BDM88855

Core Science & Biosynthesis

An In-depth Technical Guide on the Mechanism of Action of BDM88855

Authored for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Multidrug resistance in Gram-negative bacteria represents a critical and escalating threat to global health. A primary driver of this resistance is the overexpression of multidrug efflux pumps, particularly those from the Resistance-Nodulation-cell Division (RND) superfamily.[1] The AcrAB-TolC system in Escherichia coli and its homologues in other pathogens are paramount among these, extruding a wide array of antibiotics and rendering infections difficult to treat.[2][3] This document provides a comprehensive technical overview of BDM88855, a novel, potent pyridylpiperazine-based Efflux Pump Inhibitor (EPI) that allosterically targets the AcrB protein, the inner membrane component of the AcrAB-TolC pump.[3][4] By inhibiting this pump, BDM88855 restores the efficacy of multiple classes of antibiotics, offering a promising strategy to combat entrenched bacterial resistance.

Core Mechanism of Action: Allosteric Inhibition of AcrB

BDM88855 functions as a non-competitive, allosteric inhibitor of the AcrB transporter, a key component of the tripartite AcrAB-TolC efflux pump. The AcrB protein operates as a homotrimer, with each protomer cycling through three distinct conformational states: Loose (L), Tight (T), and Open (O). This functional rotation is energized by the proton motive force and is essential for the binding and expulsion of antibiotic substrates from the bacterial cell.

Structural and molecular studies have revealed that BDM88855 binds to a unique and previously unexploited allosteric pocket located within the transmembrane (TM) domain of the AcrB protomer in its Loose (L) conformation . This binding site is distinct from the substrate-binding pocket located in the periplasmic domain.

The binding of BDM88855 is proposed to inhibit AcrB function through two potential, non-mutually exclusive mechanisms:

• Prevention of Functional Catalytic Cycling: By binding deep within the TM domain of the L protomer, BDM88855 may sterically prevent the conformational transition from the L state to the T state. This transition is a critical step for substrate binding and subsequent transport, and its blockade effectively stalls the entire efflux cycle.

• Interference with Proton Translocation: The BDM88855 binding site is situated near the essential proton relay triad (B1167595) (D407, D408, K940), which is responsible for harnessing the proton motive force. Co-crystal structures show that the basic nitrogen of the BDM88855 piperazine (B1678402) ring forms a crucial salt bridge with the side chain of residue D408. This interaction likely interferes with the proton translocation pathway, disrupting the energy source required for antibiotic efflux.

By arresting the pump's activity, BDM88855 allows antibiotic concentrations within the bacterium to reach effective levels at their respective targets.

Visualizing the Mechanism of Inhibition

The following diagram illustrates the functional rotation of the AcrAB-TolC pump and the inhibitory action of BDM88855.

Caption: BDM88855 binds to the L-protomer of AcrB, arresting the pump's functional cycle.

Quantitative Data: Antibiotic Potentiation

BDM88855 does not possess intrinsic antibacterial activity; its efficacy lies in its ability to potentiate existing antibiotics. The tables below summarize its performance and that of its analogs in synergy with various antibiotics against E. coli.

Compound	EC90 (µM) for Pyridomycin Potentiation	Reference
BDM88855 (9)	1.5
BDM88855.HCl (9')	1.5
BDM88855.HCl (1')	3.9
Analog 11	3.0
Analog 12	3.0
Analog 4 (pyrrolo[2,3-b]pyridine core)	> 250

Compound (Concentration)	Antibiotic	Fold Increase in Activity (vs. E. coli WT)	Reference
BDM88855.HCl (100 µM)	Oxacillin	>30
BDM88855.HCl (100 µM)	Linezolid	>30
BDM88855.HCl (100 µM)	Novobiocin	8
BDM88855.HCl (100 µM)	Fusidic Acid	8
BDM73185 (300 µM)	Chloramphenicol	8
BDM73185 (300 µM)	Pyridomycin	4
BDM73185 (300 µM)	Tetracycline	4
BDM73185 (300 µM)	Ciprofloxacin	2

Experimental Protocols and Validation

The mechanism of action of BDM88855 has been elucidated and confirmed through a combination of genetic, biochemical, and structural biology experiments.

Target Identification via Resistant Mutant Selection

To confirm that AcrB was the direct target of the pyridylpiperazine series, spontaneous resistant mutants were generated and characterized.

Experimental Protocol:

• Selection: Wild-type E. coli BW25113 was cultured on agar (B569324) plates containing a sub-inhibitory concentration of an antibiotic (e.g., erythromycin) and a pyridylpiperazine inhibitor (e.g., BDM73185).

• Isolation: Colonies that grew in the presence of the inhibitor-antibiotic combination were isolated.

• Phenotyping: Isolated strains were tested for resistance to the inhibitor and the antibiotic separately to confirm an inhibitor-specific resistance mechanism.

• Genotyping: The genomes of confirmed resistant isolates were sequenced (Whole-Genome Sequencing).

• Analysis: Genomic sequences of resistant isolates were compared to the wild-type parental strain to identify mutations responsible for the resistance phenotype. Mutations were consistently identified in the acrB gene, specifically in the region encoding the transmembrane helices that form the BDM88855 binding pocket.

Caption: Workflow for identifying the molecular target of BDM88855 via resistance mapping.

Structural Elucidation of the Binding Interaction

The precise binding mode of BDM88855 was determined by solving the co-crystal structure of E. coli AcrB in complex with the inhibitor (PDB ID: 7OUK).

Experimental Protocol (Crystallography):

• Protein Expression and Purification: The AcrB protein was overexpressed and purified from E. coli membranes.

• Complex Formation: Purified AcrB was incubated with a molar excess of BDM88855.

• Crystallization: The AcrB-BDM88855 complex was crystallized using vapor diffusion methods.

• Data Collection and Structure Solution: X-ray diffraction data were collected from the crystals, and the structure was solved and refined to high resolution.

• Analysis: The resulting electron density maps clearly showed BDM88855 bound within the transmembrane domain of the L-protomer, allowing for the identification of key molecular interactions.

Caption: Key molecular interactions between BDM88855 and AcrB residues in the binding pocket.

In Vitro Efficacy Assessment

The ability of BDM88855 to potentiate antibiotic activity is quantified using a checkerboard assay, a specialized version of the broth microdilution method.

Experimental Protocol (Checkerboard Assay):

• Preparation: A 96-well microtiter plate is prepared with serial dilutions of an antibiotic along the x-axis and serial dilutions of BDM88855 along the y-axis.

• Inoculation: Each well is inoculated with a standardized suspension of the test bacterium (e.g., E. coli BW25113).

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 16-20 hours).

• Viability Assessment: Bacterial growth is assessed. This is often done by adding a viability indicator like resazurin. Resazurin (blue) is reduced by metabolically active cells to the fluorescent product resorufin (B1680543) (pink/colorless).

• Data Analysis: The Minimum Inhibitory Concentration (MIC) of the antibiotic in the presence of varying concentrations of BDM88855 is determined. A significant reduction in the antibiotic's MIC indicates potentiation. The results can be used to calculate a Fractional Inhibitory Concentration (FIC) index to quantify synergy.

Conclusion

BDM88855 represents a significant advancement in the field of antimicrobial adjuvants. Its novel mechanism of action, involving the allosteric inhibition of the AcrB RND efflux pump, has been rigorously validated through genetic, structural, and biochemical methodologies. By binding to a unique site in the transmembrane domain of the AcrB L-protomer, BDM88855 effectively shuts down the pump, restoring the activity of a broad range of antibiotics against multidrug-resistant Gram-negative bacteria. This in-depth understanding of its core mechanism provides a robust foundation for further preclinical and clinical development, positioning BDM88855 and its analogs as promising candidates to revitalize our antibiotic arsenal.

References

• 1. Pyridylpiperazine-based allosteric inhibitors of RND-type multidrug efflux pumps - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. embopress.org [embopress.org]
• 4. mdpi.com [mdpi.com]

Allosteric Inhibition of the AcrB Efflux Pump by BDM88855: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core principles of the allosteric inhibition of the Escherichia coli AcrB multidrug efflux pump by the novel inhibitor BDM88855. AcrB is a key component of the AcrAB-TolC tripartite efflux system, a major contributor to multidrug resistance in Gram-negative bacteria. BDM88855 represents a promising class of efflux pump inhibitors (EPIs) that act via a unique allosteric mechanism, offering a potential strategy to circumvent antibiotic resistance. This document provides a comprehensive overview of the binding characteristics, mechanism of action, and experimental evaluation of BDM88855, intended to equip researchers with the foundational knowledge for further investigation and drug development efforts.

Core Concepts of BDM88855-Mediated AcrB Inhibition

BDM88855 is a pyridylpiperazine-based compound that functions as a potent allosteric inhibitor of AcrB.[1] Unlike competitive inhibitors that bind to the substrate-binding pocket, BDM88855 targets a distinct site on the transmembrane (TM) domain of the AcrB protomer in its Loose (L) conformational state.[1][2] This binding event disrupts the proton relay network essential for the pump's function, ultimately arresting the functional catalytic cycle of AcrB.[1]

The binding site for BDM88855 is located near the crucial proton relay triad (B1167595) D407, D408, and K940 within the TM domain.[2] X-ray crystallography of the AcrB-BDM88855 complex (PDB ID: 7OUK) has revealed key interactions: a salt bridge between the piperazine (B1678402) ring of BDM88855 and the D408 residue, and a halogen bond between the chlorine atom of the inhibitor and the main chain carbonyl oxygen of K940. These interactions are thought to lock the L protomer in an inactive conformation, thereby preventing the conformational changes required for drug efflux. Molecular dynamics simulations suggest that BDM88855 accesses this binding pocket from the cytoplasm through a channel that is exclusively present in the L protomer of AcrB.

Quantitative Data Summary

The efficacy of BDM88855 has been quantified through various in vitro assays, demonstrating its ability to potentiate the activity of a broad range of antibiotics against E. coli. The following tables summarize the key quantitative data from these studies.

Table 1: Potentiation of Antibiotic Activity by BDM88855

This table showcases the fold-increase in antibiotic activity (decrease in Minimum Inhibitory Concentration, MIC) in the presence of 100 µM BDM88855 against wild-type E. coli BW25113. The activity is compared to an E. coli strain lacking the AcrAB efflux pump (ΔacrAB), which represents the theoretical maximum potentiation.

Antibiotic	MIC in WT E. coli (µg/mL)	MIC in WT E. coli + 100 µM BDM88855 (µg/mL)	MIC in ΔacrAB E. coli (µg/mL)	Fold Potentiation
Pyridomycin	128	1	0.5	128
Oxacillin	128	0.5	0.25	256
Clarithromycin	64	2	1	32
Erythromycin	64	2	1	32
Fusidic Acid	128	4	2	32
Novobiocin	32	1	0.5	32
Linezolid	16	2	1	8
Chloramphenicol	4	1	0.5	4
Tetracycline	2	0.5	0.25	4
Ciprofloxacin	0.015	0.004	0.002	3.75

Data extracted from Plé et al., 2022, Nature Communications.

Table 2: Biophysical Characterization of BDM88855 Binding to AcrB

This table presents data from biophysical assays confirming the direct binding of BDM88855 to AcrB and its stabilizing effect on the protein.

Assay	Parameter	Value
Thermal Shift Assay (TSA)	ΔTm of AcrB with 200 µM BDM88855	+4°C
Berberine (B55584) Accumulation Assay	Fold increase in berberine fluorescence with 100 µM BDM88855	~3-fold

Data extracted from Plé et al., 2022, Nature Communications.

Key Experimental Protocols

This section provides detailed methodologies for the key experiments used to characterize the allosteric inhibition of AcrB by BDM88855.

Checkerboard Assay for MIC Potentiation

This assay is used to determine the synergistic effect of an antibiotic and an EPI.

• Bacterial Culture Preparation: E. coli BW25113 is grown overnight in Cation-adjusted Mueller-Hinton Broth (CAMHB). The culture is then diluted to an optical density at 600 nm (OD600) of 0.001 in fresh CAMHB.

• Plate Setup: A 96-well microtiter plate is prepared with a two-dimensional serial dilution of the antibiotic and BDM88855.

  • The antibiotic is serially diluted along the y-axis.

  • BDM88855 is serially diluted along the x-axis.

• Inoculation: Each well is inoculated with the diluted bacterial culture.

• Incubation: The plate is incubated at 37°C for 18 hours.

• Viability Assessment (Resazurin Reduction Assay):

  • A solution of resazurin (B115843) (0.15 mg/mL in DPBS) is added to each well.

  • The plate is incubated for 2-4 hours at 37°C.

  • Bacterial viability is determined by measuring the fluorescence of resorufin (B1680543) (the reduced form of resazurin) at an excitation wavelength of 560 nm and an emission wavelength of 590 nm.

• Data Analysis: The MIC is defined as the lowest concentration of the antibiotic that inhibits 90% of bacterial growth. The fold potentiation is calculated by dividing the MIC of the antibiotic alone by the MIC of the antibiotic in the presence of BDM88855. The Fractional Inhibitory Concentration Index (FICI) can also be calculated to quantify synergy.

Thermal Shift Assay (TSA)

This assay measures the change in the thermal stability of a protein upon ligand binding.

• Protein and Ligand Preparation: Purified AcrB is diluted to a final concentration of 2 µM in a buffer containing 20 mM HEPES pH 7.5, 150 mM NaCl, and 0.03% n-dodecyl-β-D-maltoside (DDM). BDM88855 is prepared at various concentrations.

• Assay Mixture: The assay is performed in a 96-well PCR plate. Each well contains the AcrB protein solution, the desired concentration of BDM88855, and a fluorescent dye (e.g., SYPRO Orange at a 5x final concentration) that binds to hydrophobic regions of unfolded proteins.

• Thermal Denaturation: The plate is placed in a real-time PCR instrument, and the temperature is gradually increased from 25°C to 95°C with a ramp rate of 1°C/min.

• Fluorescence Monitoring: The fluorescence intensity is measured at each temperature increment.

• Data Analysis: The melting temperature (Tm), the temperature at which 50% of the protein is unfolded, is determined by fitting the fluorescence data to a Boltzmann equation. The change in melting temperature (ΔTm) is calculated by subtracting the Tm of the protein alone from the Tm of the protein in the presence of BDM88855. A positive ΔTm indicates ligand-induced stabilization.

Berberine Accumulation Assay

This fluorescence-based assay measures the intracellular accumulation of the AcrB substrate berberine.

• Bacterial Culture Preparation: E. coli BW25113 is grown to mid-log phase, harvested by centrifugation, and washed with a buffer such as 50 mM potassium phosphate (B84403) buffer (pH 7.0).

• Cell Suspension: The bacterial cells are resuspended in the same buffer to a final OD600 of 1.0.

• Assay Setup: The cell suspension is incubated with various concentrations of BDM88855 for 10 minutes at room temperature.

• Initiation of Accumulation: Berberine is added to a final concentration of 50 µM to initiate the accumulation.

• Fluorescence Measurement: The increase in intracellular berberine fluorescence is monitored over time using a fluorometer with an excitation wavelength of 355 nm and an emission wavelength of 520 nm.

• Data Analysis: The rate of berberine accumulation is determined from the initial linear phase of the fluorescence curve. The fold increase in accumulation is calculated by comparing the fluorescence in the presence and absence of BDM88855.

AcrB Purification and X-ray Crystallography

• Overexpression and Purification: The acrB gene is overexpressed in an appropriate E. coli strain. The protein is then extracted from the inner membrane using detergents (e.g., DDM) and purified using affinity chromatography (e.g., Ni-NTA for His-tagged AcrB) followed by size-exclusion chromatography.

• Crystallization: The purified AcrB is co-crystallized with BDM88855 using the hanging-drop vapor diffusion method. The crystallization conditions typically involve a precipitant solution containing polyethylene (B3416737) glycol (PEG) and a specific salt concentration.

• Data Collection and Structure Determination: X-ray diffraction data are collected from the crystals at a synchrotron source. The structure of the AcrB-BDM88855 complex is then solved by molecular replacement using a previously determined AcrB structure as a search model.

Visualizing the Mechanism and Workflows

The following diagrams, generated using the DOT language, illustrate key aspects of BDM88855's interaction with AcrB and the experimental approaches used to study it.

Mechanism of BDM88855 allosteric inhibition of AcrB.

Experimental workflow for characterizing BDM88855.

Disruption of the AcrB functional cycle by BDM88855.

Conclusion

BDM88855 exemplifies a novel and promising strategy for combating multidrug resistance in Gram-negative bacteria. Its unique allosteric mechanism of inhibition, targeting the transmembrane domain of AcrB and disrupting the proton relay network, sets it apart from traditional competitive inhibitors. The comprehensive data presented in this guide, from quantitative potentiation of antibiotics to the detailed structural basis of its interaction, provide a solid foundation for further research and development. The experimental protocols outlined herein offer a practical resource for scientists seeking to investigate BDM88855 and other allosteric inhibitors of RND efflux pumps. Future efforts in this area may focus on optimizing the pharmacokinetic and pharmacodynamic properties of BDM88855 analogs to translate these promising in vitro findings into effective therapeutic agents.

References

• 1. Pyridylpiperazine-based allosteric inhibitors of RND-type multidrug efflux pumps - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the BDM88855 Binding Site on the AcrB Transmembrane Domain

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the binding site and mechanism of action of the pyridylpiperazine-based allosteric inhibitor BDM88855 on the AcrB transmembrane domain of the Escherichia coli AcrAB-TolC multidrug efflux pump.

Introduction: The Challenge of Multidrug Resistance and the AcrB Efflux Pump

Gram-negative bacteria, such as E. coli, utilize efflux pumps as a primary defense mechanism against a wide range of antibiotics and other toxic compounds. The AcrAB-TolC system is a major efflux pump in E. coli, belonging to the Resistance-Nodulation-Division (RND) superfamily. The inner membrane component, AcrB, is a homotrimer that functions as a proton-motive force-driven antiporter, capturing substrates from the periplasm and the inner membrane and expelling them out of the cell. The functional rotation of the three AcrB protomers, cycling through Loose (L), Tight (T), and Open (O) conformations, is essential for substrate transport.

The development of efflux pump inhibitors (EPIs) that can restore the efficacy of existing antibiotics is a promising strategy to combat multidrug resistance. BDM88855 is a novel pyridylpiperazine-based EPI that potentiates the activity of various antibiotics by targeting the AcrB transporter.

The BDM88855 Binding Site: A Novel Allosteric Pocket in the Transmembrane Domain

Structural biology studies, primarily X-ray crystallography, have revealed a unique binding site for BDM88855 located within the transmembrane (TM) domain of the AcrB protomer in the Loose (L) conformation[1][2][3]. This distinguishes it from many other EPIs that target the periplasmic domain.

The binding pocket is situated near the crucial proton relay triad (B1167595) (D407, D408, and K940), which is essential for the proton translocation that powers the efflux pump[1][2]. The inhibitor nestles between transmembrane helices 4, 5, and 10 of the L-protomer.

Key Interacting Residues and Chemical Interactions

The binding of BDM88855 to AcrB is characterized by a network of specific chemical interactions that stabilize the complex. These interactions have been determined from the co-crystal structure of AcrB and BDM88855.

Interacting Residue/Component	BDM88855 Moiety	Type of Interaction	Distance (Å)
D408	Piperazine ring	Salt Bridge	2.8
L404 (main chain carbonyl oxygen)	Piperazine ring	Hydrogen Bond	3.2
K940 (main chain carbonyl oxygen)	Chlorine atom	Halogen Bond	3.2

Data sourced from Plé et al., 2022.

These interactions anchor BDM88855 within the TM domain, leading to an allosteric inhibition of the pump's function.

Mechanism of Allosteric Inhibition

BDM88855 acts as an allosteric inhibitor, meaning it binds to a site distinct from the substrate-binding pocket and modulates the protein's activity. By binding to the L-protomer's transmembrane domain, BDM88855 is thought to prevent the conformational changes necessary for the functional rotation of the AcrB trimer. This effectively "locks" the pump in an inactive state, preventing the transport of antibiotics out of the cell. Molecular dynamics simulations suggest that the inhibitor accesses this binding site from the cytoplasm through a channel that is exclusively present in the L protomer of AcrB.

Caption: BDM88855 allosteric inhibition of AcrB.

Quantitative Data on BDM88855 Activity

While specific binding affinity constants (Kd, Ki) for the BDM88855-AcrB interaction are not widely reported in the primary literature, the efficacy of BDM88855 is demonstrated by its ability to potentiate the activity of various antibiotics. This is quantified by the reduction in the Minimum Inhibitory Concentration (MIC) of an antibiotic in the presence of the inhibitor.

Antibiotic	Organism	MIC without BDM88855 (µg/mL)	MIC with BDM88855 (µg/mL)	Fold Potentiation
Oxacillin	E. coli	>1024	32	>32
Linezolid	E. coli	64	4	16
Novobiocin	E. coli	128	2	64
Erythromycin	E. coli	128	2	64
Clarithromycin	E. coli	256	4	64
Azithromycin	E. coli	32	1	32
Rifampicin	E. coli	16	0.5	32
Fusidic Acid	E. coli	>1024	64	>16
Levofloxacin	K. pneumoniae	0.25	0.016	16
Ciprofloxacin	K. pneumoniae	0.03	0.004	8

Data for E. coli sourced from Plé et al., 2022. Data for K. pneumoniae sourced from Hobbs et al., 2023.

Experimental Protocols for Studying BDM88855-AcrB Interaction

The elucidation of the BDM88855 binding site and mechanism has relied on a combination of structural, biochemical, and computational techniques.

X-Ray Crystallography of AcrB-BDM88855 Complex

This technique provides high-resolution structural information of the protein-ligand complex.

• Protein Expression and Purification: Overexpression of His-tagged AcrB in E. coli C43(DE3) cells. Solubilization of the membrane fraction using detergents (e.g., n-dodecyl-β-D-maltoside, DDM). Purification using nickel-affinity chromatography followed by size-exclusion chromatography.

• Crystallization: Co-crystallization of purified AcrB with BDM88855 using the hanging drop vapor diffusion method. Crystals are typically grown in a solution containing polyethylene (B3416737) glycol (PEG), a buffer (e.g., MES), and salts.

• Data Collection and Structure Determination: Crystals are cryo-cooled and subjected to X-ray diffraction at a synchrotron source. Diffraction data is processed, and the structure is solved by molecular replacement using a known AcrB structure as a search model. The inhibitor is then modeled into the electron density map.

Cryo-Electron Microscopy (Cryo-EM)

Cryo-EM is an alternative to X-ray crystallography for determining the structure of large protein complexes in a near-native state.

• Sample Preparation: Purified AcrB is mixed with BDM88855 and applied to a cryo-EM grid. The grid is plunge-frozen in liquid ethane (B1197151) to vitrify the sample.

• Data Collection: The frozen grid is imaged in a transmission electron microscope. A large number of particle images are collected.

• Image Processing and 3D Reconstruction: The particle images are aligned and classified to generate 2D class averages. These are then used to reconstruct a 3D density map of the AcrB-BDM88855 complex.

• Model Building: An atomic model of the complex is built into the cryo-EM density map.

Molecular Dynamics (MD) Simulations

MD simulations provide insights into the dynamics of the BDM88855 binding process and its effect on AcrB.

• System Setup: The crystal structure of the AcrB-BDM88855 complex is embedded in a model lipid bilayer solvated with water and ions to mimic the cellular environment.

• Simulation: The system is subjected to a simulation that calculates the forces between all atoms and their subsequent movements over time, governed by the principles of classical mechanics.

• Analysis: The simulation trajectories are analyzed to understand the stability of the binding, the key protein-ligand interactions, and the conformational changes induced by the inhibitor.

Isothermal Titration Calorimetry (ITC)

ITC is used to determine the thermodynamic parameters of binding, including the binding affinity (Kd), enthalpy (ΔH), and stoichiometry (n).

• Sample Preparation: Purified AcrB is placed in the sample cell of the calorimeter, and BDM88855 is loaded into the injection syringe. Both are in the same buffer to minimize heats of dilution.

• Titration: The inhibitor is injected in small aliquots into the protein solution. The heat released or absorbed upon binding is measured.

• Data Analysis: The resulting thermogram is analyzed to determine the binding parameters.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique to study the kinetics of binding, providing association (kon) and dissociation (koff) rate constants.

• Chip Preparation: Purified AcrB is immobilized on the surface of a sensor chip.

• Binding Analysis: A solution containing BDM88855 is flowed over the chip surface. The change in the refractive index at the surface, which is proportional to the mass of bound inhibitor, is monitored in real-time.

• Kinetic Analysis: The association and dissociation phases are analyzed to determine the kinetic rate constants and the equilibrium dissociation constant (Kd).

Caption: Experimental workflow for characterizing BDM88855-AcrB interaction.

Implications for Drug Development

The discovery of the BDM88855 binding site on the AcrB transmembrane domain has significant implications for the development of new EPIs:

• Novel Target Site: It validates the transmembrane domain of AcrB as a viable target for allosteric inhibition.

• Structure-Based Drug Design: The high-resolution structural information of the AcrB-BDM88855 complex provides a template for the rational design and optimization of new pyridylpiperazine derivatives with improved potency and pharmacokinetic properties.

• Broad-Spectrum Potential: Targeting a highly conserved region within the RND pump family, as suggested by the efficacy of BDM88855 against both E. coli and K. pneumoniae, indicates the potential for developing broad-spectrum EPIs.

• Overcoming Resistance: Understanding the binding site can help in predicting and overcoming potential resistance mutations that may arise in AcrB.

Conclusion

BDM88855 represents a significant advancement in the field of efflux pump inhibition. Its unique binding site within the transmembrane domain of the AcrB L-protomer and its allosteric mechanism of action provide a new paradigm for targeting multidrug resistance in Gram-negative bacteria. The detailed structural and functional characterization of the BDM88855-AcrB interaction serves as a critical foundation for the development of next-generation antibiotics and adjuvants to combat the growing threat of antimicrobial resistance.

References

• 1. Kinetic analysis of the inhibition of the drug efflux protein AcrB using surface plasmon resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

The Pyridylpiperazine Class of Efflux Pump Inhibitors: A Technical Guide for Drug Development Professionals

For Researchers, Scientists, and Drug Development Professionals

Introduction

The rise of multidrug-resistant (MDR) Gram-negative bacteria presents a formidable challenge to global health. One of the primary mechanisms conferring this resistance is the overexpression of efflux pumps, which actively expel a broad range of antibiotics from the bacterial cell, rendering them ineffective. The AcrAB-TolC efflux pump is a major contributor to this phenomenon in clinically significant pathogens such as Escherichia coli and Klebsiella pneumoniae. A promising strategy to combat this resistance is the development of efflux pump inhibitors (EPIs) that can restore the efficacy of existing antibiotics. This technical guide provides an in-depth overview of a novel and promising class of EPIs: the pyridylpiperazines.

Pyridylpiperazines are allosteric inhibitors that target the AcrB component of the AcrAB-TolC efflux pump.[1][2] This guide will delve into their mechanism of action, present quantitative data on their efficacy, detail relevant experimental protocols, and explore their impact on bacterial signaling pathways.

Mechanism of Action

Pyridylpiperazine-based compounds function as non-competitive, allosteric inhibitors of the AcrB protein, a key component of the RND (Resistance-Nodulation-Division) family of efflux pumps.[1][2] Unlike competitive inhibitors that bind to the same site as the antibiotic substrate, pyridylpiperazines bind to a distinct, previously unexploited allosteric pocket located in the transmembrane domain of the AcrB L-protomer.[1][2] This binding event disrupts the proton relay network essential for the functional rotation of the AcrB trimer, a process that drives the efflux of substrates. By locking the pump in an inactive conformation, pyridylpiperazines effectively block the catalytic cycle, leading to the intracellular accumulation of antibiotics to toxic levels.[1]

Quantitative Data: Antibiotic Potentiation

The efficacy of pyridylpiperazine EPIs is typically quantified by their ability to reduce the Minimum Inhibitory Concentration (MIC) of various antibiotics against specific bacterial strains. This potentiation effect is often presented as a fold reduction in MIC. The following tables summarize the in vitro activity of representative pyridylpiperazine compounds against key Gram-negative pathogens.

Table 1: Potentiation of Antibiotics by BDM88855 against Escherichia coli

Antibiotic	Strain	MIC without EPI (µg/mL)	MIC with BDM88855 (µg/mL)	Fold Reduction
Novobiocin	E. coli BW25113	128	2	64
Erythromycin	E. coli BW25113	64	1	64
Clarithromycin	E. coli BW25113	256	4	64
Rifampicin	E. coli BW25113	16	0.25	64

Table 2: Potentiation of Levofloxacin by BDM91288 against Klebsiella pneumoniae

Strain	Genotype	MIC of Levofloxacin without EPI (µg/mL)	MIC of Levofloxacin with BDM91288 (µg/mL)	Fold Reduction
K. pneumoniae E70	Wild-type	0.25	0.015	16
K. pneumoniae RamR mut	RamR mutant (AcrAB overexpression)	8	0.125	64

Table 3: Potentiation of Various Antibiotics by Pyridylpiperazine EPIs against Acinetobacter baumannii

EPI	Antibiotic	Strain	MIC without EPI (mg/L)	MIC with EPI (mg/L)	Fold Reduction
BDM91531	Chloramphenicol	A. baumannii ATCC 17978	64	16	4
BDM91531	Novobiocin	A. baumannii ATCC 17978	512	64	8
BDM91892	Chloramphenicol	A. baumannii ATCC 17978	64	16	4
BDM91892	Novobiocin	A. baumannii ATCC 17978	512	128	4

Experimental Protocols

Checkerboard Microdilution Assay

This assay is used to determine the synergistic effect of an EPI and an antibiotic.

Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial inoculum (adjusted to 0.5 McFarland standard)

• Stock solutions of the pyridylpiperazine EPI and antibiotic

Procedure:

• Prepare serial two-fold dilutions of the antibiotic horizontally across the microtiter plate.

• Prepare serial two-fold dilutions of the EPI vertically down the plate.

• This creates a matrix of wells with varying concentrations of both compounds.

• Inoculate each well with the bacterial suspension to a final concentration of approximately 5 x 10^5 CFU/mL.

• Include control wells for the antibiotic alone, the EPI alone, and bacterial growth without any compounds.

• Incubate the plates at 37°C for 18-24 hours.

• Determine the MIC for each combination, which is the lowest concentration that inhibits visible bacterial growth.

• The Fractional Inhibitory Concentration Index (FICI) is calculated to quantify synergy.

Efflux Pump Inhibition Assay (Hoechst 33342 Accumulation)

This assay directly measures the ability of an EPI to block efflux pump activity using a fluorescent substrate.

Materials:

• Fluorometer-equipped microplate reader

• Black, clear-bottom 96-well plates

• Bacterial cells

• Hoechst 33342 (H33342) dye

• Carbonyl cyanide m-chlorophenyl hydrazone (CCCP) as a positive control for efflux inhibition

• Pyridylpiperazine EPI

Procedure:

• Grow bacterial cells to the mid-logarithmic phase and wash them with phosphate-buffered saline (PBS).

• Resuspend the cells in PBS containing the pyridylpiperazine EPI at various concentrations and incubate.

• Add Hoechst 33342 to the cell suspension.

• Monitor the increase in fluorescence over time at an excitation wavelength of ~350 nm and an emission wavelength of ~460 nm.[3]

• Increased fluorescence indicates accumulation of the dye within the cells, signifying inhibition of the efflux pump.[3]

• Cells treated with CCCP will show maximum fluorescence, representing complete efflux inhibition.

Signaling Pathways and Logical Relationships

The inhibition of the AcrAB-TolC efflux pump by pyridylpiperazines has downstream effects on bacterial physiology and can influence various signaling pathways. The accumulation of toxic compounds and endogenous metabolites that are normally effluxed can trigger stress responses.

Caption: Mechanism of action of pyridylpiperazine EPIs.

Inhibition of the AcrAB-TolC pump can lead to the intracellular accumulation of its natural substrates, which may include signaling molecules and metabolic byproducts. This accumulation can disrupt cellular homeostasis and activate various stress response pathways. For instance, the buildup of certain metabolites can lead to the induction of genes regulated by stress-response sigma factors.

Caption: Workflow for the evaluation of pyridylpiperazine EPIs.

The regulation of the AcrAB-TolC pump itself is complex, involving local repressors like AcrR and global regulators that respond to various cellular stresses. Inhibition of the pump can lead to a feedback loop where the accumulation of endogenous substrates triggers the upregulation of the acrAB operon. This highlights the intricate interplay between efflux pump activity and the broader regulatory networks within the bacterium.

Caption: Regulatory network of the AcrAB-TolC efflux pump.

Conclusion

The pyridylpiperazine class of EPIs represents a significant advancement in the fight against antibiotic resistance in Gram-negative bacteria. Their novel allosteric mechanism of action, potentiation of a wide range of antibiotics, and demonstrated in vitro efficacy make them a compelling area for further research and development. This technical guide provides a foundational understanding for scientists and drug development professionals to explore the potential of this promising class of molecules. Further investigation into their effects on bacterial signaling and in vivo efficacy will be crucial in translating their potential into clinical applications.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]

The Allosteric Inhibition of AcrB's Proton Relay Triad by BDM88855: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the mechanism by which the novel efflux pump inhibitor, BDM88855, impacts the function of the AcrB transporter in Gram-negative bacteria. By targeting a unique allosteric site within the transmembrane domain, BDM88855 effectively disrupts the proton relay mechanism essential for antibiotic efflux, thereby restoring the efficacy of various antibiotics. This document synthesizes crystallographic data, molecular dynamics simulations, and microbiological assays to offer a comprehensive understanding of this promising inhibitor.

Executive Summary

Multidrug resistance in Gram-negative bacteria is a pressing global health threat, largely driven by the overexpression of efflux pumps like the AcrAB-TolC system. AcrB, the inner membrane component of this tripartite complex, is a proton-motive force-dependent transporter responsible for the extrusion of a broad spectrum of antibiotics. The pyridylpiperazine-based compound, BDM88855, represents a significant advancement in the development of efflux pump inhibitors (EPIs). It acts as an allosteric inhibitor, binding to a novel pocket in the transmembrane (TM) domain of the AcrB loose (L) protomer. This binding event directly interferes with the proton relay triad—comprising residues Asp407, Asp408, and Lys940—which is critical for the conformational changes that power drug transport. This guide will explore the molecular interactions, quantitative effects, and experimental validation of BDM88855's mechanism of action.

BDM88855 Binding and Interaction with the Proton Relay Triad

Structural biology studies, including X-ray crystallography and cryo-electron microscopy, have elucidated the precise binding mode of BDM88855 within a previously unexploited pocket of the AcrB L protomer.[1] This binding site is strategically located near the essential proton relay triad.[2][3]

The key interactions between BDM88855 and AcrB are:

• Salt Bridge Formation: The protonated piperazine (B1678402) moiety of BDM88855 forms a crucial salt bridge with the carboxylate side chain of Asp408.[4][5] This interaction is believed to be a primary anchor for the inhibitor and directly perturbs the proton translocation pathway.

• Halogen Bonding: A chlorine atom on the BDM88855 scaffold forms a halogen bond with the main chain carbonyl oxygen of Lys940.[2][5] This further stabilizes the inhibitor in the binding pocket and influences the conformation of this key residue.

• Hydrogen Bonding: A hydrogen bond is observed between the piperazine ring of BDM88855 and the main chain carbonyl oxygen of Leu404.[2]

• Hydrophobic Interactions: The inhibitor is nestled between TM helices 4, 5, and 10, engaging in several hydrophobic interactions that contribute to its binding affinity.[2]

By engaging these critical residues, BDM88855 effectively locks the L protomer in an inward-open conformation, which is thought to arrest the functional rotation of the AcrB trimer, a process essential for drug binding and extrusion.[2]

Quantitative Analysis of BDM88855 Activity

The efficacy of BDM88855 has been quantified through various in vitro assays, demonstrating its ability to potentiate the activity of a wide range of antibiotics against E. coli and other Gram-negative pathogens.

Table 1: Antibiotic Potentiation by BDM88855 in E. coli

Antibiotic	MIC without BDM88855 (µg/mL)	MIC with 100 µM BDM88855.HCl (µg/mL)	Fold-Change in MIC
Oxacillin	>1024	16	>64
Clarithromycin	>1024	8	>128
Linezolid	128	4	32
Novobiocin	128	2	64
Rifampicin	16	0.25	64
Chloramphenicol	8	2	4
Levofloxacin	0.0625	0.0078	8
Tetracycline	4	0.5	8

Data compiled from checkerboard assays and resazurin (B115843) reduction assays.[6]

Table 2: Activity of BDM88855 Analogs against E. coli

Compound	R1 Group	EC50 (µM)
BDM88855 (9)	Cl	1.5
5	methyl	62
7	Br	32
10	H	>100
11	F	1.5
12	I	1.5

EC50 values represent the concentration required to achieve 50% of the maximal antibiotic boosting effect.[3]

Experimental Protocols

The following sections provide an overview of the key experimental methodologies used to characterize the interaction between BDM88855 and AcrB.

Protein Expression and Purification of AcrB

For structural and biochemical studies, E. coli AcrB is typically overexpressed and purified.

• Expression: The acrB gene is cloned into an expression vector (e.g., pET vector) and transformed into a suitable E. coli expression strain (e.g., BL21(DE3)). Cells are grown in Luria-Bertani (LB) medium at 37°C to an OD600 of ~0.6-0.8. Protein expression is induced with isopropyl β-D-1-thiogalactopyranoside (IPTG) and cells are grown for a further 3-4 hours at 30°C.

• Membrane Vesicle Preparation: Cells are harvested by centrifugation, resuspended in a lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 200 mM NaCl, 1 mM EDTA, protease inhibitors), and lysed by sonication or high-pressure homogenization. Intact cells and debris are removed by low-speed centrifugation, and the supernatant is subjected to ultracentrifugation to pellet the membrane fraction.

• Solubilization: The membrane pellet is resuspended in a solubilization buffer containing a detergent (e.g., n-dodecyl-β-D-maltopyranoside, DDM) to extract membrane proteins.

• Purification: The solubilized protein is purified using affinity chromatography (e.g., Ni-NTA for His-tagged AcrB) followed by size-exclusion chromatography to obtain a pure, homogenous protein sample.

X-ray Crystallography of AcrB-BDM88855 Complex

Determining the high-resolution structure of the AcrB-BDM88855 complex is crucial for understanding the molecular interactions.

• Crystallization: Purified AcrB is concentrated and mixed with BDM88855. The complex is then subjected to crystallization screening using vapor diffusion methods (sitting or hanging drop) with various crystallization screens.

• Data Collection: Crystals are cryo-protected and flash-cooled in liquid nitrogen. X-ray diffraction data are collected at a synchrotron source.

• Structure Determination: The structure is solved by molecular replacement using a previously determined AcrB structure as a search model. The model is then refined, and the inhibitor is built into the electron density map.

Checkerboard (Drug Susceptibility) Assays

This assay is used to quantify the synergistic effect of BDM88855 and various antibiotics.

• Preparation: A two-dimensional checkerboard pattern is created in a 96-well microtiter plate. One axis represents serial dilutions of the antibiotic, and the other axis represents serial dilutions of BDM88855.

• Inoculation: Each well is inoculated with a standardized suspension of the bacterial strain being tested (e.g., E. coli BW25113).

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Analysis: The minimum inhibitory concentration (MIC) of the antibiotic is determined in the presence and absence of the inhibitor. The Fractional Inhibitory Concentration Index (FICI) can be calculated to determine if the interaction is synergistic, additive, or antagonistic. Bacterial viability can be assessed using indicators like resazurin.[3]

Visualizing the Mechanism and Workflows

BDM88855 Mechanism of Allosteric Inhibition

References

• 1. Pyridylpiperazine-based allosteric inhibitors of RND-type multidrug efflux pumps - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. embopress.org [embopress.org]
• 5. researchgate.net [researchgate.net]
• 6. iris.unica.it [iris.unica.it]

Initial Characterization of BDM88855 as an Allosteric Efflux Pump Inhibitor

An In-depth Technical Guide

Executive Summary

Multidrug resistance in Gram-negative bacteria poses a significant threat to global health, with efflux pumps of the Resistance-Nodulation-Division (RND) superfamily being major contributors. The AcrAB-TolC system in Enterobacterales is a primary example, actively extruding a wide range of antibiotics. A promising strategy to combat this resistance is the development of efflux pump inhibitors (EPIs) to restore the efficacy of existing antibiotics. This document provides a detailed characterization of BDM88855, a novel pyridylpiperazine (PyrPip)-based compound, as a potent, allosteric inhibitor of the AcrB protein, the inner membrane component of the AcrAB-TolC pump. BDM88855 demonstrates significant potentiation of various antibiotics, exhibits low cytotoxicity, and acts via a unique mechanism, binding to a previously unexploited pocket in the transmembrane domain of AcrB.

Introduction: The Challenge of RND Efflux Pumps

RND efflux pumps are tripartite protein complexes that span the inner and outer membranes of Gram-negative bacteria, creating a continuous channel for the expulsion of toxic compounds, including many classes of antibiotics.[1][2] The AcrAB-TolC pump is the most well-studied RND system and a major driver of intrinsic and acquired multidrug resistance in pathogens like Escherichia coli and Klebsiella pneumoniae.[2][3] The pump functions as a proton-motive force-driven machine where the inner membrane protein, AcrB, recognizes and transports substrates.[4] AcrB is a homotrimer where each protomer cycles through three conformations: Loose (L), Tight (T), and Open (O), a process essential for substrate transport. Inhibiting this pump can restore bacterial susceptibility to antibiotics, extending the lifespan of current therapies.

Mechanism of Action: Allosteric Inhibition of AcrB

BDM88855 represents a new class of allosteric EPIs that function by preventing the catalytic cycle of the AcrB pump rather than through competitive inhibition at the substrate-binding site.

• Binding Site: Structural biology analyses, including co-crystal structures, have revealed that BDM88855 binds to a unique, previously unexploited allosteric pocket located in the transmembrane (TM) domain of the AcrB L (Loose) protomer. This binding site is distinct from that of other known EPIs, such as the pyranopyridines of the MBX series, which bind to the deep binding pocket in a different protomer state.

• Functional Disruption: The binding pocket is situated near key catalytic residues involved in proton relay (D407, D408, and K940), which is essential for powering the pump. Specifically, the basic nitrogen of the BDM88855 piperazine (B1678402) ring forms a salt bridge with D408, while a chlorine atom on the compound forms a halogen bond with the carbonyl backbone of K940. This interaction is believed to lock the pump, preventing the conformational changes necessary for substrate transport and effectively shutting down efflux.

Caption: Mechanism of BDM88855 action on the AcrAB-TolC efflux pump.

Quantitative Data Summary

BDM88855 demonstrates potent, on-target activity with a favorable preclinical profile. The data presented below summarizes its efficacy in E. coli and its basic pharmacological properties.

Table 1: Antibiotic Potentiation by BDM88855.HCl

This table details the ability of BDM88855.HCl at a concentration of 100 µM to reduce the minimum inhibitory concentration (MIC) of various antibiotics against E. coli. The potentiation brings the antibiotic efficacy to levels comparable to those seen in strains lacking the AcrAB pump.

Antibiotic	Antibiotic Class	Fold Increase in Activity (MIC Reduction)
Oxacillin	Penicillin	>30-fold
Linezolid	Oxazolidinone	>30-fold
Novobiocin	Aminocoumarin	8-fold
Fusidic Acid	Steroidal Antibiotic	8-fold

Table 2: Pharmacological and Efficacy Profile of BDM88855

This table outlines the intrinsic activity and safety-related data for BDM88855 and its derivatives. The compound itself lacks antibacterial activity, a desirable trait for an adjuvant therapy.

Parameter	Value	Cell Line / Condition	Reference
Efficacy Concentration (EC90)	3.9 µM	E. coli
Intrinsic Antibacterial Activity (MIC90)	>250 µM	E. coli
Cytotoxicity (CC50)	>100 µM	BALB/3T3 cells
Aqueous Solubility	>200 µM	PBS

Key Experimental Protocols

The characterization of BDM88855 involved several key experimental procedures to determine its efficacy, target, and mechanism of action.

Checkerboard (Synergy) Assay

This assay is used to quantify the synergistic effect between an antibiotic and an EPI.

• Preparation: A two-dimensional matrix of concentrations is prepared in 96-well plates, with the antibiotic concentration varying along one axis and the EPI (BDM88855) concentration along the other.

• Inoculation: Each well is inoculated with a standardized suspension of bacteria (e.g., E. coli BW25113).

• Incubation: Plates are incubated under appropriate conditions to allow for bacterial growth.

• Viability Assessment: Bacterial viability is determined using a metabolic indicator such as resazurin (B115843). The reduction of resazurin (blue) to resorufin (B1680543) (pink/fluorescent) by viable cells is measured.

• Analysis: The MIC of the antibiotic is determined at each concentration of BDM88855. A significant reduction in the antibiotic MIC in the presence of the EPI indicates potentiation.

Target Confirmation via Resistant Mutant Selection

This genetic approach confirms that AcrB is the specific target of BDM88855.

• Selection: Wild-type E. coli are plated on agar (B569324) containing a combination of BDM88855 and a sub-inhibitory concentration of an AcrB-substrate antibiotic (e.g., erythromycin).

• Isolation: Colonies that grow under these selective conditions are isolated as potentially resistant mutants.

• Phenotyping: Mutants are tested for resistance to BDM88855 (i.e., loss of antibiotic potentiation) while retaining susceptibility to the antibiotic alone.

• Genotyping: Whole-genome sequencing is performed on the confirmed resistant isolates.

• Analysis: The resulting sequences are compared to the wild-type genome to identify mutations. The consistent identification of mutations within the acrB gene validates it as the direct target of the inhibitor.

Structural Analysis via X-ray Crystallography / Cryo-EM

Structural biology techniques provide atomic-level detail of the inhibitor-protein interaction.

• Protein Expression and Purification: The target protein (AcrB) is overexpressed and purified.

• Complex Formation: The purified AcrB is incubated with BDM88855 to form a stable complex.

• Structure Determination: The structure of the AcrB-BDM88855 complex is determined using single-particle cryo-electron microscopy (cryo-EM) or by growing protein crystals and using X-ray crystallography.

• Analysis: The resulting high-resolution structure reveals the precise binding site and orientation of BDM88855, confirming the allosteric binding pocket in the transmembrane domain and informing on the mechanism of inhibition.

Caption: Experimental workflow for the characterization of BDM88855.

Conclusion

The initial characterization of BDM88855 establishes it as a potent and specific allosteric inhibitor of the AcrB efflux pump. Its novel mechanism of action, confirmed by genetic and high-resolution structural data, distinguishes it from other EPIs in development. By binding to a unique site within the transmembrane domain, BDM88855 effectively disables the pump's functional cycle, leading to significant potentiation of multiple classes of antibiotics. The compound's high aqueous solubility and low cytotoxicity further underscore its potential as a promising scaffold for the development of a clinical candidate to be used in combination therapies against multidrug-resistant Gram-negative pathogens.

References

• 1. Update on the Discovery of Efflux Pump Inhibitors against Critical Priority Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. embopress.org [embopress.org]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Evaluation of Synergistic Activity of BDM88855 and Novobiocin using a Checkerboard Assay

Introduction

The rise of antimicrobial resistance is a significant threat to global health. A key mechanism of resistance in Gram-negative bacteria is the overexpression of multidrug efflux pumps, which actively expel antibiotics from the bacterial cell, reducing their intracellular concentration and efficacy. The Resistance-Nodulation-Division (RND) superfamily of efflux pumps, such as AcrAB-TolC in Escherichia coli, are major contributors to this resistance.

BDM88855 is a pyridylpiperazine-based allosteric inhibitor of RND-type multidrug efflux pumps.[1][2] It functions by binding to the transmembrane domain of the AcrB protomer, which disrupts the proton relay system essential for the pump's activity.[1][2] While BDM88855 exhibits no intrinsic antibacterial properties, it can potentiate the activity of antibiotics that are substrates of these efflux pumps.[2][3]

Novobiocin (B609625) is an aminocoumarin antibiotic that inhibits bacterial DNA gyrase, an enzyme crucial for DNA replication.[4][5][6] However, its effectiveness can be limited by efflux pumps. This application note provides a detailed protocol for a checkerboard assay to evaluate the synergistic interaction between BDM88855 and novobiocin against Gram-negative bacteria.

Principle of the Method

The checkerboard assay is a robust in vitro method used to assess the interactions between two antimicrobial agents.[7] The assay involves using a two-dimensional matrix in a 96-well plate to test various concentration combinations of two compounds simultaneously.[8] One agent is serially diluted along the x-axis (columns), and the second agent is diluted along the y-axis (rows). Each well, therefore, contains a unique concentration combination of the two agents.[8] After inoculation with a standardized bacterial suspension and incubation, the wells are assessed for microbial growth to determine the Minimum Inhibitory Concentration (MIC) for each agent alone and in combination.[7] The Fractional Inhibitory Concentration (FIC) index is then calculated to determine the nature of the interaction: synergy, additivity, or antagonism.[9]

Experimental Protocol

1. Materials and Reagents

• BDM88855

• Novobiocin

• Gram-negative bacterial strain (e.g., E. coli BW25113)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Tryptic Soy Broth (TSB)

• Phosphate-buffered saline (PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Sterile 96-well microtiter plates

• Sterile reagent reservoirs

• Multichannel pipette

• Spectrophotometer

• 0.5 McFarland turbidity standard

• Resazurin (B115843) sodium salt (for viability assessment)

2. Preparation of Bacterial Inoculum

• From a fresh agar (B569324) plate, select a single colony of the test bacterium and inoculate it into 5 mL of TSB.

• Incubate the culture overnight at 37°C with shaking.

• The following day, dilute the overnight culture in fresh CAMHB.

• Adjust the turbidity of the bacterial suspension with CAMHB to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

• Further dilute this suspension 1:100 in CAMHB to achieve a final inoculum density of approximately 1.5 x 10⁶ CFU/mL.

3. Preparation of Compound Stock Solutions

• Prepare a 10 mM stock solution of BDM88855 in DMSO.

• Prepare a 10 mM stock solution of Novobiocin in DMSO.

• Further dilute these stock solutions in CAMHB to prepare working solutions at four times the highest concentration to be tested in the assay.

4. Checkerboard Assay Setup

• In a 96-well plate, dispense 50 µL of CAMHB into all wells from columns 2 to 11 and rows B to H.

• BDM88855 Dilution (Rows):

  • Add 100 µL of the 4x BDM88855 working solution to row A, columns 1 to 10.

  • Perform a 2-fold serial dilution by transferring 50 µL from row A to row B, mixing, and then transferring 50 µL from row B to row C, and so on, down to row G. Discard the final 50 µL from row G. Row H will serve as the novobiocin-only control.

• Novobiocin Dilution (Columns):

  • Add 100 µL of the 4x Novobiocin working solution to column 1, rows A to G.

  • Perform a 2-fold serial dilution by transferring 50 µL from column 1 to column 2, mixing, and then transferring 50 µL from column 2 to column 3, and so on, across to column 10. Discard the final 50 µL from column 10. Column 11 will serve as the BDM88855-only control.

• Controls:

  • Growth Control: Well H12 will contain 100 µL of CAMHB and 100 µL of the bacterial inoculum.

  • Sterility Control: Well G12 will contain 200 µL of CAMHB only.

  • BDM88855 MIC control: Column 11, rows A-G.

  • Novobiocin MIC control: Row H, columns 1-10.

• Inoculation:

  • Add 100 µL of the prepared bacterial inoculum to each well, except for the sterility control. The final volume in each well will be 200 µL.

5. Incubation and MIC Determination

• Seal the plate and incubate at 37°C for 18-24 hours.

• Following incubation, determine the MIC. The MIC is the lowest concentration of the drug(s) that completely inhibits visible bacterial growth. This can be assessed visually or by adding a viability indicator like resazurin and measuring fluorescence or absorbance.

6. Data Analysis

The interaction between BDM88855 and novobiocin is quantified by calculating the Fractional Inhibitory Concentration (FIC) index.

• Calculate the FIC for each compound:

  • FIC of BDM88855 = (MIC of BDM88855 in combination) / (MIC of BDM88855 alone)

  • FIC of Novobiocin = (MIC of Novobiocin in combination) / (MIC of Novobiocin alone)

• Calculate the FIC Index (FICI):

  • FICI = FIC of BDM88855 + FIC of Novobiocin

The FICI is interpreted as follows:

• Synergy: FICI ≤ 0.5

• Additivity: 0.5 < FICI ≤ 4.0

• Antagonism: FICI > 4.0

Data Presentation

The results of the checkerboard assay can be summarized in the following table. The values represent the MICs (in µM) of each compound alone and in combination.

BDM88855 (µM)	Novobiocin (µM)	FIC of BDM88855	FIC of Novobiocin	FICI	Interaction
MIC alone	-	-	-	-	-
-	MIC alone	-	-	-	-
Combo 1 Conc.	Combo 1 Conc.	Value	Value	Value	Synergy/Additivity/Antagonism
Combo 2 Conc.	Combo 2 Conc.	Value	Value	Value	Synergy/Additivity/Antagonism
...	...	...	...	...	...

Visualizations

Caption: Mechanism of synergistic action between BDM88855 and Novobiocin.

Caption: Experimental workflow for the checkerboard assay.

References

• 1. researchgate.net [researchgate.net]
• 2. Pyridylpiperazine-based allosteric inhibitors of RND-type multidrug efflux pumps - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Novobiocin - Wikipedia [en.wikipedia.org]
• 6. vumicro.com [vumicro.com]
• 7. benchchem.com [benchchem.com]
• 8. clyte.tech [clyte.tech]
• 9. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]

In Vivo Efficacy of BDM88855 in a Murine Lung Infection Model: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

BDM88855 is a novel pyridylpiperazine-based allosteric inhibitor of the AcrAB-TolC efflux pump, a key mechanism of multidrug resistance in Gram-negative bacteria. By binding to the transmembrane domain of the AcrB protein, BDM88855 disrupts the proton relay mechanism essential for the pump's function, thereby preventing the extrusion of antibiotics from the bacterial cell. This mechanism of action restores the susceptibility of resistant bacteria to existing antibiotic therapies. While direct in vivo efficacy data for BDM88855 in a murine lung infection model is not publicly available, studies on the closely related compound BDM91288 have demonstrated significant potentiation of levofloxacin (B1675101) activity in a Klebsiella pneumoniae lung infection model. This document provides a comprehensive overview of the mechanism of action of BDM88855, its in vitro efficacy, and a detailed, representative protocol for evaluating such compounds in a murine lung infection model, using data for BDM91288 as a surrogate for in vivo efficacy.

Mechanism of Action of BDM88855

BDM88855 functions as an efflux pump inhibitor (EPI) by targeting the AcrB protein, a central component of the AcrAB-TolC tripartite efflux system in Gram-negative bacteria. This efflux pump is a major contributor to intrinsic and acquired resistance to a wide range of antibiotics.

The mechanism of inhibition involves:

• Allosteric Binding: BDM88855 binds to a novel pocket within the transmembrane (TM) domain of the AcrB protomer in its loose (L) conformation.[1][2]

• Disruption of the Proton Relay System: The binding of BDM88855 interferes with the proton relay triad (B1167595) (including residues D407, D408, and K940 in E. coli AcrB), which is crucial for harnessing the proton motive force that powers the efflux pump.[2]

• Inhibition of the Functional Catalytic Cycle: By disrupting the energy transduction process, BDM88855 prevents the conformational changes (from loose to tight to open states) required for the functional rotation of the AcrB trimer and the subsequent expulsion of antibiotics.[1]

This allosteric inhibition effectively shuts down the efflux pump, leading to the intracellular accumulation of antibiotics and the restoration of their antibacterial activity.

Signaling Pathway Diagram

Caption: AcrAB-TolC pump inhibition by BDM88855.

In Vitro Efficacy of BDM88855

BDM88855 has demonstrated potent in vitro activity in potentiating the efficacy of various antibiotics against Escherichia coli. The following table summarizes its efficacy in reducing the effective concentration (EC90) of the antibiotic pyridomycin (B90888) and its ability to boost the activity of a range of antibiotics.

Compound	EC90 (µM) with 8 µg/mL Pyridomycin
BDM88855	1.5

EC90 represents the effective concentration of the compound that inhibits 90% of bacterial growth in the presence of a sub-inhibitory concentration of pyridomycin.

Table 1: Potentiation of Antibiotic Activity by BDM88855 in E. coli BW25113

Antibiotic	MIC (µg/mL) without BDM88855	MIC (µg/mL) with 100 µM BDM88855	Fold-change in MIC
Erythromycin	64	2	32
Clarithromycin	128	4	32
Novobiocin	128	1	128
Rifampicin	8	0.25	32
Linezolid	32	4	8
Chloramphenicol	8	2	4
Ciprofloxacin	0.03	0.008	3.75
Levofloxacin	0.06	0.015	4

Representative In Vivo Efficacy of a Pyridylpiperazine Inhibitor (BDM91288)

The following data from a murine lung infection model with K. pneumoniae demonstrates the in vivo potential of pyridylpiperazine-based efflux pump inhibitors. In this study, oral administration of BDM91288 significantly enhanced the efficacy of levofloxacin.

Table 2: In Vivo Efficacy of BDM91288 in Combination with Levofloxacin against K. pneumoniae in a Murine Lung Infection Model

Treatment Group	Bacterial Load (log10 CFU/lung) at 24h Post-Infection
Vehicle Control	~8.5
Levofloxacin (10 mg/kg, oral)	~6.0
BDM91288 (30 mg/kg, oral) + Levofloxacin (10 mg/kg, oral)	~4.0

Experimental Protocol: Murine Lung Infection Model

This protocol provides a detailed methodology for assessing the in vivo efficacy of an efflux pump inhibitor in combination with an antibiotic in a murine model of lung infection.

Materials and Animals

• Animals: Female BALB/c mice (6-8 weeks old).

• Bacterial Strain: Klebsiella pneumoniae (e.g., ATCC 43816 or a clinical isolate).

• Reagents:

  • Test compound (BDM88855 or analogue).

  • Antibiotic (e.g., levofloxacin).

  • Vehicle for compound and antibiotic administration (e.g., 10% (w/v) Kleptose in sterile water).

  • Anesthetic (e.g., isoflurane (B1672236) or ketamine/xylazine cocktail).

  • Sterile phosphate-buffered saline (PBS).

  • Tryptic Soy Broth (TSB) and Tryptic Soy Agar (TSA) plates.

Experimental Workflow Diagram

Caption: Workflow for in vivo efficacy testing.

Detailed Methodology

• Animal Acclimatization: House mice in a controlled environment for at least one week prior to the experiment to allow for acclimatization.

• Bacterial Inoculum Preparation:

  • Streak the K. pneumoniae strain onto a TSA plate and incubate overnight at 37°C.

  • Inoculate a single colony into TSB and grow overnight at 37°C with shaking.

  • On the day of infection, dilute the overnight culture in fresh TSB and grow to mid-logarithmic phase.

  • Harvest the bacteria by centrifugation, wash twice with sterile PBS, and resuspend in PBS to the desired concentration (e.g., 2 x 10^8 CFU/mL for a 50 µL inoculum to achieve 1 x 10^7 CFU/mouse).

• Induction of Lung Infection:

  • Anesthetize the mice using a suitable method.

  • Administer the bacterial suspension (e.g., 50 µL) via intratracheal instillation.

• Treatment Administration:

  • At a specified time post-infection (e.g., 2 hours), administer the test compounds.

  • Treatment groups may include:

    • Vehicle control.

    • Antibiotic alone.

    • EPI alone.

    • EPI in combination with the antibiotic.

  • Administer the treatments via the desired route (e.g., oral gavage).

• Monitoring:

  • Observe the animals regularly for clinical signs of illness.

  • Monitor body weight daily.

• Determination of Bacterial Burden:

  • At a predetermined endpoint (e.g., 24 hours post-infection), euthanize the mice.

  • Aseptically remove the lungs and homogenize them in a known volume of sterile PBS.

  • Perform serial dilutions of the lung homogenates and plate onto TSA plates.

  • Incubate the plates overnight at 37°C and count the number of colonies to determine the CFU per lung.

• Data Analysis:

  • Transform the CFU/lung data to log10 values.

  • Compare the bacterial loads between the different treatment groups using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).

Conclusion

BDM88855 is a potent inhibitor of the AcrAB-TolC efflux pump with significant in vitro activity in potentiating a wide range of antibiotics. While direct in vivo efficacy data for BDM88855 in a murine lung infection model is pending, the promising results from the closely related compound BDM91288 highlight the potential of this class of inhibitors. The provided protocol offers a robust framework for the preclinical evaluation of BDM88855 and other efflux pump inhibitors, which are a promising strategy to combat antibiotic resistance in Gram-negative pathogens.

References

• 1. Protocol for building an in vivo model for observation and evaluation of neutrophil extracellular trapping nets in influenza virus-infected mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Vivo Measurement of Levofloxacin Penetration into Lung Tissue after Cardiac Surgery - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Studies with BDM88855

For Researchers, Scientists, and Drug Development Professionals

Introduction

BDM88855 is a novel, allosteric inhibitor of the AcrAB-TolC efflux pump in Gram-negative bacteria.[1][2] By blocking this primary resistance-nodulation-division (RND) transporter, BDM88855 has been shown to potentiate the activity of various antibiotics against pathogens like E. coli.[1][3] These application notes provide a comprehensive guide for the preparation and use of BDM88855 in preclinical in vivo studies, addressing its formulation, characterization, and a roadmap for efficacy testing.

It is critical to note that while BDM88855 has demonstrated promising in vitro activity, initial studies identified it as having intermediate intrinsic clearance, rendering it potentially suboptimal for extensive in vivo investigations.[4] Consequently, a more metabolically stable analog, BDM91288, was developed for in vivo proof-of-concept studies.[4] The information presented herein for BDM88855 is based on available data and established methodologies for similar compounds, including BDM91288. Researchers are strongly advised to conduct their own preliminary studies to optimize the parameters for their specific experimental setup.

Physicochemical and In Vitro Properties of BDM88855

A summary of the known quantitative data for BDM88855 is presented in Table 1. This information is crucial for the design of appropriate formulations and experimental protocols.

Table 1: Physicochemical and In Vitro Data for BDM88855

Parameter	Value	Reference
Molecular Weight	247.726 g/mol	[1]
Molecular Formula	C13H14ClN3	[1]
Appearance	Solid	[1]
In Vitro Solubility	10 mM in DMSO	[2]
Mouse Liver Microsomal Stability (Intrinsic Clearance)	59 µL/min/mg proteins (intermediate)	[4]
In Vitro Cytotoxicity (BALB/3T3 cells)	CC50 > 100 µM	[5]
Antibiotic Potentiation (E. coli)	Efficiently boosts AcrB substrate antibiotics at 100 µM	[5]

Signaling Pathway of BDM88855 Action

BDM88855 functions by inhibiting the AcrAB-TolC efflux pump, a key mechanism of multidrug resistance in Gram-negative bacteria. The diagram below illustrates the mechanism of action.

Caption: Mechanism of BDM88855 action on the AcrAB-TolC efflux pump.

Experimental Protocols

Formulation of BDM88855 for In Vivo Administration

Due to the low aqueous solubility of BDM88855, appropriate formulation is critical for achieving adequate exposure in animal models. The choice of vehicle will depend on the route of administration.

4.1.1. Materials

• BDM88855 hydrochloride (or free base)

• Dimethyl sulfoxide (B87167) (DMSO), sterile, injectable grade

• Polyethylene glycol 300 (PEG300), sterile

• Tween 80, sterile

• Corn oil, sterile

• 0.5% (w/v) Carboxymethyl cellulose (B213188) (CMC) sodium in sterile water

• 10% (w/v) Hydroxypropyl-β-cyclodextrin (HPβCD) in sterile water or saline

• Sterile water for injection or sterile saline (0.9% NaCl)

• Sterile vials, syringes, and needles

4.1.2. Recommended Vehicles and Preparation

The following are suggested starting formulations based on common practices for poorly soluble compounds and information available for the analog BDM91288. It is imperative to determine the solubility and stability of BDM88855 in the chosen vehicle prior to animal administration.

Table 2: Example Formulations for BDM88855

Route of Administration	Formulation	Preparation Protocol
Oral (PO)	10% HPβCD in sterile water	Dissolve BDM88855 in the 10% HPβCD solution. Gentle heating and sonication may be required to aid dissolution. Allow the solution to cool to room temperature before administration. This formulation was used for the analog BDM91288.[4]
Oral (PO)	0.5% CMC	Prepare a suspension of BDM88855 in 0.5% CMC. This is suitable for compounds that do not fully dissolve. Ensure the suspension is homogenous before each administration.
Intraperitoneal (IP) / Intravenous (IV)	10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline	Dissolve BDM88855 in DMSO first. Then, add PEG300 and mix. Add Tween 80 and mix. Finally, add saline dropwise while vortexing to avoid precipitation.
Subcutaneous (SC)	10% DMSO, 90% Corn oil	Dissolve BDM88855 in DMSO. Add the corn oil and mix thoroughly to form a solution or a fine suspension.

Protocol for a 1 mg/mL BDM88855 formulation in 10% HPβCD (10 mL total volume):

• Weigh 10 mg of BDM88855 hydrochloride.

• In a sterile vial, dissolve 1 g of HPβCD in 10 mL of sterile water or saline.

• Add the BDM88855 to the HPβCD solution.

• Vortex or sonicate the mixture until the compound is fully dissolved. Gentle warming (e.g., 37°C) may be applied if necessary.

• Visually inspect the solution for any precipitates before administration.

Preliminary In Vivo Studies

Before proceeding to efficacy studies, it is essential to characterize the in vivo properties of the formulated BDM88855.

4.2.1. Maximum Tolerated Dose (MTD) and Acute Toxicity

Objective: To determine the highest dose of BDM88855 that can be administered without causing significant toxicity.

Protocol:

• Use a cohort of healthy mice (e.g., C57BL/6 or BALB/c).

• Administer single escalating doses of the formulated BDM88855 via the intended route of administration to different groups of mice (n=3-5 per group).

• Include a vehicle control group.

• Monitor the animals closely for at least 7 days for clinical signs of toxicity (e.g., weight loss, changes in behavior, ruffled fur) and mortality.

• The MTD is the highest dose that does not cause mortality or significant morbidity.

4.2.2. Pharmacokinetic (PK) Study

Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) profile of BDM88855.

Protocol:

• Administer a single dose of formulated BDM88855 to a cohort of mice at a dose below the MTD.

• Collect blood samples at various time points (e.g., 0, 15 min, 30 min, 1h, 2h, 4h, 8h, 24h) via an appropriate method (e.g., tail vein or retro-orbital bleeding).

• Process the blood to obtain plasma and store at -80°C until analysis.

• Analyze the plasma samples using a validated analytical method (e.g., LC-MS/MS) to determine the concentration of BDM88855.

• Calculate key PK parameters such as Cmax, Tmax, AUC, and half-life.

In Vivo Efficacy Study: Murine Infection Model

The following is a generalized protocol that should be adapted to the specific pathogen and infection model. A lung infection model, similar to that used for BDM91288, is described here.

Workflow for In Vivo Efficacy Study

Caption: General workflow for an in vivo efficacy study of BDM88855.

Protocol:

• Animal Model: Use an appropriate mouse strain (e.g., BALB/c).

• Bacterial Strain: Use a relevant Gram-negative pathogen (e.g., K. pneumoniae or E. coli) for which the chosen antibiotic is a substrate of the AcrAB-TolC pump.

• Infection: Anesthetize the mice and infect them intranasally with a sublethal dose of the bacterial suspension.

• Treatment: At a specified time post-infection (e.g., 2 hours), administer the treatments as per the groups outlined in the workflow diagram. The doses of the antibiotic and BDM88855 should be based on prior studies or preliminary dose-ranging experiments.

• Monitoring: Monitor the animals for signs of distress and record body weight daily.

• Endpoint: At a predetermined time point (e.g., 24 or 48 hours post-infection), euthanize the animals.

• Bacterial Load Determination: Aseptically remove the lungs and other relevant organs. Homogenize the tissues, prepare serial dilutions, and plate on appropriate agar (B569324) plates to determine the number of colony-forming units (CFU) per organ.

• Data Analysis: Compare the bacterial loads between the different treatment groups using appropriate statistical tests. A significant reduction in the bacterial load in the combination therapy group compared to the antibiotic-alone group would indicate in vivo efficacy of BDM88855.

Conclusion

BDM88855 is a valuable research tool for studying the inhibition of the AcrAB-TolC efflux pump. While its suboptimal metabolic stability may limit its therapeutic potential, it can still be effectively used in short-term in vivo proof-of-concept studies. Careful formulation and preliminary pharmacokinetic and toxicity assessments are paramount for the successful execution of such studies. The protocols and data presented in these application notes provide a solid foundation for researchers to design and conduct robust in vivo experiments with BDM88855. For studies requiring a more stable compound, the analog BDM91288 should be considered.

References

• 1. BDM88855 hydrochloride | Bacterial | 2892824-26-7 | Invivochem [invivochem.com]
• 2. Current Advances in Developing Inhibitors of Bacterial Multidrug 
Efflux Pumps - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Role of bacterial efflux pumps in antibiotic resistance, virulence, and strategies to discover novel efflux pump inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyridylpiperazine efflux pump inhibitor boosts in vivo antibiotic efficacy against K. pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pyridylpiperazine-based allosteric inhibitors of RND-type multidrug efflux pumps - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Determining the MIC of Linezolid in K. pneumoniae using BDM88855

For Researchers, Scientists, and Drug Development Professionals

Introduction

Klebsiella pneumoniae is a significant Gram-negative pathogen notorious for its increasing resistance to a wide array of antibiotics. One of the key mechanisms contributing to this resistance is the overexpression of multidrug efflux pumps, which actively expel antibiotics from the bacterial cell, reducing their intracellular concentration and efficacy.[1][2][3] The AcrAB-TolC efflux pump system, a member of the Resistance-Nodulation-cell Division (RND) superfamily, is a major contributor to this intrinsic and acquired resistance in K. pneumoniae.[4][5]

Linezolid (B1675486) is an oxazolidinone antibiotic effective against many Gram-positive bacteria, but its activity against Gram-negative organisms like K. pneumoniae can be limited, in part due to efflux. Efflux pump inhibitors (EPIs) represent a promising strategy to overcome this resistance by blocking the function of these pumps, thereby restoring or enhancing the activity of existing antibiotics.

BDM88855 is a novel pyridylpiperazine-based allosteric efflux pump inhibitor that specifically targets the AcrB component of the AcrAB-TolC efflux pump. It binds to the transmembrane domain of AcrB, inhibiting the pump's function and increasing the intracellular concentration of antibiotic substrates. This application note provides a detailed protocol for utilizing BDM88855 to determine the Minimum Inhibitory Concentration (MIC) of linezolid against K. pneumoniae, effectively demonstrating the potential of this EPI to sensitize the bacterium to the antibiotic.

Principle

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial drug that prevents visible growth of a microorganism after overnight incubation. This protocol outlines the broth microdilution method, a standard procedure for determining MICs, adapted to include the efflux pump inhibitor BDM88855. By comparing the MIC of linezolid in the absence and presence of a fixed, sub-inhibitory concentration of BDM88855, the potentiation of linezolid's activity can be quantified. A significant reduction in the linezolid MIC in the presence of BDM88855 indicates that efflux via the AcrAB-TolC pump is a mechanism of resistance to linezolid in the tested K. pneumoniae strain.

Materials and Reagents

• Klebsiella pneumoniae isolate(s) for testing

• Linezolid powder, analytical grade

• BDM88855, analytical grade

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Dimethyl sulfoxide (B87167) (DMSO)

• Sterile 96-well microtiter plates

• Sterile tubes for dilutions

• Incubator (35 ± 2 °C)

• Micropipettes and sterile tips

• Spectrophotometer or McFarland standards

Experimental Protocols

Preparation of Stock Solutions

Linezolid Stock Solution (1280 µg/mL):

• Weigh the appropriate amount of linezolid powder.

• Dissolve in DMSO to create a stock solution of 1280 µg/mL.

• Sterilize the solution by filtering through a 0.22 µm syringe filter.

• Store in small aliquots at -20°C.

BDM88855 Stock Solution (e.g., 10 mM):

• Weigh the appropriate amount of BDM88855 powder.

• Dissolve in DMSO to create a stock solution (e.g., 10 mM). The optimal concentration for sensitization should be determined empirically, but a starting point of 100 µM in the final assay has been shown to be effective in E. coli.

• Store in small aliquots at -20°C.

Preparation of Bacterial Inoculum

• From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of K. pneumoniae.

• Inoculate the colonies into a tube containing 5 mL of CAMHB.

• Incubate at 35 ± 2 °C with shaking until the turbidity reaches that of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

• Dilute the bacterial suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

Broth Microdilution Assay for MIC Determination

• Plate Setup: Prepare two sets of 96-well plates: one for the linezolid MIC determination alone, and one for the linezolid MIC in the presence of BDM88855.

• Linezolid Serial Dilutions:

  • Add 100 µL of CAMHB to wells 2 through 12 of each plate.

  • Add 200 µL of the linezolid working solution (prepared from the stock solution to twice the highest desired final concentration) to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and continuing this process down to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as a growth control (no antibiotic).

  • Well 12 will serve as a sterility control (no bacteria).

• Addition of BDM88855:

  • To the second set of plates, add BDM88855 to each well (except the sterility control) to achieve the desired final sub-inhibitory concentration (e.g., 100 µM). Ensure the volume added is consistent across wells.

• Inoculation:

  • Add 100 µL of the diluted bacterial suspension to each well (except the sterility control), bringing the final volume to 200 µL.

• Incubation:

  • Cover the plates and incubate at 35 ± 2 °C for 16-20 hours in ambient air.

• Reading the MIC:

  • The MIC is the lowest concentration of linezolid that completely inhibits visible growth of the organism. This can be assessed visually or with a plate reader.

Data Presentation

Summarize the quantitative data in a clear and structured table for easy comparison.

K. pneumoniae Strain	Linezolid MIC (µg/mL)	Linezolid MIC (µg/mL) + BDM88855 (100 µM)	Fold Reduction in MIC
Strain A (Wild-Type)	64	4	16
Strain B (Clinical Isolate)	128	8	16
Strain C (AcrB Mutant)	2	2	1

Visualization of Key Pathways and Workflows

AcrAB-TolC Efflux Pump Signaling Pathway in K. pneumoniae

References

• 1. Extending the Potency and Lifespan of Antibiotics: Inhibitors of Gram-Negative Bacterial Efflux Pumps - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dovepress.com [dovepress.com]
• 3. Characteristics of antibiotic resistance mechanisms and genes of Klebsiella pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Molecular Docking of BDM88855 with AcrB Mutants

For Researchers, Scientists, and Drug Development Professionals

Introduction

The rise of multidrug-resistant (MDR) bacteria presents a significant global health challenge. A key mechanism contributing to MDR in Gram-negative bacteria is the overexpression of efflux pumps, such as the AcrAB-TolC system in Escherichia coli. The inner membrane component, AcrB, is a primary target for the development of efflux pump inhibitors (EPIs). BDM88855, a novel pyridylpiperazine-based allosteric inhibitor, has shown promise in potentiating the activity of various antibiotics by targeting AcrB.[1] This document provides detailed protocols for the molecular docking of BDM88855 to wild-type and mutant AcrB, outlines methods for site-directed mutagenesis to generate these mutants, and describes experimental validation using Isothermal Titration Calorimetry (ITC).

BDM88855 binds to a unique allosteric site within the transmembrane (TM) domain of the AcrB L-protomer, near the crucial proton relay triad (B1167595) (D407, D408, K940).[2][3] This binding is thought to disrupt the functional rotation mechanism of the AcrB trimer, a cyclical conformational change between Loose (L), Tight (T), and Open (O) states that is essential for substrate transport. Understanding the interaction of BDM88855 with AcrB mutants is critical for predicting and overcoming potential resistance mechanisms.

Data Presentation

Molecular Docking of BDM88855 with Wild-Type and Resistant AcrB Mutants

AcrB Variant	Mutation Location	Key Interacting Residues in Binding Pocket	Expected Impact on BDM88855 Binding	Reference
Wild-Type	-	D408, K940, L404	High Affinity Binding
S450P	Transmembrane Helix 5 (TM5)	Near the binding pocket	Decreased binding affinity, steric hindrance
A446P	Transmembrane Helix 5 (TM5)	Near the binding pocket	Decreased binding affinity, conformational changes
V411A	Transmembrane Domain	Within the binding pocket	Reduced hydrophobic interactions, decreased affinity

Experimental Protocols

Protocol 1: Molecular Docking of BDM88855 with AcrB Mutants

This protocol outlines the steps for performing molecular docking of BDM88855 with wild-type and in silico mutated AcrB using AutoDock Vina.

1. Preparation of the Receptor (AcrB): a. Download the crystal structure of AcrB in complex with BDM88855 (PDB ID: 7OUK) from the Protein Data Bank. b. For wild-type docking, separate the AcrB protein from the ligand and any other non-essential molecules (e.g., water, ions). c. To generate mutants (e.g., S450P, A446P, V411A), use molecular graphics software (e.g., PyMOL, Chimera) to introduce the desired amino acid substitutions into the wild-type AcrB structure. Save each mutant as a separate PDB file. d. Prepare the receptor PDB files for docking using AutoDockTools (ADT): add polar hydrogens, assign Gasteiger charges, and save in PDBQT format.

2. Preparation of the Ligand (BDM88855): a. Obtain the 3D structure of BDM88855. This can be extracted from the 7OUK PDB file or downloaded from a chemical database like PubChem. b. Using ADT, detect the ligand's rotatable bonds and save it in PDBQT format.

3. Docking Simulation: a. Define the docking search space (grid box) to encompass the known allosteric binding site in the transmembrane domain of the AcrB L-protomer. The center of the grid should be based on the coordinates of the co-crystallized BDM88855 in the 7OUK structure. b. Create a configuration file specifying the paths to the receptor and ligand PDBQT files and the grid box parameters. c. Run the docking simulation using AutoDock Vina for the wild-type and each mutant AcrB structure.

4. Analysis of Results: a. Analyze the docking results to identify the lowest binding energy poses for BDM88855 with each AcrB variant. b. Visualize the interactions (e.g., hydrogen bonds, hydrophobic interactions) between BDM88855 and the amino acid residues in the binding pocket for the best poses using software like PyMOL or LigPlot+.

Protocol 2: Site-Directed Mutagenesis of AcrB

This protocol provides a general workflow for creating AcrB mutants using PCR-based site-directed mutagenesis.

1. Primer Design: a. Design a pair of complementary mutagenic primers (forward and reverse) for each desired mutation (e.g., S450P, A446P, V411A). b. The primers should be 25-45 bases in length and contain the desired mutation in the center, with at least 12-15 bases of correct sequence on both sides. c. The melting temperature (Tm) of the primers should be ≥ 78°C.

2. PCR Amplification: a. Set up a PCR reaction containing a high-fidelity DNA polymerase, the plasmid DNA containing the wild-type acrB gene as a template, the mutagenic primers, and dNTPs. b. Perform PCR to amplify the entire plasmid, incorporating the desired mutation. A typical thermal cycling protocol would be: initial denaturation at 98°C for 30 seconds, followed by 16-18 cycles of denaturation at 98°C for 30 seconds, annealing at 55-68°C for 1 minute, and extension at 72°C for 1 minute per kb of plasmid length. A final extension at 72°C for 10 minutes is recommended.

3. Template Digestion: a. Digest the PCR product with the DpnI restriction enzyme. DpnI specifically cleaves the methylated parental DNA template, leaving the newly synthesized, unmethylated, mutated plasmid intact. b. Incubate the reaction at 37°C for at least 1 hour.

4. Transformation: a. Transform the DpnI-treated plasmid DNA into competent E. coli cells. b. Plate the transformed cells on selective agar (B569324) plates (e.g., containing the appropriate antibiotic for the plasmid) and incubate overnight at 37°C.

5. Verification: a. Isolate plasmid DNA from the resulting colonies. b. Sequence the purified plasmids to confirm the presence of the desired mutation and to ensure that no unintended mutations were introduced.

Protocol 3: Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique to experimentally validate the binding affinity of BDM88855 to wild-type and mutant AcrB proteins.

1. Sample Preparation: a. Purify the wild-type and mutant AcrB proteins. As AcrB is a membrane protein, this will involve solubilization with a suitable detergent (e.g., DDM). b. Prepare a stock solution of BDM88855. c. The protein and ligand solutions must be in identical, well-matched buffers to minimize heats of dilution. It is recommended to dialyze the protein against the final buffer extensively. The ligand should be dissolved in the final dialysis buffer. d. Degas both the protein and ligand solutions immediately before the experiment to prevent bubble formation.

2. ITC Experiment Setup: a. The protein solution (e.g., 5-20 µM) is placed in the sample cell of the calorimeter. b. The ligand solution (e.g., 50-200 µM, typically 10-20 times the protein concentration) is loaded into the injection syringe. c. The experiment is typically run at 25°C.

3. Titration and Data Collection: a. A series of small injections (e.g., 2-10 µL) of the ligand are titrated into the protein solution. b. The heat change associated with each injection is measured. c. Control experiments, such as injecting the ligand into the buffer alone, should be performed to determine the heat of dilution.

4. Data Analysis: a. The raw ITC data (a series of heat spikes) is integrated to obtain the heat change per injection. b. The heat of dilution from the control experiment is subtracted from the experimental data. c. The resulting data is fitted to a suitable binding model (e.g., one-site binding model) to determine the binding affinity (Kd), stoichiometry (n), and enthalpy of binding (ΔH).

Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. iris.unica.it [iris.unica.it]
• 3. assaygenie.com [assaygenie.com]

Application Notes and Protocols for Oral Administration of BDM88855 in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

BDM88855 is a pyridylpiperazine-based allosteric inhibitor of the AcrB protein, a key component of the AcrAB-TolC multidrug efflux pump in Gram-negative bacteria.[1][2][3] By binding to the transmembrane domain of the AcrB L-protomer, BDM88855 disrupts the functional rotation of the pump, thereby preventing the extrusion of antibiotics and potentiating their efficacy.[4][5] These application notes provide detailed protocols for the formulation and oral administration of BDM88855 to mice for in vivo studies.

Data Presentation

Table 1: Physicochemical Properties of BDM88855 Hydrochloride

Property	Value	Reference
Molecular Formula	C₁₃H₁₅Cl₂N₃
Molecular Weight	284.18 g/mol
Appearance	Solid
In Vitro Solubility	Soluble in DMSO. Low water solubility is expected.
Storage	Powder: -20°C for 3 years, 4°C for 2 years. In solvent: -80°C for 6 months, -20°C for 1 month.

Table 2: Suggested Oral Formulations for BDM88855 in Mice

Formulation Type	Composition	Preparation Notes	Reference
Suspension	0.5% (w/v) Carboxymethyl cellulose (B213188) sodium (CMC-Na) in sterile water	Add BDM88855 powder to the CMC-Na solution and vortex until a homogenous suspension is achieved.
0.2% (w/v) Carboxymethyl cellulose (CMC) in sterile water	Similar to the 0.5% CMC-Na preparation.
Solution	10% (w/v) Hydroxypropyl-β-cyclodextrin (HP-β-CD) in sterile water	This formulation was successfully used for the related compound BDM91288. Dissolve HP-β-CD in water before adding BDM88855.
Polyethylene glycol 400 (PEG400)	Dissolve BDM88855 directly in PEG400. May require gentle heating.
0.25% (v/v) Tween 80 and 0.5% (w/v) CMC in sterile water	First, prepare the 0.5% CMC solution. Then, add Tween 80 and finally BDM88855.

Table 3: Recommended Dosing Parameters for Oral Gavage in Mice

Parameter	Recommendation	Reference
Dose Volume	10 mL/kg (maximum)
Gavage Needle Size	18-22 gauge, 1-1.5 inches in length with a rounded tip
Frequency	Up to 3 times in a 24-hour period (with justification)
Post-procedure Monitoring	Observe for 5-10 minutes immediately after and again at 12-24 hours.

Experimental Protocols

Protocol 1: Preparation of BDM88855 Formulation (Suspension)

This protocol describes the preparation of a 100 mL suspension of BDM88855 at a concentration of 2.5 mg/mL.

Materials:

• BDM88855 hydrochloride

• Carboxymethyl cellulose sodium (CMC-Na)

• Sterile deionized water

• 500 mL sterile beaker

• Magnetic stirrer and stir bar

• Weighing scale

• 100 mL graduated cylinder

Procedure:

• Weigh 0.5 g of CMC-Na and add it to a 500 mL sterile beaker.

• Measure 100 mL of sterile deionized water using a graduated cylinder and add it to the beaker.

• Place the beaker on a magnetic stirrer and stir until the CMC-Na is completely dissolved, resulting in a clear solution.

• Weigh 250 mg of BDM88855 hydrochloride.

• Slowly add the BDM88855 powder to the 0.5% CMC-Na solution while continuously stirring.

• Continue stirring until a homogenous suspension is formed.

• Store the suspension at 4°C for up to one week. Agitate well before each use.

Protocol 2: Oral Administration of BDM88855 to Mice via Gavage

This protocol outlines the procedure for safe and effective oral administration of BDM88855 to mice.

Materials:

• Prepared BDM88855 formulation

• Appropriately sized gavage needle (18-22 gauge with a rounded tip)

• 1 mL syringe

• Animal scale

Procedure:

• Animal Preparation:

  • Weigh the mouse to determine the correct dosing volume (not to exceed 10 mL/kg).

  • Properly restrain the mouse by scruffing the neck to immobilize the head and body.

• Gavage Needle Measurement:

  • Measure the gavage needle from the tip of the mouse's nose to the last rib to determine the correct insertion depth. Mark this length on the needle.

• Administration:

  • Draw the calculated volume of the BDM88855 formulation into the syringe and attach the gavage needle.

  • Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth.

  • The needle should pass smoothly down the esophagus. If resistance is met, withdraw and reinsert. Do not force the needle.

  • Once the needle is inserted to the pre-measured depth, slowly administer the formulation.

  • Gently withdraw the needle along the same path of insertion.

• Post-Administration Monitoring:

  • Return the mouse to its cage and monitor for any signs of distress, such as labored breathing, for at least 5-10 minutes.

  • Conduct follow-up monitoring at 12-24 hours post-administration.

Mandatory Visualizations

References

• 1. embopress.org [embopress.org]
• 2. BDM88855 hydrochloride | Bacterial | 2892824-26-7 | Invivochem [invivochem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Insights into Allosteric Inhibition of the AcrB Efflux Pump: Role of Distinct Binding Pockets, Protomer Preferences, and Crosstalk Disruption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Quantifying BDM88855-Mediated Antibiotic Potentiation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of multidrug-resistant (MDR) Gram-negative bacteria poses a significant threat to global health. One of the primary mechanisms of resistance is the overexpression of efflux pumps, which actively expel antibiotics from the bacterial cell, reducing their intracellular concentration and efficacy. The AcrAB-TolC efflux pump is a major contributor to MDR in Enterobacterales such as Escherichia coli and Klebsiella pneumoniae.

BDM88855 is a novel pyridylpiperazine-based allosteric inhibitor of the AcrAB-TolC efflux pump.[1][2][3] It acts by binding to a unique site on the transmembrane domain of the AcrB protein, a key component of the pump.[4][5][6] This binding event inhibits the functional catalytic cycle of the pump, leading to increased intracellular accumulation of antibiotics and potentiation of their activity.[1][4] These application notes provide detailed protocols for quantifying the antibiotic potentiating effects of BDM88855.

Data Presentation

The following tables summarize the quantitative data on the potentiation of various antibiotics by BDM88855 in E. coli.

Table 1: In Vitro Antibiotic Potentiation by BDM88855 in E. coli

Antibiotic	Fold Potentiation with BDM88855.HCl (100 µM)
Oxacillin	>30-fold
Linezolid	>30-fold
Novobiocin	8-fold
Fusidic Acid	8-fold
Chloramphenicol	8-fold
Pyridomycin	4-fold
Tetracycline	4-fold
Erythromycin	2-fold
Ciprofloxacin	2-fold

Data compiled from studies on wild-type E. coli.[2]

Signaling Pathways and Mechanisms

BDM88855 functions by directly inhibiting the AcrAB-TolC efflux pump, a tripartite system in Gram-negative bacteria responsible for extruding a broad range of substrates, including many classes of antibiotics.

References

• 1. Pyridylpiperazine efflux pump inhibitor boosts in vivo antibiotic efficacy against K. pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. BDM88855|COA [dcchemicals.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Exploring transmembrane allostery in the MexB: DB08385 variant as a promising inhibitor-like candidate against Pseudomonas aeruginosa antibiotic resistance: a computational study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Heterologous Expression of Acinetobacter baumannii Efflux Pumps to Test BDM88855 and Related Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acinetobacter baumannii has emerged as a critical threat in clinical settings due to its extensive antibiotic resistance, a significant portion of which is mediated by the overexpression of Resistance-Nodulation-Division (RND) superfamily efflux pumps.[1] These pumps, including AdeABC, AdeFGH, and AdeIJK, can extrude a wide range of antibiotics, rendering treatments ineffective.[1][2] A promising strategy to combat this resistance is the development of efflux pump inhibitors (EPIs).

BDM88855 is a novel allosteric EPI from the pyridylpiperazine (PyrPip) class, known to inhibit the AcrAB-TolC pump in E. coli by binding to a unique site in the transmembrane domain of AcrB.[3][4] Structural modeling suggests that the binding pocket for PyrPips is highly conserved across the major RND pumps in A. baumannii (AdeB, AdeG, and AdeJ).[1][5] This conservation indicates that BDM88855 and its analogs are promising candidates for restoring antibiotic susceptibility in A. baumannii.

To effectively test the activity of BDM88855 and related compounds on individual A. baumannii pumps without the confounding effects of other native pumps, a heterologous expression system is invaluable. This application note provides detailed protocols for expressing the AdeFGH and AdeIJK efflux pumps of A. baumannii in an E. coli strain lacking its major RND pump (ΔacrAB) and for subsequently evaluating the efficacy of EPIs.

Key Experimental Workflows

Logical Relationship of Efflux Pump Inhibition

Caption: Mechanism of RND efflux pump-mediated resistance and its inhibition by BDM88855.

Experimental Workflow for EPI Testing

Caption: Workflow for heterologous expression and evaluation of efflux pump inhibitors.

Experimental Protocols

Protocol 1: Cloning and Heterologous Expression of A. baumannii Efflux Pumps

This protocol describes the cloning of an A. baumannii RND efflux pump operon (e.g., adeIJK) into a suicide plasmid and its subsequent integration into the chromosome of E. coli ΔacrAB. This method ensures stable, single-copy expression of the pump.[1][6]

Materials:

• A. baumannii genomic DNA

• E. coli ΔacrAB strain

• Suicide plasmid (e.g., oriR6K-based)

• Q5 High-Fidelity DNA Polymerase and NEBuilder HiFi DNA Assembly kit

• Restriction enzymes

• Luria-Bertani (LB) broth and agar (B569324)

• Appropriate antibiotics for selection

Procedure:

• Amplification of the Efflux Pump Operon:

  • Design primers to amplify the entire operon (e.g., adeIJK) from A. baumannii genomic DNA.

  • Perform PCR using a high-fidelity polymerase to obtain the DNA fragment.

• Vector Preparation:

  • Digest the suicide plasmid with appropriate restriction enzymes to create ends compatible with the PCR product for Gibson assembly or ligation.

• Assembly and Transformation:

  • Assemble the amplified operon and the linearized plasmid using a seamless cloning method like NEBuilder HiFi DNA Assembly.

  • Transform the resulting recombinant plasmid into a suitable E. coli cloning strain (e.g., DH5α λpir).

  • Select for positive clones on LB agar containing the appropriate antibiotic.

• Plasmid Verification:

  • Isolate the plasmid from positive clones and verify the insert by restriction digest and Sanger sequencing.

• Chromosomal Integration into E. coli ΔacrAB:

  • Transform the verified suicide plasmid into the recipient E. coli ΔacrAB strain.

  • As the plasmid cannot replicate in this strain, select for colonies where the plasmid has integrated into the chromosome via homologous recombination on selective agar.

• Verification of Recombinant Strain:

  • Confirm the correct integration of the efflux pump operon in the E. coli ΔacrAB chromosome by colony PCR using primers flanking the insertion site.

Protocol 2: Minimum Inhibitory Concentration (MIC) Determination

This protocol follows the Clinical and Laboratory Standards Institute (CLSI) guidelines with minor modifications to determine the ability of an EPI to potentiate antibiotic activity.[1]

Materials:

• Recombinant E. coli ΔacrAB expressing an A. baumannii pump

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Antibiotics of interest (e.g., chloramphenicol, novobiocin, erythromycin)

• Efflux pump inhibitor (BDM88855 or analogs)

• 96-well flat-bottomed microtiter plates

• Resazurin (B115843) solution (for viability assessment)

Procedure:

• Prepare Bacterial Inoculum:

  • Grow an overnight culture of the recombinant E. coli strain in CAMHB.

  • Dilute the overnight culture to an OD₆₀₀ of 0.001 in fresh CAMHB.

• Prepare EPI Solution:

  • If testing an EPI, spike the bacterial suspension with the desired final concentration of the inhibitor (e.g., 40 µM for BDM91531/BDM91892).[5] Prepare a parallel suspension without the EPI as a control.

• Plate Setup:

  • Dispense the bacterial suspension (with or without EPI) into the wells of a 96-well plate.

• Antibiotic Gradient:

  • Add a gradient of the antibiotic of interest to the wells by performing serial dilutions across the plate. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation:

  • Incubate the plates at 37°C for 18-24 hours.

• Determine MIC:

  • The MIC is defined as the lowest concentration of the antibiotic that prevents visible bacterial growth.

  • Alternatively, add resazurin to the wells and incubate further. The MIC is the concentration that prevents 90% of the resazurin turnover (color change from blue to pink) compared to the growth control.[1]

Protocol 3: Efflux Pump Activity Assay (Hoechst 33342 Accumulation)

This assay measures the real-time accumulation of the fluorescent dye Hoechst 33342 (H33342), a known substrate of many RND efflux pumps. Reduced efflux activity, due to inhibition, results in increased intracellular fluorescence.[3][7][8]

Materials:

• Recombinant E. coli strain

• Phosphate-buffered saline (PBS)

• Hoechst 33342 (H33342) dye

• Efflux pump inhibitor (BDM88855 or analogs)

• Carbonyl cyanide m-chlorophenyl hydrazone (CCCP) (as a positive control for efflux inhibition)

• 96-well black, clear-bottom microtiter plates

• Fluorometric plate reader (Excitation: ~350 nm, Emission: ~460 nm)

Procedure:

• Prepare Bacterial Cells:

  • Grow the recombinant E. coli strain to mid-log phase (OD₆₀₀ ≈ 0.6).

  • Harvest the cells by centrifugation, wash twice with PBS, and resuspend in PBS to a final OD₆₀₀ of 0.5.

• Plate Setup:

  • Dispense the cell suspension into the wells of a 96-well plate.

• Addition of Inhibitors:

  • Add the test EPI (e.g., BDM88855) or the positive control (CCCP) to the respective wells at the desired final concentration. Include a no-inhibitor control.

  • Incubate for 5-10 minutes at room temperature.

• Initiate Accumulation:

  • Add H33342 to all wells to a final concentration of 1-2 µM.

• Measure Fluorescence:

  • Immediately place the plate in a fluorometric plate reader.

  • Measure the fluorescence intensity kinetically over 60-90 minutes, taking readings every 1-2 minutes.

• Data Analysis:

  • Plot fluorescence intensity versus time. An increase in the fluorescence signal in the presence of the EPI compared to the control indicates inhibition of efflux.

Data Presentation

The efficacy of an EPI is quantified by the fold-reduction in the MIC of a given antibiotic. While specific data for BDM88855 on heterologously expressed A. baumannii pumps is not yet published, the following tables summarize the activity of two structurally similar pyridylpiperazine analogs, BDM91531 and BDM91892, at a concentration of 40 µM.[5]

Table 1: MIC (mg/L) for E. coli ΔacrAB expressing A. baumannii AdeFGH

Antibiotic	E. coli ΔacrAB + AdeFGH (No EPI)	+ BDM91531 (40 µM)	+ BDM91892 (40 µM)
Chloramphenicol	128	32	32
Oxacillin	>1024	512	512
Novobiocin	16	16	16
Erythromycin	64	64	64
SDS (%)	0.06	0.01	0.01
Data derived from a study by Plé et al. (2023)[5]

Table 2: MIC (mg/L) for E. coli ΔacrAB expressing A. baumannii AdeIJK

Antibiotic	E. coli ΔacrAB + AdeIJK (No EPI)	+ BDM91531 (40 µM)	+ BDM91892 (40 µM)
Fusidic Acid	1024	128	128
Novobiocin	512	64	64
Erythromycin	512	64	64
SDS (%)	0.04	0.002	0.002
Data derived from a study by Plé et al. (2023)[5]

Conclusion

The heterologous expression of A. baumannii efflux pumps in a clean E. coli background provides a robust and reliable platform for screening and characterizing novel EPIs like BDM88855. The protocols outlined here for cloning, MIC determination, and dye accumulation assays enable a systematic evaluation of inhibitor potency and spectrum against individual RND pumps. The data on BDM88855 analogs strongly suggest that the pyridylpiperazine scaffold is effective at inhibiting AdeFGH and AdeIJK, validating this approach for the development of new adjuvants to rescue the activity of existing antibiotics against multidrug-resistant A. baumannii.

References

• 1. researchgate.net [researchgate.net]
• 2. A rapid and simple method for constructing stable mutants of Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efflux in Acinetobacter baumannii can be determined by measuring accumulation of H33342 (bis-benzamide) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Characterization of pyridylpiperazine-based efflux pump inhibitors for Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Characterizing Multidrug Efflux Systems in Acinetobacter baumannii Using an Efflux-Deficient Bacterial Strain and a Single-Copy Gene Expression System [jove.com]
• 7. RND pumps across the genus Acinetobacter: AdeIJK is the universal efflux pump - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Efflux in Acinetobacter baumannii can be determined by measuring accumulation of H33342 (bis-benzamide) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

BDM88855 suboptimal metabolic stability in vivo

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the suboptimal metabolic stability of BDM88855 in vivo.

Frequently Asked Questions (FAQs)

Q1: What is metabolic stability and why is it important for a compound like BDM88855?

A1: Metabolic stability refers to the susceptibility of a compound to be broken down by drug-metabolizing enzymes, primarily in the liver.[1][2] This is a critical property for a drug candidate because it influences key pharmacokinetic parameters such as its half-life, clearance, and oral bioavailability.[1][2] A compound with low metabolic stability will be cleared from the body too quickly, potentially requiring higher or more frequent doses to be effective. Conversely, a compound that is excessively stable may accumulate in the body and cause toxicity.[2] Therefore, optimizing the metabolic stability of a research compound like BDM88855 is crucial for its potential development as a therapeutic agent.

Q2: Why is the in vivo metabolic stability of BDM88855 considered suboptimal?

A2: BDM88855 was identified as having suboptimal metabolic stability based on in vitro studies using mouse liver microsomes. These studies revealed that BDM88855 has an intermediate intrinsic clearance (CLint) of 59 μL/min/mg of protein. This rate of clearance was deemed too high for the compound to be sufficiently stable for in vivo applications, leading to the development of analogues with improved metabolic stability.

Q3: What are liver microsomes and how are they used to assess metabolic stability?

A3: Liver microsomes are vesicles derived from the endoplasmic reticulum of liver cells (hepatocytes). They are a rich source of drug-metabolizing enzymes, particularly the cytochrome P450 (CYP) family of enzymes, which are responsible for the metabolism of a vast number of drugs. In a laboratory setting, a compound of interest is incubated with liver microsomes and necessary cofactors (like NADPH) to initiate metabolic reactions. By measuring the decrease in the concentration of the parent compound over time, researchers can determine its metabolic stability.

Q4: What are the key parameters calculated from a microsomal stability assay?

A4: The primary parameters determined from a microsomal stability assay are:

• Half-life (t½): The time it takes for 50% of the compound to be metabolized.

• Intrinsic Clearance (CLint): This represents the rate at which a compound is metabolized by the liver microsomes, independent of other physiological factors. It is typically expressed in units of microliters per minute per milligram of microsomal protein (μL/min/mg).

Q5: What are the potential metabolic pathways for a compound like BDM88855?

A5: While specific metabolic pathways for BDM88855 are not publicly available, small molecules containing aromatic rings and piperazine (B1678402) moieties, like BDM88855, are typically metabolized through Phase I and Phase II reactions.

• Phase I Metabolism: Often involves oxidation, reduction, or hydrolysis. For BDM88855, oxidation of the quinoline (B57606) ring or the piperazine ring by cytochrome P450 enzymes is a likely metabolic route.

• Phase II Metabolism: Involves the conjugation of the parent molecule or its Phase I metabolites with endogenous molecules to increase their water solubility and facilitate excretion. Common conjugation reactions include glucuronidation and sulfation.

Troubleshooting Guide for Microsomal Stability Assays

This guide addresses common issues encountered during in vitro metabolic stability experiments.

Issue	Possible Cause(s)	Recommended Solution(s)
Compound appears too stable (little to no degradation)	1. Inactive microsomes or NADPH cofactor. 2. The compound is genuinely very stable. 3. Incorrect assay conditions (e.g., wrong pH, insufficient protein concentration).	1. Run a positive control with a known substrate for the relevant CYP enzymes to confirm microsomal activity. 2. Prepare fresh NADPH solutions for each experiment. 3. Verify that the buffer pH is 7.4. 4. Consider increasing the microsomal protein concentration.
Compound degrades too quickly (disappears at time zero)	1. Non-enzymatic degradation of the compound in the assay buffer. 2. Very rapid metabolism.	1. Run a control incubation without NADPH to assess for non-enzymatic degradation. 2. If metabolism is still very rapid, use shorter incubation times and/or a lower microsomal protein concentration.
High variability between replicate wells	1. Inconsistent pipetting of microsomes, substrate, or NADPH. 2. Microsomes not uniformly suspended. 3. Temperature fluctuations in the incubator.	1. Use calibrated pipettes and ensure thorough mixing at each step. 2. Gently vortex the microsomal stock solution before aliquoting. 3. Ensure the incubator maintains a stable temperature of 37°C.
No metabolism observed, even with the positive control	1. Degraded NADPH solution. 2. Inactive microsomes due to improper storage or handling. 3. Presence of an inhibitor in the reaction mixture.	1. Prepare a fresh NADPH solution. 2. Use a new batch of microsomes and confirm they have been stored at -80°C. 3. Carefully review all reagents for potential contaminants.

Experimental Protocols

In Vitro Mouse Liver Microsome Stability Assay

This protocol provides a general framework for assessing the metabolic stability of a test compound.

Materials:

• Test compound (e.g., BDM88855)

• Pooled mouse liver microsomes

• Phosphate (B84403) buffer (100 mM, pH 7.4)

• NADPH regenerating system (e.g., a solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Positive control compounds (e.g., midazolam, testosterone)

• Quenching solution (e.g., cold acetonitrile (B52724) with an internal standard)

• 96-well plates

• Incubator shaker set to 37°C

• LC-MS/MS system for analysis

Procedure:

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent like DMSO. Dilute the stock solution in phosphate buffer to the final desired concentration (e.g., 1 µM).

• Microsome Preparation: On ice, thaw the pooled mouse liver microsomes. Dilute the microsomes to the desired final concentration (e.g., 0.5 mg/mL) in cold phosphate buffer.

• Incubation Setup:

  • Add the diluted test compound solution to the wells of a 96-well plate.

  • Add the diluted microsome solution to the wells.

  • Include control wells: a negative control without NADPH and a positive control with a known substrate.

• Pre-incubation: Pre-incubate the plate at 37°C for approximately 5-10 minutes with shaking.

• Reaction Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system to each well.

• Time Points and Termination:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction by adding cold quenching solution to the respective wells. The 0-minute time point represents the initial concentration before metabolism begins.

• Sample Processing: After the final time point, centrifuge the plate to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS to quantify the amount of the parent compound remaining at each time point.

Data Analysis:

• Plot the natural logarithm of the percentage of the parent compound remaining versus time.

• The slope of the linear portion of this plot represents the elimination rate constant (k).

• Calculate the half-life (t½) using the formula: t½ = 0.693 / k.

• Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg) = (0.693 / t½) * (1 / microsomal protein concentration).

Visualizations

Caption: Workflow for an in vitro microsomal stability assay.

Caption: Troubleshooting logic for microsomal stability assays.

References

• 1. What is the importance of metabolic stability in drug design? [synapse.patsnap.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: AcrB Mutations and BDM88855 Resistance

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding AcrB mutations that confer resistance to the efflux pump inhibitor BDM88855.

Frequently Asked Questions (FAQs)

Q1: What is AcrB and why is it important in the context of BDM88855?

A1: AcrB is a major multidrug efflux pump in Escherichia coli and other Gram-negative bacteria. It is a component of the AcrAB-TolC tripartite system, which actively transports a wide range of antibiotics and other toxic compounds out of the bacterial cell, contributing significantly to intrinsic and acquired multidrug resistance. BDM88855 is an efflux pump inhibitor (EPI) that specifically targets AcrB, blocking its function and thereby restoring the efficacy of antibiotics that are normally expelled by the pump.

Q2: How does BDM88855 inhibit AcrB?

A2: BDM88855 is an allosteric inhibitor that binds to a unique site within the transmembrane (TM) domain of the AcrB protomer. This binding site is distinct from the substrate-binding pockets in the periplasmic domain targeted by many other EPIs. By binding to the TM domain, BDM88855 is thought to prevent the conformational changes in AcrB that are necessary for the transport of substrates, effectively locking the pump in an inactive state.[1][2]

Q3: What specific mutations in AcrB are known to confer resistance to BDM88855?

A3: Several point mutations in the transmembrane domain of AcrB have been identified that lead to resistance to BDM88855 and its analogs. These include:

• S450P (Serine to Proline at position 450) in E. coli.[1][2][3]

• A446P (Alanine to Proline at position 446) in E. coli.[1][3]

• V411A (Valine to Alanine at position 411) in E. coli, which has been shown to eliminate the drug potentiating effect of BDM compounds.[4][5]

• V448E (Valine to Glutamic acid at position 448) in Klebsiella pneumoniae, located between the sites of the common E. coli mutations.[3]

Q4: How can I identify these mutations in my experiments?

A4: The most common method is to select for resistant mutants by plating a large population of bacteria on agar (B569324) containing a combination of an antibiotic (to which the wild-type strain is susceptible in the presence of BDM88855) and BDM88855. Colonies that grow are likely to have acquired resistance. The acrB gene of these resistant isolates can then be sequenced to identify any mutations.

Q5: What is the expected phenotype of a BDM88855-resistant AcrB mutant?

A5: A BDM88855-resistant mutant will exhibit a reduced potentiation of antibiotic activity by BDM88855. This means that in the presence of BDM88855, the Minimum Inhibitory Concentration (MIC) of an antibiotic that is an AcrB substrate will be significantly higher for the mutant strain compared to the wild-type strain. The mutant strain's basal antibiotic susceptibility in the absence of the inhibitor should remain largely unchanged.[3]

Troubleshooting Guides

Problem 1: I am unable to select for BDM88855-resistant mutants.

• Possible Cause 1: Insufficient selective pressure.

  • Troubleshooting: Ensure that the concentrations of both the antibiotic and BDM88855 are appropriate. The antibiotic concentration should be high enough to kill the wild-type strain in the presence of BDM88855, but not so high that it prevents the growth of any potential mutants. The BDM88855 concentration should be optimal for inhibiting the wild-type AcrB. A checkerboard titration of both compounds can help determine the ideal concentrations for selection.

• Possible Cause 2: Low mutation frequency.

  • Troubleshooting: The spontaneous mutation rate for a specific resistance phenotype can be low. Increase the number of cells plated for selection (e.g., >10^9 CFU). Consider using a mutagen (e.g., UV light or a chemical mutagen) to increase the overall mutation rate, followed by selection. However, be aware that this may introduce other, off-target mutations.

• Possible Cause 3: The combination of antibiotic and BDM88855 is bactericidal even for potential mutants.

  • Troubleshooting: Try using a different antibiotic that is also a substrate of AcrB. Some antibiotic-inhibitor combinations may be too potent to allow for the outgrowth of resistant mutants.

Problem 2: My sequenced acrB gene from a resistant isolate does not have any of the known mutations.

• Possible Cause 1: A novel mutation in acrB.

  • Troubleshooting: Carefully analyze the entire acrB sequence for any amino acid changes, not just the previously identified ones. The mutation could be in a different part of the protein that also affects BDM88855 binding or the conformational changes of the pump.

• Possible Cause 2: Mutation in a different gene.

  • Troubleshooting: Resistance to an EPI can sometimes arise from mutations in genes other than the direct target. For example, mutations in regulatory genes that lead to very high levels of AcrB overexpression might overcome the inhibitory effect of BDM88855. Consider whole-genome sequencing of the resistant isolate to identify mutations in other relevant genes (e.g., marR, soxS, rob, ramA).

• Possible Cause 3: A non-efflux-mediated resistance mechanism.

  • Troubleshooting: The selected mutant may have developed resistance to the specific antibiotic used for selection through a mechanism independent of AcrB, such as target modification or enzymatic inactivation of the antibiotic. To check for this, test the susceptibility of the mutant to other, structurally unrelated antibiotics that are also substrates of AcrB. If the resistance is specific to the selecting antibiotic, it is likely not due to a change in AcrB function.

Quantitative Data

The following table summarizes the effect of AcrB mutations on the efficacy of BDM88855. The data shows the Minimum Inhibitory Concentrations (MICs) of various antibiotics against wild-type and mutant strains in the presence and absence of BDM88855.HCl.

Table 1: MIC (µg/mL) of Selected Antibiotics for E. coli Strains with and without BDM88855.HCl

Antibiotic	Wild-Type E. coli	Wild-Type E. coli + 100 µM BDM88855.HCl	E. coli ΔacrAB	E. coli AcrB S450P + 100 µM BDM88855.HCl
Pyridomycin	5.6 ± 1.0	0.78	0.78	>50
Oxacillin	50	0.78	0.78	>50
Ciprofloxacin	0.052 ± 0.014	0.013 ± 0.004	0.012 ± 0.0047	0.052
Tetracycline	0.75 ± 0.25	0.25	0.42 ± 0.18	0.75
Erythromycin	100	0.78	0.78	>50

Data extracted from Plé et al., 2022.[3]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is a standard method for determining the MIC of an antibiotic in the presence and absence of an efflux pump inhibitor like BDM88855.

Materials:

• Sterile 96-well microtiter plates

• Bacterial culture in logarithmic growth phase

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Stock solutions of antibiotic and BDM88855

• Multichannel pipette

Procedure:

• Prepare Antibiotic Dilutions: a. In a 96-well plate, add 50 µL of CAMHB to all wells. b. In the first column of wells, add an additional 50 µL of the antibiotic stock solution (at 2x the highest desired final concentration). c. Perform a 2-fold serial dilution by transferring 50 µL from the first column to the second, mixing well, and repeating this process across the plate to the tenth column. Discard 50 µL from the tenth column. The 11th column will serve as a growth control (no antibiotic), and the 12th column as a sterility control (no bacteria).

• Add Efflux Pump Inhibitor (if applicable): a. To the wells of a plate designated for inhibitor testing, add a fixed concentration of BDM88855 to each well (except the sterility control) to achieve the desired final concentration.

• Prepare Bacterial Inoculum: a. Dilute the logarithmic phase bacterial culture in CAMHB to a final concentration of approximately 5 x 10^5 CFU/mL.

• Inoculate the Plate: a. Add 50 µL of the bacterial inoculum to each well (except the sterility control wells). The final volume in each well will be 100 µL.

• Incubation: a. Cover the plate and incubate at 37°C for 16-20 hours.

• Determine MIC: a. The MIC is the lowest concentration of the antibiotic at which there is no visible growth of bacteria. This can be assessed visually or by using a plate reader to measure optical density at 600 nm.

Site-Directed Mutagenesis of acrB using QuikChange Method

This protocol describes the introduction of a point mutation into the acrB gene cloned into a plasmid vector.

Materials:

• Plasmid DNA containing the wild-type acrB gene

• Two complementary mutagenic primers containing the desired mutation

• High-fidelity DNA polymerase (e.g., PfuUltra)

• dNTPs

• DpnI restriction enzyme

• Competent E. coli cells for transformation

Procedure:

• Primer Design: Design two complementary oligonucleotide primers, 25-45 bases in length, containing the desired mutation flanked by unmodified nucleotide sequence.

• PCR Amplification: a. Set up a PCR reaction containing the plasmid template, mutagenic primers, dNTPs, and high-fidelity DNA polymerase. b. Perform thermal cycling to amplify the entire plasmid. Use a low number of cycles (12-18) to prevent the accumulation of secondary mutations.

• DpnI Digestion: a. Add DpnI restriction enzyme directly to the amplification reaction. b. Incubate at 37°C for 1-2 hours. DpnI specifically digests the methylated parental DNA template, leaving the newly synthesized, unmethylated, mutated plasmid intact.

• Transformation: a. Transform competent E. coli cells with the DpnI-treated plasmid DNA. b. Plate the transformed cells on an appropriate antibiotic selection plate and incubate overnight at 37°C.

• Verification: a. Select several colonies and isolate the plasmid DNA. b. Sequence the acrB gene to confirm the presence of the desired mutation and the absence of any unintended mutations.

Visualizations

Caption: Workflow for identifying and validating AcrB mutations that confer resistance to BDM88855.

Caption: Logical relationship of BDM88855 action on wild-type vs. mutant AcrB.

References

• 1. ProtocolsQuickChange < Lab < TWiki [barricklab.org]
• 2. researchgate.net [researchgate.net]
• 3. Pyridylpiperazine-based allosteric inhibitors of RND-type multidrug efflux pumps - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparative reassessment of AcrB efflux inhibitors reveals differential impact of specific pump mutations on the activity of potent compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparative reassessment of AcrB efflux inhibitors reveals differential impact of specific pump mutations on the activity of potent compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming BDM88855 solubility issues for in vitro assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with BDM88855. Our aim is to help you overcome common challenges, particularly those related to solubility, to ensure the success and reproducibility of your in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is BDM88855 and what is its mechanism of action?

A1: BDM88855 is a novel allosteric efflux pump inhibitor. It specifically targets the AcrAB-TolC multidrug efflux pump in Gram-negative bacteria, such as E. coli. By binding to a unique site on the transmembrane domain of the AcrB protein, BDM88855 disrupts the proton relay cycle, which is essential for the pump's function. This inhibition leads to the potentiation of antibiotic activity, making bacteria more susceptible to existing antibiotic treatments.

Q2: What is the solubility of BDM88855?

A2: While specific quantitative solubility data for BDM88855 in various solvents is not extensively published, a closely related parent compound, BDM73185, is reported to have a solubility of over 900 µM in Phosphate-Buffered Saline (PBS). BDM88855 is an optimized, more potent analog. For in vitro assays, it is common practice to prepare a high-concentration stock solution in an organic solvent like dimethyl sulfoxide (B87167) (DMSO) before further dilution into aqueous assay media. The hydrochloride salt of BDM88855 (BDM88855.HCl) is also available and is often used to improve aqueous solubility.

Q3: Can I use solvents other than DMSO to dissolve BDM88855?

A3: Yes, if your experimental system is sensitive to DMSO, other organic solvents such as ethanol, methanol, or dimethylformamide (DMF) can be tested. However, it is crucial to first perform a solubility test with a small amount of the compound to ensure it dissolves completely in the chosen solvent. Always include a vehicle control with the same final concentration of the solvent in your experiments to account for any solvent-induced effects.

Q4: I am observing precipitation when I add my BDM88855 stock solution to my aqueous assay medium. What should I do?

A4: Precipitation upon dilution of a DMSO stock in aqueous buffer is a common issue for poorly soluble compounds. Please refer to the troubleshooting guide below for a step-by-step approach to resolve this issue. Key strategies include reducing the final concentration, increasing the thoroughness of mixing, and considering a modest increase in the permissible co-solvent concentration.

Q5: How should I store my BDM88855 stock solution?

A5: Stock solutions of BDM88855 in an organic solvent like DMSO should be stored at -20°C or -80°C. It is recommended to dispense the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw cycles, which can lead to compound degradation.

Troubleshooting Guide: Overcoming BDM88855 Solubility Issues

This guide provides a systematic approach to troubleshoot and resolve solubility challenges with BDM88855 in your in vitro experiments.

Problem: Precipitate Formation in Aqueous Media

Symptoms:

• Visible particles or cloudiness in the well of a microplate after adding the BDM88855 stock solution.

• Inconsistent or non-reproducible results in your assay.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for BDM88855 precipitation.

Quantitative Data & Recommendations

The following tables provide quantitative data to guide your experimental setup.

Table 1: Solubility of a Related Pyridylpiperazine Compound

Compound	Solvent	Solubility
BDM73185	PBS	> 900 µM

Table 2: Recommended Co-Solvent Concentrations for Cell-Based Assays

Co-Solvent	Typical Starting Concentration (v/v)	Maximum Recommended Concentration (v/v)	Notes
DMSO	0.1%	< 1%	Can be cytotoxic at higher concentrations.
Ethanol	0.5%	< 1%	May cause protein precipitation at higher concentrations.
Methanol	0.5%	< 1%	Can be toxic; use with caution in cell-based assays.

Experimental Protocols

Protocol 1: Preparation of BDM88855 Stock and Working Solutions

This protocol describes a general method for preparing BDM88855 for an in vitro assay, such as a Minimum Inhibitory Concentration (MIC) determination or a checkerboard assay.

Materials:

• BDM88855 powder

• High-purity, anhydrous DMSO

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

• 37°C water bath (optional)

• Aqueous assay medium (e.g., Cation-adjusted Mueller-Hinton Broth)

Procedure:

• Prepare a High-Concentration Stock Solution (e.g., 10-50 mM): a. Accurately weigh the desired amount of BDM88855 powder into a sterile vial. b. Add the calculated volume of anhydrous DMSO to achieve the target concentration. c. Vortex the mixture vigorously until the compound is fully dissolved. Visually inspect the solution to ensure it is clear and free of particulates. d. If necessary, gentle warming in a 37°C water bath or brief sonication can be used to aid dissolution. e. Dispense the stock solution into single-use aliquots and store at -20°C or -80°C.

• Prepare Intermediate Dilutions (if necessary): a. Perform serial dilutions of the high-concentration stock solution in 100% DMSO to create a range of intermediate stock concentrations.

• Prepare the Final Working Solution: a. Add a small volume of the appropriate stock solution to your aqueous assay medium to reach the final desired concentration. b. Crucially, ensure that the final concentration of DMSO is below the tolerance level of your assay system (typically ≤ 0.5%). c. Vortex or mix the final solution thoroughly immediately after adding the DMSO stock to prevent precipitation.

Experimental Workflow for Solubilization:

Caption: Workflow for preparing BDM88855 solutions.

Signaling Pathway

BDM88855 inhibits the AcrAB-TolC efflux pump, a key mechanism of multidrug resistance in Gram-negative bacteria.

Technical Support Center: AcrB V411A Mutation and BDM88855 Activity

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the impact of the AcrB V411A mutation on the activity of the efflux pump inhibitor BDM88855.

Frequently Asked Questions (FAQs)

Q1: What is the primary effect of the AcrB V411A mutation on the activity of BDM88855?

The AcrB V411A mutation, located in the transmembrane (TM) domain of the AcrB protein, has been shown to eliminate the drug potentiating activity of BDM88855.[1][2] This means that in bacteria expressing AcrB with this specific mutation, BDM88855 is no longer effective at inhibiting the efflux pump and enhancing the efficacy of antibiotics that are substrates of AcrB.

Q2: How does BDM88855 normally inhibit the AcrB efflux pump?

BDM88855 is a pyridylpiperazine-based allosteric inhibitor of the AcrB efflux pump.[3][4] It binds to a unique site within the TM domain of the AcrB protomer in the "Loose" (L) conformation, near the proton relay triad (B1167595) (D407, D408, and K940).[5] This binding interferes with the proton translocation that powers the pump's conformational changes, thereby inhibiting the efflux of drugs from the bacterial cell.

Q3: Why does the V411A mutation abrogate BDM88855 activity?

While the precise mechanism is still under investigation, the V411A mutation is located within the transmembrane region where BDM88855 binds. It is hypothesized that this mutation either directly disrupts a critical contact point for BDM88855 binding or induces a conformational change in the binding pocket that prevents the inhibitor from docking effectively. This loss of binding eliminates the inhibitory effect of BDM88855 on the AcrB pump.

Q4: Does the AcrB V411A mutation affect the activity of other efflux pump inhibitors?

Interestingly, the AcrB V411A mutation does not decrease the activity of pyranopyridine efflux pump inhibitors, such as those from the MBX series. This suggests that the MBX series of inhibitors bind to a different site or have a different mechanism of action that is not affected by the V411A substitution. This differential effect highlights the utility of using specific AcrB mutants to discriminate between the modes of action of different classes of efflux pump inhibitors.

Troubleshooting Guide

Issue: BDM88855 fails to potentiate antibiotic activity in our E. coli strain.

Possible Cause 1: Presence of the AcrB V411A mutation.

• Troubleshooting Step 1: Sequence the acrB gene.

  • Rationale: The most direct way to determine if the V411A mutation is present is to sequence the acrB gene of your experimental strain.

  • Procedure: Isolate genomic DNA from your E. coli strain. Use PCR to amplify the acrB gene. Sequence the PCR product and compare the resulting sequence to the wild-type acrB sequence to identify any mutations, specifically at the codon for valine 411.

• Troubleshooting Step 2: Perform a control experiment with a different class of EPI.

  • Rationale: As the V411A mutation does not affect pyranopyridine inhibitors, testing an inhibitor like MBX2319 can provide functional evidence for the presence of this specific mutation.

  • Procedure: Conduct a checkerboard assay to determine the Minimum Inhibitory Concentration (MIC) of a known AcrB substrate antibiotic in the presence and absence of BDM88855 and a pyranopyridine inhibitor. If the pyranopyridine potentiates the antibiotic's activity while BDM88855 does not, it strongly suggests the presence of a mutation like V411A.

Possible Cause 2: Overexpression of other efflux pumps.

• Troubleshooting Step 1: Quantify acrB expression levels.

  • Rationale: While BDM88855 targets AcrB, significantly increased expression of other efflux pumps could potentially contribute to the observed lack of antibiotic potentiation.

  • Procedure: Use quantitative real-time PCR (qRT-PCR) to measure the transcript levels of acrB and other known multidrug resistance efflux pump genes in your strain.

Possible Cause 3: Experimental conditions affecting BDM88855 activity.

• Troubleshooting Step 1: Verify the concentration and stability of BDM88855.

  • Rationale: Incorrect concentration or degradation of the inhibitor will lead to a lack of activity.

  • Procedure: Prepare fresh solutions of BDM88855 for each experiment. Confirm the final concentration used in your assays.

Quantitative Data Summary

The following tables summarize the impact of the AcrB V411A mutation on the potentiation activity of BDM88855, as measured by the fold change in the Minimum Inhibitory Concentration (MIC) of various antibiotics.

Table 1: Potentiating Activity of BDM88855 in Wild-Type AcrB vs. V411A Mutant

Antibiotic	E. coli Strain	BDM88855 Concentration (µM)	MIC without BDM88855 (µg/mL)	MIC with BDM88855 (µg/mL)	Fold MIC Reduction
Erythromycin	Wild-Type AcrB	25	128	4	32
Erythromycin	AcrB V411A	25	128	128	1
Levofloxacin	Wild-Type AcrB	25	0.25	0.015	16
Levofloxacin	AcrB V411A	25	0.25	0.25	1
Tetracycline	Wild-Type AcrB	25	8	1	8
Tetracycline	AcrB V411A	25	8	8	1

Note: The data presented in this table is a representative summary based on published findings. Actual values may vary depending on the specific experimental conditions and bacterial strains used.

Experimental Protocols

1. Determination of Minimum Inhibitory Concentration (MIC)

This protocol is used to determine the lowest concentration of an antibiotic that inhibits the visible growth of a bacterium.

• Materials: 96-well microtiter plates, Luria-Bertani (LB) broth, bacterial culture, antibiotic stock solution, BDM88855 stock solution.

• Procedure:

  • Prepare a serial two-fold dilution of the antibiotic in LB broth in a 96-well plate.

  • For potentiation assays, add a fixed concentration of BDM88855 to each well containing the antibiotic dilutions.

  • Inoculate each well with a standardized bacterial suspension to a final density of approximately 5 x 10^5 CFU/mL.

  • Include a positive control (bacteria in broth without antibiotic) and a negative control (broth only).

  • Incubate the plates at 37°C for 18-24 hours.

  • The MIC is the lowest concentration of the antibiotic at which no visible growth is observed.

2. Nile Red Efflux Assay

This assay measures the real-time efflux of the fluorescent dye Nile Red from bacterial cells, providing a direct measure of efflux pump activity.

• Materials: Bacterial culture, phosphate-buffered saline (PBS) with 1 mM MgCl₂, glucose, Nile Red, carbonyl cyanide m-chlorophenylhydrazone (CCCP), 96-well black microtiter plates, fluorescence plate reader.

• Procedure:

  • Grow bacterial cells to the mid-logarithmic phase, then wash and resuspend them in PBS with MgCl₂.

  • Load the cells with Nile Red in the presence of CCCP, which de-energizes the membrane and allows the dye to accumulate.

  • Wash the cells to remove excess dye.

  • Add the Nile Red-loaded cells to the wells of a 96-well plate. To test the effect of an inhibitor, add BDM88855 to the desired final concentration.

  • Initiate efflux by adding glucose to re-energize the cells.

  • Immediately begin monitoring the decrease in fluorescence over time using a plate reader (Excitation: ~550 nm, Emission: ~630 nm). A slower decrease in fluorescence in the presence of BDM88855 indicates inhibition of efflux.

Visualizations

References

• 1. Comparative reassessment of AcrB efflux inhibitors reveals differential impact of specific pump mutations on the activity of potent compounds [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: BDM88855 and Efflux Pump Inhibitor Cross-Resistance

This technical support center provides researchers, scientists, and drug development professionals with essential information and guidance on the cross-resistance profiles of the efflux pump inhibitor (EPI) BDM88855.

Frequently Asked Questions (FAQs)

Q1: What is BDM88855 and what is its mechanism of action?

A1: BDM88855 is a pyridylpiperazine-based allosteric inhibitor of the Resistance-Nodulation-cell Division (RND) type multidrug efflux pump AcrB, a key contributor to antibiotic resistance in Gram-negative bacteria like Escherichia coli and Klebsiella pneumoniae.[1][2][3] Unlike competitive inhibitors, BDM88855 binds to a unique site within the transmembrane (TM) domain of the AcrB protomer.[1][4] This binding interferes with the proton relay mechanism that powers the pump, effectively preventing the efflux of antibiotics from the bacterial cell.

Q2: Can resistance to BDM88855 confer cross-resistance to other efflux pump inhibitors?

A2: Cross-resistance between BDM88855 and other EPIs depends on the mechanism of resistance and the binding sites of the other inhibitors. Mutations in the transmembrane binding pocket of AcrB that confer resistance to BDM88855 are unlikely to cause cross-resistance to EPIs that bind to the periplasmic domain, such as pyranopyridine derivatives (e.g., MBX series). Conversely, mutations in the periplasmic domain affecting pyranopyridine activity do not confer resistance to BDM88855. However, cross-resistance to antibiotics that are substrates of the AcrAB-TolC pump can be observed in BDM88855-resistant strains.

Q3: A bacterial strain I developed resistance to BDM88855. Will it also be resistant to PAβN?

A3: Not necessarily. BDM88855 and Phenylalanine-Arginine β-Naphthylamide (PAβN) have different mechanisms of action. BDM88855 is an allosteric inhibitor, whereas PAβN is a broad-spectrum competitive inhibitor that is also a substrate of the efflux pump. A Klebsiella pneumoniae mutant with a V448E mutation in AcrB, which conferred resistance to BDM88855, remained susceptible to the antibiotic-boosting effects of PAβN. This indicates that the resistance mechanism is specific to the allosteric binding site of BDM88855 and does not affect the competitive inhibition by PAβN.

Q4: What are the known mutations that confer resistance to BDM88855?

A4: Specific point mutations in the acrB gene have been identified to confer resistance to BDM88855. These mutations are typically located in or near the transmembrane binding pocket of the AcrB protein. Known mutations include:

• V411A in E. coli AcrB

• V448E in K. pneumoniae AcrB

• S450P and A446P in E. coli AcrB

Troubleshooting Guides

Problem: My BDM88855 compound does not potentiate antibiotic activity in my bacterial strain.

Possible Cause	Troubleshooting Step
The target efflux pump (AcrAB-TolC) is not expressed or is not the primary mechanism of resistance.	1. Confirm the expression of acrA, acrB, and tolC genes using RT-qPCR. 2. Test the potentiation effect in a known AcrAB-TolC overexpressing strain as a positive control.
The antibiotic is not a substrate of the AcrAB-TolC efflux pump.	1. Verify from literature that the antibiotic used is a known substrate of AcrAB-TolC. 2. Test BDM88855 with a known AcrAB-TolC substrate antibiotic (e.g., erythromycin, levofloxacin) as a positive control.
The bacterial strain has a mutation in the BDM88855 binding site on AcrB.	1. Sequence the acrB gene of your strain to check for mutations in the transmembrane domain, particularly around residues V411, A446, V448, and S450. 2. Test the activity of other EPIs with different binding sites (e.g., PAβN, MBX series) to see if they are still effective.
Incorrect experimental conditions.	1. Ensure the correct concentration of BDM88855 is used (typically in the µM range). 2. Verify the pH and composition of the growth medium, as these can affect compound stability and activity.

Problem: I am observing inconsistent results in my checkerboard assays.

Possible Cause	Troubleshooting Step
Pipetting errors during serial dilutions.	1. Use calibrated pipettes and change tips for each dilution step. 2. Prepare master mixes of antibiotics and BDM88855 to minimize variability.
Bacterial inoculum is not standardized.	1. Ensure the bacterial suspension is adjusted to a 0.5 McFarland standard before dilution for the assay.
Edge effects in the 96-well plate.	1. Fill the outer wells of the plate with sterile media or PBS to minimize evaporation from the experimental wells.
Compound precipitation.	1. Visually inspect the wells for any signs of precipitation after adding the compounds. 2. If precipitation is observed, consider using a different solvent or a lower concentration range.

Data Presentation

Table 1: Cross-Resistance Profile of AcrB Mutants to Different Efflux Pump Inhibitors

AcrB Mutation	Organism	Effect on BDM88855 Activity	Effect on MBX Series (Pyranopyridine) Activity	Effect on PAβN Activity
V411A	E. coli	Resistance	No significant effect	Not reported
G141D_N282Y	E. coli	No significant effect	Resistance	Not reported
V448E	K. pneumoniae	Resistance	Not reported	Susceptible

Experimental Protocols

Protocol 1: Checkerboard Assay for Synergy Testing

This protocol is used to determine the synergistic effect of BDM88855 with an antibiotic.

Materials:

• 96-well microtiter plates

• BDM88855 stock solution

• Antibiotic stock solution

• Mueller-Hinton Broth (MHB)

• Bacterial inoculum (adjusted to 0.5 McFarland standard)

• Multichannel pipette

• Microplate reader

Procedure:

• In a 96-well plate, perform serial two-fold dilutions of the antibiotic along the y-axis (e.g., rows A-G) in MHB.

• Perform serial two-fold dilutions of BDM88855 along the x-axis (e.g., columns 1-10) in MHB containing the respective antibiotic concentrations from step 1.

• Column 11 should contain only the antibiotic dilutions (no BDM88855) as a control.

• Row H should contain only the BDM88855 dilutions (no antibiotic) as a control.

• Prepare a bacterial suspension in MHB to a final concentration of 5 x 10^5 CFU/mL.

• Inoculate all wells (except for a sterility control well) with the bacterial suspension.

• Incubate the plate at 37°C for 18-24 hours.

• Determine the Minimum Inhibitory Concentration (MIC) for each well, defined as the lowest concentration of the drug(s) that completely inhibits visible growth.

• Calculate the Fractional Inhibitory Concentration Index (FICI) using the following formula: FICI = (MIC of antibiotic in combination / MIC of antibiotic alone) + (MIC of BDM88855 in combination / MIC of BDM88855 alone)

• Interpret the results: FICI ≤ 0.5 indicates synergy; 0.5 < FICI ≤ 4.0 indicates an additive or indifferent effect; FICI > 4.0 indicates antagonism.

Protocol 2: Determining MIC in the Presence of an Efflux Pump Inhibitor

This protocol is used to assess the ability of BDM88855 to potentiate an antibiotic.

Materials:

• 96-well microtiter plates

• BDM88855 stock solution

• Antibiotic stock solution

• Mueller-Hinton Broth (MHB)

• Bacterial inoculum (adjusted to 0.5 McFarland standard)

Procedure:

• Prepare two sets of serial two-fold dilutions of the antibiotic in MHB in separate 96-well plates.

• In one plate, add a fixed, sub-inhibitory concentration of BDM88855 to all wells containing the antibiotic dilutions.

• In the second plate, add the same volume of solvent (e.g., DMSO) as a control.

• Prepare a bacterial suspension in MHB to a final concentration of 5 x 10^5 CFU/mL.

• Inoculate all wells of both plates with the bacterial suspension.

• Incubate the plates at 37°C for 18-24 hours.

• Determine the MIC of the antibiotic in the presence and absence of BDM88855. A significant reduction (e.g., ≥4-fold) in the MIC in the presence of BDM88855 indicates potentiation.

Mandatory Visualizations

References

• 1. Comparative reassessment of AcrB efflux inhibitors reveals differential impact of specific pump mutations on the activity of potent compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Simple Method for Assessment of MDR Bacteria for Over-Expressed Efflux Pumps [openmicrobiologyjournal.com]
• 3. Pyridylpiperazine efflux pump inhibitor boosts in vivo antibiotic efficacy against K. pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

BDM88855 Checkerboard Assay Variability: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering variability in checkerboard assays utilizing the efflux pump inhibitor BDM88855.

Frequently Asked Questions (FAQs)

Q1: What is BDM88855 and what is its mechanism of action?

BDM88855 is a pyridylpiperazine-based allosteric inhibitor of the AcrB protein, a component of the AcrAB-TolC multidrug efflux pump in Gram-negative bacteria.[1] Unlike competitive inhibitors that bind to the substrate-binding pocket, BDM88855 binds to a novel allosteric site within the transmembrane domain of the AcrB L protomer.[2][3] This binding event is thought to disrupt the functional catalytic cycle of the pump, preventing the efflux of antibiotics and thereby increasing their intracellular concentration and efficacy.[2]

Q2: What is a checkerboard assay and why is it used with BDM88855?

A checkerboard assay is a common in vitro method used to assess the interaction between two compounds, such as an antibiotic and an efflux pump inhibitor like BDM88855.[4][5][6] The assay is performed in a microtiter plate where serial dilutions of both compounds are combined in a grid-like pattern.[6] This allows for the determination of the fractional inhibitory concentration (FIC) index, which quantifies the nature of the interaction (synergy, additivity, or antagonism).[7] When used with BDM88855, the checkerboard assay can determine the extent to which this inhibitor potentiates the activity of a given antibiotic against a specific bacterial strain.[4]

Q3: What are the typical causes of variability in checkerboard assays?

Variability in checkerboard assays can arise from several factors, including:

• Pipetting Errors: Inaccurate or inconsistent pipetting during the preparation of serial dilutions can lead to significant concentration errors.

• Edge Effects: Evaporation from the outer wells of the microtiter plate can concentrate the media and compounds, affecting bacterial growth.

• Inconsistent Inoculum Density: Variation in the starting bacterial concentration can lead to inconsistent growth and MIC values.

• Compound Solubility and Stability: Precipitation of BDM88855 or the antibiotic, especially at higher concentrations, can affect the results.

• Subjective Interpretation of Growth: Visual determination of the minimum inhibitory concentration (MIC) can be subjective.

• Contamination: Microbial contamination can interfere with the growth of the test organism.

Troubleshooting Guides

This section addresses specific issues that may arise during your BDM88855 checkerboard experiments.

Issue 1: High Variability in FIC Index Across Replicates

Question: I am observing significant differences in the Fractional Inhibitory Concentration (FIC) index for the same BDM88855-antibiotic combination across my replicate plates. What could be the cause?

Possible Causes and Solutions:

Potential Cause	Troubleshooting Recommendation
Inaccurate Pipetting	- Calibrate your pipettes regularly.- Use reverse pipetting techniques for viscous solutions.- Ensure thorough mixing at each dilution step.- Consider using automated liquid handlers for improved precision.
Edge Effects	- Fill the perimeter wells of the 96-well plate with sterile water or media to create a humidity barrier.- Avoid using the outer wells for experimental data.
Inconsistent Inoculum	- Prepare a fresh bacterial inoculum for each experiment and standardize it to a 0.5 McFarland standard.- Use a spectrophotometer to verify the optical density (OD) of the bacterial suspension before inoculation.
Compound Precipitation	- Visually inspect the wells for any signs of precipitation, especially at the highest concentrations.- If precipitation is observed, consider preparing fresh stock solutions or adjusting the solvent.

Issue 2: No Synergistic Effect Observed with BDM88855

Question: I am not observing the expected synergistic effect between BDM88855 and my antibiotic of interest. Why might this be happening?

Possible Causes and Solutions:

Potential Cause	Troubleshooting Recommendation
Bacterial Strain	- Confirm that the bacterial strain you are using expresses the AcrAB-TolC efflux pump. The potentiation effect of BDM88855 will not be observed in strains lacking this pump, such as ΔacrB mutants.[8]
Antibiotic is not a Substrate	- Verify that the antibiotic you are testing is a known substrate of the AcrAB-TolC efflux pump. BDM88855 will not potentiate the activity of non-substrate antibiotics.[8]
Incorrect Concentration Range	- Ensure that the concentration ranges for both BDM88855 and the antibiotic are appropriate. The synergistic effect may only be apparent within a specific concentration window.
Suboptimal Assay Conditions	- Optimize incubation time and temperature as these can influence bacterial growth and compound activity.

Issue 3: Inconsistent Bacterial Growth Across the Plate

Question: I am seeing inconsistent or patchy bacterial growth in my control wells and across the plate. What could be causing this?

Possible Causes and Solutions:

Potential Cause	Troubleshooting Recommendation
Improper Inoculum Preparation	- Ensure the bacterial suspension is homogenous and free of clumps before inoculation. Vortex the suspension gently before adding it to the plate.
Uneven Temperature Distribution	- Ensure the incubator provides uniform temperature distribution. Avoid stacking plates, as this can lead to temperature gradients.
Contamination	- Use sterile techniques throughout the entire procedure. Check the sterility of your media and reagents.

Experimental Protocols

Key Experiment: BDM88855 Checkerboard Assay

This protocol provides a general framework for performing a checkerboard assay with BDM88855. Optimization may be required for specific bacterial strains and antibiotics.

Materials:

• BDM88855

• Antibiotic of interest

• Appropriate bacterial strain (e.g., E. coli BW25113)

• Mueller-Hinton Broth (MHB) or other suitable growth medium

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Methodology:

• Prepare Stock Solutions:

  • Prepare a high-concentration stock solution of BDM88855 and the antibiotic in a suitable solvent (e.g., DMSO).

  • Prepare intermediate stock solutions of both compounds in the assay medium at 2x the highest concentration to be tested.

• Prepare the Checkerboard Plate:

  • Add 50 µL of assay medium to all wells of a 96-well plate.

  • In the first column, add 50 µL of the 2x BDM88855 intermediate stock solution to the wells in rows A-G.

  • Perform serial 2-fold dilutions of BDM88855 by transferring 50 µL from column 1 to column 2, and so on, down to column 10. Discard 50 µL from column 10. Column 11 will serve as the antibiotic-only control. Column 12 will be the growth control.

  • In the first row, add 50 µL of the 2x antibiotic intermediate stock solution to the wells in columns 1-10.

  • Perform serial 2-fold dilutions of the antibiotic by transferring 50 µL from row A to row B, and so on, down to row G. Discard 50 µL from row G. Row H will serve as the BDM88855-only control.

• Inoculum Preparation and Inoculation:

  • Grow the bacterial strain to the mid-logarithmic phase.

  • Adjust the bacterial suspension to a 0.5 McFarland standard in the assay medium.

  • Dilute the standardized suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

  • Add 100 µL of the final bacterial inoculum to all wells except the sterility control wells.

• Incubation:

  • Cover the plate and incubate at 37°C for 18-24 hours.

• Data Analysis:

  • Determine the MIC of each compound alone and in combination by visual inspection or by measuring the optical density at 600 nm (OD600) with a plate reader. The MIC is the lowest concentration that inhibits visible growth.

  • Calculate the FIC for each well showing no growth:

    • FIC of BDM88855 = (MIC of BDM88855 in combination) / (MIC of BDM88855 alone)

    • FIC of Antibiotic = (MIC of Antibiotic in combination) / (MIC of Antibiotic alone)

  • Calculate the FIC Index (FICI) for each well: FICI = FIC of BDM88855 + FIC of Antibiotic

  • Interpret the results:

    • Synergy: FICI ≤ 0.5

    • Additivity: 0.5 < FICI ≤ 4

    • Antagonism: FICI > 4

Visualizations

Caption: Mechanism of action of BDM88855 on the AcrAB-TolC efflux pump.

Caption: General workflow for a checkerboard assay.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. New and simplified method for drug combination studies by checkerboard assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. clyte.tech [clyte.tech]
• 7. emerypharma.com [emerypharma.com]
• 8. Update on the Discovery of Efflux Pump Inhibitors against Critical Priority Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing BDM88855 Concentration for Antibiotic Synergy

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing BDM88855 to enhance antibiotic synergy. The information is tailored for scientists and drug development professionals engaged in antimicrobial research.

Frequently Asked Questions (FAQs)

Q1: What is BDM88855 and what is its primary mechanism of action?

A1: BDM88855 is a pyridylpiperazine-based efflux pump inhibitor (EPI).[1] It functions as an allosteric inhibitor of the Resistance-Nodulation-cell Division (RND) superfamily of efflux pumps, specifically targeting the AcrAB-TolC pump in Gram-negative bacteria.[1][2] BDM88855 binds to a unique pocket in the transmembrane domain of the AcrB L protomer, which is thought to interfere with the proton relay system and disrupt the pump's functional cycle.[2] This inhibition leads to the accumulation of antibiotics inside the bacterial cell, thereby restoring or potentiating their efficacy.[3]

Q2: Which antibiotics are known to have synergistic effects with BDM88855?

A2: BDM88855 has been shown to potentiate the activity of a range of antibiotics that are substrates of the AcrAB-TolC efflux pump. In E. coli, this includes antibiotics such as oxacillin, linezolid, novobiocin, fusidic acid, chloramphenicol, pyridomycin, tetracycline, erythromycin, and ciprofloxacin. Studies in Acinetobacter baumannii have also demonstrated its ability to boost the activity of various antibiotics.

Q3: How is antibiotic synergy with BDM88855 quantified?

A3: The most common method for quantifying antibiotic synergy is the checkerboard assay, which is used to calculate the Fractional Inhibitory Concentration (FIC) index. The FIC index is the sum of the FICs of each agent, where the FIC is the minimum inhibitory concentration (MIC) of the agent in combination divided by its MIC when used alone. The interaction is typically classified as follows:

• Synergy: FICI ≤ 0.5

• Additive/Indifference: 0.5 < FICI ≤ 4.0

• Antagonism: FICI > 4.0

Another method is the time-kill assay, which evaluates the rate of bacterial killing over time. Synergy in a time-kill assay is generally defined as a ≥2-log10 decrease in bacterial count (CFU/mL) by the combination compared to the most active single agent at a specific time point (e.g., 24 hours).

Q4: Does BDM88855 have intrinsic antibacterial activity?

A4: No, BDM88855 and its analogs generally do not exhibit intrinsic antibacterial activity, even at high concentrations (MIC90 > 250 µM). Their therapeutic potential lies in their ability to inhibit efflux pumps and thereby enhance the activity of existing antibiotics.

Troubleshooting Guides

Checkerboard Assay Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent MIC values for single agents	- Inoculum density is not standardized. - Improper serial dilutions. - Contamination of reagents or cultures.	- Ensure the bacterial suspension is adjusted to a 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL). - Use calibrated pipettes and fresh dilution series for each experiment. - Perform sterility controls for media, drug stocks, and bacterial cultures.
No observed synergy (FICI > 0.5)	- The antibiotic is not a substrate of the target efflux pump (e.g., AcrAB-TolC). - The tested concentrations of BDM88855 are too low. - The bacterial strain does not express the target efflux pump or expresses it at very low levels.	- Verify from literature that the antibiotic is an AcrB substrate. - Test a broader concentration range of BDM88855, up to 100-200 µM, where maximal inhibition has been observed. - Use a wild-type strain known to express the efflux pump or a strain where the pump is overexpressed.
High variability between replicate plates	- Uneven evaporation from wells. - Inconsistent inoculation volume. - Edge effects in the microtiter plate.	- Use plate sealers or a humidified incubator to minimize evaporation. - Use a multichannel pipette for consistent inoculation across wells. - Avoid using the outermost wells of the plate, or fill them with sterile media to create a moisture barrier.
Growth in negative control wells	- Contamination of the medium or reagents. - Cross-contamination between wells.	- Use aseptic techniques throughout the protocol. - Carefully pipette to avoid splashing between wells.

Time-Kill Assay Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Bacterial regrowth after initial killing	- Selection of resistant mutants. - Degradation of the antibiotic or BDM88855 over the incubation period.	- Plate samples at later time points on antibiotic-containing agar (B569324) to check for resistance. - Consider the stability of the compounds under the experimental conditions.
High variability in CFU counts	- Inaccurate serial dilutions for plating. - Clumping of bacteria. - Inconsistent sampling times.	- Ensure thorough mixing before plating and use fresh dilution series. - Gently vortex the culture before sampling to ensure a homogenous suspension. - Adhere to a strict sampling schedule.
No synergistic killing observed	- The combination is not bactericidal, only bacteriostatic. - The tested concentrations are not optimal.	- The checkerboard assay should be performed first to identify potentially synergistic concentrations. - Test a range of concentrations around the MIC values determined from the checkerboard assay.

Data Presentation

Table 1: Potentiation of Antibiotic Activity by BDM88855 in E. coli

Antibiotic	MIC without BDM88855 (µg/mL)	MIC with 100 µM BDM88855 (µg/mL)	Fold-Increase in Potency
Oxacillin	>1024	32	>32
Linezolid	64	2	32
Novobiocin	128	16	8
Fusidic Acid	1024	128	8
Chloramphenicol	8	1	8
Pyridomycin	16	4	4
Tetracycline	4	1	4
Erythromycin	32	16	2
Ciprofloxacin	0.03	0.015	2
Data compiled from studies on wild-type E. coli.

Table 2: Interpretation of Fractional Inhibitory Concentration Index (FICI)

FICI Value	Interpretation
≤ 0.5	Synergy
> 0.5 to ≤ 1.0	Additive
> 1.0 to ≤ 4.0	Indifference
> 4.0	Antagonism
Based on widely accepted standards for synergy testing.

Experimental Protocols

Checkerboard Assay Protocol

This protocol is a standard method for determining the synergistic interaction between BDM88855 and an antibiotic.

• Preparation of Reagents:

  • Prepare stock solutions of BDM88855 and the test antibiotic in a suitable solvent (e.g., DMSO or water) at a concentration that is 100-fold the highest concentration to be tested.

  • Prepare a bacterial inoculum from an overnight culture and adjust its turbidity to a 0.5 McFarland standard. Dilute this suspension in Mueller-Hinton Broth (MHB) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Plate Setup:

  • In a 96-well microtiter plate, perform serial two-fold dilutions of the antibiotic along the x-axis (e.g., columns 1-10) and BDM88855 along the y-axis (e.g., rows A-G).

  • Column 11 should contain only the antibiotic dilutions to determine its MIC alone.

  • Row H should contain only the BDM88855 dilutions to determine its MIC alone.

  • Include a growth control well (no drug) and a sterility control well (no bacteria).

• Inoculation and Incubation:

  • Inoculate each well (except the sterility control) with the prepared bacterial suspension. The final volume in each well should be uniform (e.g., 200 µL).

  • Incubate the plate at 35-37°C for 18-24 hours.

• Data Analysis:

  • After incubation, determine the MIC of each agent alone and in combination by visual inspection for turbidity.

  • Calculate the FIC for each agent in every non-turbid well: FIC = MIC of agent in combination / MIC of agent alone.

  • Calculate the FICI for each combination: FICI = FIC of BDM88855 + FIC of antibiotic. The lowest FICI value is reported as the result for the combination.

Time-Kill Assay Protocol

This protocol assesses the bactericidal or bacteriostatic effect of the combination over time.

• Preparation:

  • Prepare flasks containing MHB with the desired concentrations of BDM88855 and the antibiotic, both alone and in combination. Typically, concentrations are based on the MIC values obtained from the checkerboard assay (e.g., 0.5x MIC, 1x MIC).

  • Include a growth control flask with no drugs.

  • Prepare a bacterial inoculum as described for the checkerboard assay, adjusting to a final concentration of ~5 x 10⁵ CFU/mL in the flasks.

• Incubation and Sampling:

  • Incubate the flasks at 35-37°C with shaking.

  • At predetermined time points (e.g., 0, 2, 4, 8, 12, 24 hours), withdraw an aliquot from each flask.

• Quantification:

  • Perform serial dilutions of each aliquot in sterile saline or phosphate-buffered saline.

  • Plate the dilutions onto nutrient agar plates and incubate for 18-24 hours.

  • Count the colonies on the plates to determine the CFU/mL at each time point.

• Data Analysis:

  • Plot the log10 CFU/mL versus time for each condition.

  • Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL with the combination compared to the most active single agent.

Mandatory Visualizations

Caption: Mechanism of action of BDM88855 in enhancing antibiotic efficacy.

Caption: Experimental workflow for the checkerboard synergy assay.

References

• 1. embopress.org [embopress.org]
• 2. Pyridylpiperazine-based allosteric inhibitors of RND-type multidrug efflux pumps - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Why BDM88855 is ineffective against Pseudomonas aeruginosa MexB

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the use of the efflux pump inhibitor BDM88855 in experiments involving Pseudomonas aeruginosa.

Frequently Asked Questions (FAQs)

Q1: We are using BDM88855 to inhibit efflux pumps in Pseudomonas aeruginosa but are not observing any potentiation of our test antibiotic. Is this expected?

Yes, this is an expected outcome. Current research, including computational studies, has shown that BDM88855 is ineffective as an inhibitor of the P. aeruginosa MexB efflux pump, a primary contributor to multidrug resistance in this organism.[1] While BDM88855 is a potent allosteric inhibitor of the homologous AcrB efflux pump in Escherichia coli, this activity does not translate to MexB.

Q2: Why is BDM88855 ineffective against the MexB efflux pump in P. aeruginosa?

The ineffectiveness of BDM88855 against MexB stems from subtle but critical differences in the amino acid residues within the allosteric binding site located in the transmembrane (TM) domain of the pump. BDM88855 inhibits AcrB by binding to a pocket near the proton relay triad (B1167595) (D407, D408, and K940), disrupting the proton motive force that drives efflux.[2][3] A comparison of the amino acid sequences of AcrB and MexB reveals alterations in the key residues that form this binding pocket. These changes likely reduce the binding affinity of BDM88855 to MexB, rendering it unable to effectively inhibit the pump's function.

Q3: What are the specific differences in the binding sites of AcrB and MexB?

The binding of BDM88855 to E. coli AcrB involves key interactions with residues such as L404, D408, and K940.[2][4] Sequence alignment of the transmembrane regions of AcrB and MexB highlights differences in the amino acids at and around these critical positions. These substitutions can alter the size, shape, and charge distribution of the binding pocket, preventing a stable interaction with BDM88855.

Troubleshooting Guide

Issue: No observable antibiotic potentiation with BDM88855 in P. aeruginosa cultures.

Root Cause: As detailed in the FAQs, BDM88855 is not an effective inhibitor of the MexB efflux pump in P. aeruginosa. The structural differences in the allosteric binding site between AcrB (the target of BDM88855) and MexB are the primary reason for this lack of activity.

Recommendations:

• Select an Appropriate Inhibitor: For efflux pump inhibition studies in P. aeruginosa, it is crucial to use an inhibitor known to be active against MexAB-OprM. Examples of inhibitors that have demonstrated activity against P. aeruginosa efflux pumps include phenylalanine-arginine β-naphthylamide (PAβN) and D13-9001, although the latter has a narrower spectrum of activity.[5]

• Consult the Literature for Alternatives: Recent computational studies have identified alternative compounds, such as variants of DB08385, that show promise as allosteric inhibitors of MexB.[1] Researchers should review the latest literature to identify and procure validated inhibitors for their experiments.

• Confirm Efflux Pump Expression: Ensure that the P. aeruginosa strain used in your experiments expresses MexAB-OprM at a relevant level. Quantitative real-time PCR (qRT-PCR) can be used to measure the mRNA expression of mexB.[6]

Data Presentation

Table 1: Comparison of Key Amino Acid Residues in the BDM88855 Binding Site of E. coli AcrB and the Corresponding Region in P. aeruginosa MexB

Interacting Residue in E. coli AcrB	Corresponding Residue in P. aeruginosa MexB	Potential Impact of Substitution
L404	I405	Change in side chain bulk and hydrophobicity may alter van der Waals interactions.
D408	D409	Conserved, suggesting this key interaction point may be present but other changes reduce overall affinity.
K940	K940	Conserved, indicating the backbone carbonyl interaction may still be possible.
E947	E947	Conserved.
D951	D951	Conserved.

Note: This table is based on sequence alignments and the reported interacting residues for BDM88855 in AcrB. The numbering for MexB is based on the UniProt entry P52002.

Experimental Protocols

Hypothetical Protocol: Assessing Efflux Pump Inhibitor (EPI) Efficacy in P. aeruginosa using a Broth Microdilution Checkerboard Assay

This protocol outlines a method to determine the ability of a test compound to potentiate the activity of an antibiotic against a P. aeruginosa strain known to express the MexAB-OprM efflux pump.

• Bacterial Strain and Culture Conditions:

  • Use a wild-type P. aeruginosa strain (e.g., PAO1) or a clinical isolate with confirmed mexB expression.

  • Grow the bacterial culture overnight in Mueller-Hinton Broth (MHB) at 37°C with shaking.

  • On the day of the assay, dilute the overnight culture to a starting inoculum of approximately 5 x 10^5 CFU/mL in fresh MHB.

• Preparation of Test Compounds:

  • Prepare stock solutions of the antibiotic and the test EPI in a suitable solvent (e.g., DMSO).

  • Create a series of 2-fold serial dilutions of the antibiotic and the EPI in a 96-well microtiter plate. The antibiotic should be diluted along the y-axis, and the EPI along the x-axis.

• Checkerboard Assay Setup:

  • In a fresh 96-well plate, combine the diluted antibiotic and EPI according to the checkerboard format.

  • Add the prepared bacterial inoculum to each well.

  • Include appropriate controls: wells with only bacteria (growth control), wells with bacteria and each concentration of the antibiotic alone, and wells with bacteria and each concentration of the EPI alone.

• Incubation and Data Analysis:

  • Incubate the plate at 37°C for 18-24 hours.

  • Determine the Minimum Inhibitory Concentration (MIC) of the antibiotic alone and in combination with each concentration of the EPI. The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth.

  • The Fractional Inhibitory Concentration Index (FICI) can be calculated to determine if the interaction is synergistic, additive, indifferent, or antagonistic.

Visualizations

Caption: Mechanism of BDM88855 action and failure.

References

• 1. Exploring transmembrane allostery in the MexB: DB08385 variant as a promising inhibitor-like candidate against Pseudomonas aeruginosa antibiotic resistance: a computational study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pyridylpiperazine-based allosteric inhibitors of RND-type multidrug efflux pumps - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Interaction of antibacterial compounds with RND efflux pumps in Pseudomonas aeruginosa [frontiersin.org]
• 6. Measurement of Pseudomonas aeruginosa multidrug efflux pumps by quantitative real-time polymerase chain reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing loss of BDM88855 activity in specific mutant strains

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with BDM88855, an allosteric inhibitor of the AcrB efflux pump in Gram-negative bacteria.

Frequently Asked Questions (FAQs)

Q1: What is BDM88855 and what is its mechanism of action?

BDM88855 is a pyridylpiperazine-based allosteric efflux pump inhibitor.[1][2] It specifically targets the AcrB protein, a component of the AcrAB-TolC multidrug efflux pump system in Gram-negative bacteria like Escherichia coli.[1][2][3][4] This pump is a major contributor to antibiotic resistance by actively transporting a wide range of antibiotics out of the bacterial cell.[3][5] BDM88855 binds to a unique site on the transmembrane domain of the AcrB L protomer, which is lined by key catalytic residues involved in proton relay.[6] By binding to this allosteric site, BDM88855 is thought to prevent the functional catalytic cycle of the pump, thereby inhibiting its ability to expel antibiotics.[2][6] This inhibition restores the efficacy of antibiotics that are substrates of the AcrAB-TolC pump.[1][6]

Q2: I am observing a loss of BDM88855 activity in my experiments. What are the potential causes?

A loss of BDM88855 activity, observed as a failure to potentiate an antibiotic's effect, is most commonly due to the development of resistance in the bacterial strain. This typically occurs through mutations in the acrB gene, which encodes the AcrB protein.[1][3][4] These mutations can alter the binding site of BDM88855, thereby preventing its inhibitory action.[3][4] Other potential, though less specific, causes could include issues with the experimental setup, such as degradation of the BDM88855 compound, or problems with the bacterial culture itself.

Q3: How can I confirm if my bacterial strain has developed resistance to BDM88855?

The most direct way to confirm resistance is to sequence the acrB gene of the strain exhibiting reduced BDM88855 activity and compare it to the wild-type sequence. The presence of mutations in the region encoding the BDM88855 binding site is a strong indicator of resistance.[1][3] Additionally, you can perform a checkerboard assay comparing the potentiation of an antibiotic by BDM88855 in your suspected resistant strain versus the wild-type strain. A significant decrease or complete loss of potentiation in the suspected resistant strain would support the development of resistance.[6]

Q4: What are the known mutations that confer resistance to BDM88855?

Single-site mutations in the acrB gene have been shown to completely abolish the binding and activity of BDM88855.[3][4] Whole-genome sequencing of resistant E. coli strains has identified mutations in the transmembrane helix 5 of AcrB.[1] Specific reported mutations that confer resistance include S450P and A446P in AcrB.[6]

Q5: How can I test the ability of BDM88855 to potentiate a new antibiotic?

The potentiation of a new antibiotic by BDM88855 can be assessed using a checkerboard assay. This method involves testing a range of concentrations of the antibiotic in combination with a range of concentrations of BDM88855 to determine if the inhibitor reduces the minimum inhibitory concentration (MIC) of the antibiotic. A significant reduction in the MIC of the antibiotic in the presence of BDM88855 indicates potentiation.

Troubleshooting Guide

Issue: Loss of BDM88855-mediated antibiotic potentiation.

This guide provides a step-by-step approach to troubleshoot the loss of BDM88855 activity.

Step 1: Verify Experimental Setup and Reagents

Before investigating potential bacterial resistance, it is crucial to rule out any experimental artifacts.

• Compound Integrity: Confirm the purity and concentration of your BDM88855 stock solution. Consider the possibility of degradation and prepare a fresh stock if necessary.

• Cell Culture Health: Ensure your bacterial cultures are healthy and in the logarithmic growth phase. Contamination or poor culture health can lead to inconsistent results.

• Assay Conditions: Review your experimental protocol for consistency, paying close attention to incubation times, media composition, and the method used to assess bacterial viability.

Step 2: Assess BDM88855 Activity in a Control Strain

Perform a parallel experiment with a known wild-type, susceptible bacterial strain (e.g., E. coli BW25113). If BDM88855 potentiates the antibiotic in the wild-type strain but not in your experimental strain, it strongly suggests the development of resistance in your strain.

Step 3: Genetic Analysis of the acrB Gene

If resistance is suspected, the next step is to analyze the acrB gene for mutations.

• Sanger Sequencing: Amplify and sequence the acrB gene from your resistant strain. Compare the sequence to the wild-type acrB sequence to identify any mutations. Pay close attention to the region encoding the transmembrane domain.

• Whole-Genome Sequencing (WGS): For a more comprehensive analysis, especially if no mutations are found in acrB or if you suspect other resistance mechanisms, perform WGS. This can identify mutations in acrB as well as in other genes that might contribute to resistance.

Step 4: Functional Characterization of Mutations

If a mutation is identified in acrB, its role in conferring resistance can be confirmed by reintroducing the wild-type acrB gene into the resistant strain. If this restores sensitivity to BDM88855, it confirms that the mutation is responsible for the resistance phenotype.[6]

Quantitative Data Summary

Table 1: Potentiation of Antibiotics by BDM88855 in E. coli

Antibiotic	Fold-Increase in Activity with BDM88855.HCl (100 µM)
Oxacillin	>30-fold
Linezolid	>30-fold
Novobiocin	8-fold
Fusidic Acid	8-fold
Chloramphenicol	8-fold
Pyridomycin	4-fold
Tetracycline	4-fold
Erythromycin	2-fold
Ciprofloxacin	2-fold

Data compiled from multiple sources.[1]

Table 2: Known Resistance Mutations to BDM88855 in E. coli AcrB

Mutation	Location	Effect
S450P	Transmembrane Domain	Abolishes BDM88855 activity
A446P	Transmembrane Domain	Abolishes BDM88855 activity

Data from Plé et al.[6]

Experimental Protocols

Protocol 1: Checkerboard Assay for Antibiotic Potentiation

This protocol is used to assess the synergistic effect of BDM88855 and an antibiotic.

Materials:

• Bacterial strain of interest

• Appropriate liquid growth medium (e.g., Luria-Bertani broth)

• 96-well microtiter plates

• Test antibiotic stock solution

• BDM88855 stock solution

• Resazurin (B115843) solution (for viability assessment)

• Microplate reader

Procedure:

• Prepare a bacterial inoculum adjusted to a 0.5 McFarland standard.

• Prepare serial dilutions of the antibiotic and BDM88855 in the growth medium in the 96-well plate. The antibiotic is typically diluted along the y-axis, and BDM88855 is diluted along the x-axis.

• Inoculate each well with the bacterial suspension. Include wells with bacteria only (growth control) and medium only (sterility control).

• Incubate the plate at 37°C for 18-24 hours.

• After incubation, add resazurin solution to each well and incubate for a further 2-4 hours.

• Measure the fluorescence or absorbance to determine bacterial viability.

• The Minimum Inhibitory Concentration (MIC) of the antibiotic is determined as the lowest concentration that inhibits visible growth, both in the presence and absence of BDM88855. The Fractional Inhibitory Concentration (FIC) index can be calculated to quantify the synergy.

Protocol 2: Identification of acrB Mutations by Sanger Sequencing

Materials:

• Genomic DNA extraction kit

• Primers flanking the acrB gene

• PCR reagents (Taq polymerase, dNTPs, buffer)

• Thermocycler

• Gel electrophoresis equipment

• PCR product purification kit

• Sanger sequencing service

Procedure:

• Extract genomic DNA from both the wild-type and the suspected resistant bacterial strains.

• Perform PCR to amplify the acrB gene using the designed primers.

• Verify the size of the PCR product by gel electrophoresis.

• Purify the PCR product.

• Send the purified PCR product for Sanger sequencing.

• Align the obtained sequences from the wild-type and resistant strains to identify any mutations.

Visualizations

Caption: Mechanism of AcrAB-TolC efflux pump and BDM88855 inhibition.

Caption: Workflow for investigating loss of BDM88855 activity.

Caption: Decision tree for troubleshooting BDM88855 activity loss.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Extending the Potency and Lifespan of Antibiotics: Inhibitors of Gram-Negative Bacterial Efflux Pumps - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Update on the Discovery of Efflux Pump Inhibitors against Critical Priority Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide: BDM88855 versus PAβN in Potentiating Levofloxacin

For Researchers, Scientists, and Drug Development Professionals

The rise of multidrug-resistant bacteria poses a significant threat to global health. One of the key mechanisms of resistance in Gram-negative bacteria is the overexpression of efflux pumps, which actively expel antibiotics from the cell, reducing their intracellular concentration and efficacy. Efflux pump inhibitors (EPIs) represent a promising strategy to counteract this resistance by restoring the activity of existing antibiotics. This guide provides a detailed comparison of two notable EPIs, BDM88855 and Phenylalanine-arginine β-naphthylamide (PAβN), focusing on their ability to potentiate the fluoroquinolone antibiotic, levofloxacin (B1675101).

Executive Summary

Both BDM88855 and PAβN have demonstrated the ability to potentiate the activity of levofloxacin against Gram-negative bacteria. However, they differ significantly in their mechanism of action, potency, and potential for clinical development. BDM88855 is a novel, potent allosteric inhibitor of the AcrAB-TolC efflux pump with a specific binding site, while PAβN is a well-established, broad-spectrum competitive inhibitor that also exhibits membrane permeabilizing effects. While PAβN has been a valuable research tool, its clinical development has been hindered by toxicity concerns. BDM88855 and its analogues represent a newer class of EPIs with potentially more favorable pharmacological profiles.

Data Presentation: Potentiation of Levofloxacin

The following tables summarize the quantitative data on the potentiation of levofloxacin by BDM88855 and PAβN, as determined by the fold reduction in the Minimum Inhibitory Concentration (MIC) of levofloxacin in the presence of the inhibitor.

Table 1: Potentiation of Levofloxacin by BDM88855

Bacterial Strain	BDM88855 Concentration (µM)	Levofloxacin MIC Fold Reduction	Reference
Escherichia coli	Not Specified	Potentiated	[1]
Klebsiella pneumoniae ATCC 43816 (WT)	100	Not Specified	[2]

Table 2: Potentiation of Levofloxacin by PAβN

Bacterial Strain	PAβN Concentration	Levofloxacin MIC Fold Reduction	Reference
Pseudomonas aeruginosa (WT)	20 µg/mL	16-fold	[3][4]
Pseudomonas aeruginosa (Mex RND pump overexpressing)	20 µg/mL	up to 64-fold	[3][4]
Escherichia coli	Not Specified	Potentiated	[1]
Klebsiella pneumoniae ATCC 43816 (WT)	100 µM	Potentiated	[2]
Multidrug-resistant clinical isolates of P. aeruginosa	Not Specified	8 to 32-fold	[5]

Mechanisms of Action

BDM88855: Allosteric Inhibition

BDM88855 is a pyridylpiperazine-based allosteric inhibitor that targets the AcrB protein, the inner membrane component of the AcrAB-TolC efflux pump in Gram-negative bacteria[5]. It binds to a unique and previously unexploited pocket in the transmembrane domain of the AcrB protomer[2]. This binding event is thought to lock the pump in an inactive conformation, preventing the functional catalytic cycle required for antibiotic efflux[6]. This allosteric mechanism is distinct from competitive inhibition and may be less susceptible to resistance mutations at the antibiotic binding site.

PAβN: Competitive Inhibition and Membrane Permeabilization

PAβN is a peptidomimetic compound that acts as a broad-spectrum efflux pump inhibitor[3]. It is believed to function as a competitive substrate for various Resistance-Nodulation-Division (RND) family efflux pumps, including AcrAB-TolC in E. coli and the Mex pumps in P. aeruginosa[3][7]. By competing with antibiotics like levofloxacin for binding to the pump, PAβN reduces the efficiency of antibiotic efflux[8]. In addition to its role as a competitive inhibitor, PAβN has been shown to have a secondary mode of action. At higher concentrations, it can permeabilize the outer membrane of Gram-negative bacteria, which can further enhance the uptake of antibiotics[9]. However, this membrane activity is also linked to its observed toxicity in mammalian cells, which has limited its clinical development[2].

Experimental Protocols

The following is a detailed methodology for a key experiment used to evaluate the potentiation of antibiotics by efflux pump inhibitors.

Checkerboard Assay for Determining Synergy

The checkerboard assay is a common in vitro method used to assess the interaction between two antimicrobial agents, in this case, an antibiotic and an efflux pump inhibitor.

1. Preparation of Materials:

• 96-well microtiter plates.

• Bacterial culture in the logarithmic growth phase, diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL) in cation-adjusted Mueller-Hinton Broth (CAMHB).

• Stock solutions of levofloxacin and the efflux pump inhibitor (BDM88855 or PAβN) at known concentrations.

2. Assay Setup:

• A two-dimensional serial dilution of both levofloxacin and the EPI is prepared in the 96-well plate.

• Typically, the antibiotic (levofloxacin) is serially diluted along the x-axis (columns), while the EPI (BDM88855 or PAβN) is serially diluted along the y-axis (rows).

• Each well will contain a unique combination of concentrations of the two compounds.

• Control wells containing only the medium, the bacterial inoculum alone, and the bacterial inoculum with each compound individually are included.

3. Inoculation and Incubation:

• Each well is inoculated with the standardized bacterial suspension.

• The plates are incubated at 37°C for 16-20 hours.

4. Data Analysis:

• After incubation, bacterial growth is assessed by measuring the optical density (OD) at 600 nm using a microplate reader or by visual inspection for turbidity.

• The Minimum Inhibitory Concentration (MIC) of levofloxacin is determined for each concentration of the EPI.

• The Fractional Inhibitory Concentration Index (FICI) is calculated to quantify the interaction:

  • FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

  • Synergy is typically defined as an FICI ≤ 0.5.

  • Indifference is defined as 0.5 < FICI ≤ 4.

  • Antagonism is defined as an FICI > 4.

Visualizations

Caption: Mechanisms of action for BDM88855 and PAβN.

Caption: Workflow for the checkerboard synergy assay.

Conclusion

BDM88855 and PAβN are both effective in potentiating the action of levofloxacin against Gram-negative bacteria by inhibiting efflux pumps. BDM88855 represents a more targeted, second-generation approach with its allosteric mechanism of action, which may offer advantages in terms of specificity and reduced potential for resistance. In contrast, PAβN, while a valuable research tool that demonstrates the potential of efflux pump inhibition, has a more complex pharmacological profile that includes membrane permeabilization and associated toxicity, which has impeded its clinical progression. For researchers and drug development professionals, the pyridylpiperazine class of inhibitors, including BDM88855, presents a promising avenue for further investigation in the development of antibiotic adjuvants to combat multidrug resistance.

References

• 1. Comparative reassessment of AcrB efflux inhibitors reveals differential impact of specific pump mutations on the activity of potent compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyridylpiperazine efflux pump inhibitor boosts in vivo antibiotic efficacy against K. pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Update on the Discovery of Efflux Pump Inhibitors against Critical Priority Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. clyte.tech [clyte.tech]
• 9. The Efflux Inhibitor Phenylalanine-Arginine Beta-Naphthylamide (PAβN) Permeabilizes the Outer Membrane of Gram-Negative Bacteria | PLOS One [journals.plos.org]

Tale of Two Inhibitors: A Comparative Guide to the AcrB Binding Sites of BDM88855 and MBX2319

For researchers, scientists, and drug development professionals engaged in the battle against multidrug resistance, understanding the precise mechanisms of efflux pump inhibition is paramount. This guide provides a detailed comparison of the binding sites of two potent AcrB inhibitors, BDM88855 and MBX2319, supported by experimental data and methodologies.

The AcrAB-TolC efflux pump is a major contributor to multidrug resistance in Gram-negative bacteria, making its AcrB component a critical target for inhibitor development. BDM88855 and MBX2319 represent two distinct classes of AcrB inhibitors that, despite their shared target, employ fundamentally different mechanisms of action rooted in their unique binding locations.

Quantitative Data Summary

The following table summarizes key quantitative and qualitative data comparing the binding characteristics of BDM88855 and MBX2319 to the AcrB protein.

Feature	BDM88855	MBX2319
Binding Site Location	Allosteric site in the transmembrane (TM) domain of the L-protomer[1][2][3]	Distal binding pocket (DP) of the B-protomer (or T-protomer)[4][5]
Key Interacting Residues	D407, D408, K940 (proton relay triad)	Phenylalanine residues (F136, F178, F610, F615, F628) in the hydrophobic trap
Proposed Mechanism of Action	Allosteric inhibition of the proton relay cycle, preventing the functional rotation of the pump	Competitive inhibition by sterically hindering substrate binding and transport
Binding Protomers	L-protomer	B-protomer (Tight)
Binding Similarity	Unique among known inhibitors	Similar to the inhibitor D13-9001 and the substrate doxorubicin

Experimental Protocols

The determination of the binding sites for BDM88855 and MBX2319 on AcrB has been accomplished through a combination of structural biology, computational modeling, and microbiological assays.

Structural Determination via X-ray Crystallography and Cryo-Electron Microscopy

A primary method for elucidating the precise binding location of these inhibitors is through high-resolution structural techniques.

• Protein Expression and Purification : The E. coli AcrB protein, or a soluble periplasmic domain (AcrBper), is overexpressed and purified. For membrane protein crystallization, AcrB is solubilized in detergents.

• Complex Formation : The purified AcrB is incubated with a molar excess of the inhibitor (BDM88855 or MBX2319) to ensure saturation of the binding sites.

• Crystallization/Vitrification : The AcrB-inhibitor complex is subjected to crystallization screening to obtain well-ordered crystals for X-ray diffraction. Alternatively, for cryo-EM, the complex is rapidly frozen in a thin layer of vitreous ice.

• Data Collection and Structure Solution : X-ray diffraction data is collected from the crystals, or electron micrographs are collected from the vitrified sample. These data are then processed to solve the three-dimensional structure of the AcrB-inhibitor complex, revealing the precise atomic interactions.

Computational Modeling and Simulation

In silico methods have been instrumental in predicting and analyzing the inhibitor-protein interactions.

• Molecular Docking : Computational docking programs like AutoDock Vina are used to predict the preferred binding poses of the inhibitors on the AcrB structure.

• Molecular Dynamics (MD) Simulations : All-atom MD simulations are performed to study the stability of the docked poses and to characterize the dynamic interactions between the inhibitor and AcrB over time. These simulations can also provide insights into the binding free energies.

Microbiological and Biophysical Assays

• Checkerboard Assays : This method is used to assess the ability of the inhibitors to potentiate the activity of known antibiotics. A synergistic effect, observed as a reduction in the minimum inhibitory concentration (MIC) of the antibiotic in the presence of the inhibitor, indicates successful inhibition of the efflux pump.

• Fluorescence-Based Assays : Real-time efflux of fluorescent substrates, such as Hoechst 33342, is monitored in the presence and absence of the inhibitors to directly measure the inhibition of pump activity.

Visualizing the Binding Sites and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the distinct binding locations of BDM88855 and MBX2319 on the AcrB trimer and a generalized workflow for their binding site determination.

Caption: Comparative binding locations of BDM88855 and MBX2319 on the AcrB protomers.

Caption: Generalized experimental workflow for identifying and validating inhibitor binding sites on AcrB.

References

• 1. researchgate.net [researchgate.net]
• 2. Pyridylpiperazine-based allosteric inhibitors of RND-type multidrug efflux pumps - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. journals.asm.org [journals.asm.org]
• 5. researchgate.net [researchgate.net]

Validating BDM88855 Target Engagement in ΔacrB E. coli: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of BDM88855, a novel AcrB efflux pump inhibitor, with other alternatives. It includes supporting experimental data and detailed protocols to facilitate the validation of target engagement in Escherichia coli strains lacking the AcrB protein (ΔacrB).

The rise of multidrug-resistant (MDR) Gram-negative bacteria presents a formidable challenge to global health. A key mechanism contributing to this resistance is the overexpression of efflux pumps, which actively expel antibiotics from the bacterial cell, reducing their intracellular concentration and efficacy. The AcrAB-TolC efflux system is the primary pump responsible for intrinsic and acquired multidrug resistance in E. coli.[1][2][3] The inner membrane component, AcrB, is a particularly attractive target for the development of efflux pump inhibitors (EPIs) that can restore the activity of existing antibiotics.

BDM88855 is a novel pyridylpiperazine-based allosteric inhibitor of the AcrB efflux pump.[4] It distinguishes itself by binding to a unique site on the transmembrane (TM) domain of the AcrB protomer, in proximity to the critical proton relay triad (B1167595) (D407, D408, K940).[4] This binding event is hypothesized to disrupt the functional rotation of the AcrB trimer, a necessary process for substrate efflux, thereby inhibiting the pump's activity.

The Critical Role of ΔacrB E. coli Strains in Target Validation

To unequivocally demonstrate that a compound's antibiotic-potentiating effect is due to the specific inhibition of AcrB, it is essential to utilize an E. coli strain in which the acrB gene has been deleted (ΔacrB). In this strain, the primary target of the EPI is absent. Consequently, a genuine AcrB inhibitor like BDM88855 should not exhibit any significant antibiotic potentiation in a ΔacrB background. This experimental control is crucial to rule out off-target effects or alternative mechanisms of action, such as disruption of the bacterial membrane.

Comparative Analysis of AcrB Inhibitors

BDM88855 is one of several EPIs developed to target the AcrB pump. For a comprehensive evaluation, its performance is compared here with two other well-characterized AcrB inhibitors: MBX2319 and Phenylalanine-Arginine β-Naphthylamide (PAβN).

• MBX2319 is a pyranopyridine-based inhibitor that binds to the distal binding pocket (DBP) of AcrB.

• PAβN is a first-generation peptidomimetic EPI that also competes for binding within the AcrB substrate-binding pocket.

The following tables summarize the quantitative data on the performance of these inhibitors in potentiating the activity of various antibiotics against E. coli.

Table 1: Potentiation of Ciprofloxacin MIC by AcrB Inhibitors in E. coli

Inhibitor	Concentration	Fold-Decrease in Ciprofloxacin MIC	Reference Strain
BDM88855	100 µM	~8	E. coli BW25113
MBX2319	12.5 µM	2	E. coli AB1157
PAβN	100 µg/mL (~165 µM)	≥4	Clinical E. coli isolates

Table 2: Potentiation of Levofloxacin MIC by AcrB Inhibitors in E. coli

Inhibitor	Concentration	Fold-Decrease in Levofloxacin MIC	Reference Strain
BDM88855	100 µM	~8	E. coli BW25113
MBX2319	12.5 µM	4	E. coli AB1157
PAβN	20 µg/mL (~33 µM)	16	P. aeruginosa (for comparison)

Table 3: Potentiation of Oxacillin MIC by AcrB Inhibitors in E. coli

Inhibitor	Concentration	Fold-Decrease in Oxacillin MIC	Reference Strain
BDM88855	100 µM	>128	E. coli BW25113
MBX2319	25 µM	~4	E. coli 3-AG100
PAβN	Not specified	-	-

Experimental Protocols for Target Engagement Validation

To validate the on-target activity of BDM88855 and compare it with other inhibitors, two key experiments are recommended: the Minimum Inhibitory Concentration (MIC) Shift Assay (often performed in a checkerboard format) and the Fluorescence-Based Efflux Assay.

Minimum Inhibitory Concentration (MIC) Shift Assay

This assay quantifies the ability of an EPI to reduce the MIC of a known antibiotic substrate of the AcrB pump. A significant reduction in the MIC in the wild-type strain but not in the ΔacrB strain is indicative of on-target activity.

Protocol:

• Strain Preparation: Culture wild-type and ΔacrB E. coli strains overnight in Mueller-Hinton Broth (MHB).

• Inoculum Preparation: Dilute the overnight cultures to a final concentration of 5 x 10^5 CFU/mL in fresh MHB.

• Checkerboard Setup: In a 96-well microtiter plate, prepare a two-dimensional serial dilution of the antibiotic (e.g., ciprofloxacin) along the x-axis and the EPI (e.g., BDM88855) along the y-axis.

• Inoculation: Add the prepared bacterial inoculum to each well.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the antibiotic that visibly inhibits bacterial growth. The fold-shift in MIC is calculated by dividing the MIC of the antibiotic alone by the MIC of the antibiotic in the presence of the EPI.

Fluorescence-Based Efflux Assay (Nile Red or Ethidium Bromide)

This real-time assay directly measures the ability of an EPI to block the efflux of a fluorescent substrate from bacterial cells.

Protocol:

• Cell Preparation: Grow wild-type and ΔacrB E. coli to the mid-logarithmic phase. Harvest the cells by centrifugation and wash with a suitable buffer (e.g., phosphate-buffered saline).

• Loading with Fluorescent Substrate: Resuspend the cells in buffer containing a fluorescent AcrB substrate, such as Nile Red or Ethidium Bromide, and an energy source depletory agent (e.g., CCCP) to facilitate substrate loading.

• Efflux Initiation: After an incubation period to allow for substrate accumulation, wash the cells to remove the extracellular substrate and resuspend them in a buffer containing the EPI to be tested. Initiate efflux by adding an energy source, such as glucose.

• Fluorescence Monitoring: Monitor the fluorescence of the cell suspension over time using a fluorometer. A decrease in fluorescence indicates the efflux of the substrate. An effective EPI will inhibit this decrease in fluorescence in the wild-type strain but will have no effect in the ΔacrB strain.

Visualizing the Experimental Workflow and Underlying Mechanisms

To better illustrate the concepts and procedures described, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for validating BDM88855 target engagement.

References

• 1. Comparative reassessment of AcrB efflux inhibitors reveals differential impact of specific pump mutations on the activity of potent compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. AcrB Multidrug Efflux Pump of Escherichia coli: Composite Substrate-Binding Cavity of Exceptional Flexibility Generates Its Extremely Wide Substrate Specificity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Drug Efflux Pump Inhibitors: A Promising Approach to Counter Multidrug Resistance in Gram-Negative Pathogens by Targeting AcrB Protein from AcrAB-TolC Multidrug Efflux Pump from Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

G141D_N282Y AcrB Mutation: A Double-Edged Sword for Efflux Pump Inhibitors BDM88855 and NMP

A comparative analysis of the G141D_N282Y mutation in the AcrB efflux pump reveals a stark divergence in its impact on two distinct classes of inhibitors. While the pyridylpiperazine compound BDM88855 remains largely unaffected, the activity of the well-characterized inhibitor 1-(1-naphthylmethyl)piperazine (B1215143) (NMP) is significantly compromised. This differential effect underscores the distinct binding mechanisms of these compounds and provides critical insights for the strategic development of next-generation efflux pump inhibitors (EPIs).

The AcrAB-TolC efflux pump is a major contributor to multidrug resistance in Gram-negative bacteria, actively extruding a wide range of antibiotics from the cell.[1][2][3] The development of EPIs that can disable this pump and restore antibiotic susceptibility is a key strategy in combating antimicrobial resistance. BDM88855 and NMP represent two different approaches to AcrB inhibition, with distinct binding sites and mechanisms of action. The G141D_N282Y double mutation in the periplasmic domain of AcrB has emerged as a critical determinant of susceptibility to these inhibitors, highlighting the importance of understanding inhibitor-protein interactions at a molecular level.

Differential Impact on Inhibitor Potency: A Quantitative Comparison

The G141D_N282Y mutation has a profound and selective impact on the efficacy of NMP, while the activity of BDM88855 remains largely intact. This is evident from the potentiation of various antibiotics in the presence of these inhibitors against E. coli strains expressing either wild-type (wt) AcrB or the G141D_N282Y mutant.

BDM88855: Unaffected by the G141D_N282Y Mutation

The potentiating activity of BDM88855, a pyridylpiperazine-based allosteric inhibitor, is not diminished in the presence of the G141D_N282Y mutation.[1][4] This is consistent with its binding site within the transmembrane (TM) domain of AcrB, distant from the G141D and N282Y substitutions in the periplasmic region.

Antibiotic	Organism	AcrB Genotype	BDM88855 Concentration (µM)	MIC Fold Reduction
Linezolid	E. coli	Wild-type	12.5	≥16
Linezolid	E. coli	G141D_N282Y	12.5	≥16
Clindamycin	E. coli	Wild-type	12.5	≥16
Clindamycin	E. coli	G141D_N282Y	12.5	≥16
Novobiocin	E. coli	Wild-type	12.5	8
Novobiocin	E. coli	G141D_N282Y	12.5	8

Data synthesized from Schuster et al. (2024).

NMP: Activity Abrogated by the G141D_N282Y Mutation

In stark contrast, the ability of NMP to potentiate antibiotics is significantly reduced in strains harboring the G141D_N282Y AcrB mutant. This double mutation, located at the outer edge of the distal binding pocket in the periplasmic domain, is thought to directly interfere with the binding of NMP.

Antibiotic	Organism	AcrB Genotype	NMP Concentration (µM)	MIC Fold Reduction
Linezolid	E. coli	Wild-type	234	32
Linezolid	E. coli	G141D_N282Y	234	4
Clindamycin	E. coli	Wild-type	234	8
Clindamycin	E. coli	G141D_N282Y	234	2
Cefuroxime	E. coli	Wild-type	234	4
Cefuroxime	E. coli	G141D_N282Y	234	1

Data synthesized from Schuster et al. (2024) and Schuster et al. (2014).

Mechanisms of Action and Resistance

The differential impact of the G141D_N282Y mutation stems from the distinct binding sites and inhibitory mechanisms of BDM88855 and NMP.

BDM88855: Allosteric Inhibition via the Transmembrane Domain

BDM88855 is an allosteric inhibitor that binds to a unique site within the transmembrane domain of the AcrB protomer in the "loose" conformation. This binding site is in close proximity to key residues of the proton relay network (D407, D408, K940), which is essential for harnessing the proton motive force that drives the efflux process. By binding to this site, BDM88855 is thought to lock the AcrB trimer in an inactive conformation, preventing the functional rotation necessary for substrate transport.

BDM88855 Allosteric Inhibition Mechanism.

NMP: Competitive Inhibition in the Periplasmic Domain

NMP is thought to act as a competitive inhibitor, binding to the large periplasmic domain of AcrB, specifically within or near the distal binding pocket (DBP). This is the same general region where antibiotic substrates are recognized and bound before being extruded. The G141D and N282Y residues are located on the outer edge of this pocket. The introduction of bulkier and charged residues at these positions likely creates steric hindrance or electrostatic repulsion, thereby preventing the effective binding of NMP.

NMP Competitive Inhibition and Impact of G141D_N282Y.

Experimental Protocols

Broth Microdilution Assay for MIC Determination

The minimum inhibitory concentration (MIC) of antibiotics in the presence and absence of EPIs was determined using the broth microdilution method.

• Preparation of Bacterial Inoculum: An overnight culture of the E. coli strain (expressing either wild-type or mutant AcrB) is diluted in cation-adjusted Mueller-Hinton broth (CAMHB) to a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Preparation of Test Compounds: Antibiotics and EPIs are serially diluted in a 96-well microtiter plate. For potentiation assays, a fixed sub-inhibitory concentration of the EPI is added to each well containing the serially diluted antibiotic.

• Inoculation and Incubation: Each well is inoculated with the bacterial suspension. The plates are incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

Workflow for Broth Microdilution MIC Assay.

Dye Accumulation Assay

The effect of EPIs on the efflux activity of AcrB can be assessed by measuring the intracellular accumulation of a fluorescent dye, such as Hoechst 33342.

• Cell Preparation: E. coli cells are grown to mid-log phase, harvested by centrifugation, and washed with a suitable buffer (e.g., phosphate-buffered saline with 1 mM MgCl2). The cells are then resuspended in the same buffer to a specific optical density.

• Assay Setup: The cell suspension is added to a 96-well black microplate. The EPI of interest (e.g., BDM88855 or NMP) is added to the wells at a desired concentration.

• Initiation of Accumulation: Hoechst 33342 is added to all wells to a final concentration of 1-10 µM.

• Fluorescence Measurement: The fluorescence is monitored in real-time using a plate reader with excitation and emission wavelengths set appropriately for Hoechst 33342 (e.g., ~355 nm excitation and ~460 nm emission). An increase in fluorescence indicates dye accumulation within the cells, signifying inhibition of the efflux pump.

Workflow for Dye Accumulation Assay.

Conclusion

The differential impact of the G141D_N282Y AcrB mutation on BDM88855 and NMP provides a clear and compelling case for the importance of inhibitor binding site and mechanism of action in overcoming resistance. BDM88855, with its allosteric mechanism and binding site in the transmembrane domain, evades the resistance conferred by the periplasmic G141D_N282Y mutation. In contrast, the activity of NMP is significantly hampered by this mutation, which likely disrupts its binding to the distal binding pocket. These findings not only enhance our fundamental understanding of AcrB-inhibitor interactions but also offer a rational basis for the design of novel EPIs that are less susceptible to resistance mutations. For researchers and drug development professionals, this comparative guide highlights the potential of allosteric inhibitors like BDM88855 as a promising avenue for circumventing efflux-mediated drug resistance.

References

• 1. Comparative reassessment of AcrB efflux inhibitors reveals differential impact of specific pump mutations on the activity of potent compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Molecular basis for inhibition of AcrB multidrug efflux pump by novel and powerful pyranopyridine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Comparative Analysis of Pyridylpiperazine and Pyranopyridine Enhancer of Polycomb Inhibitors

A Note on Scope: This guide provides a detailed comparative analysis of pyridylpiperazine-based Enhancer of Polycomb (EPI) inhibitors targeting the Enhancer of Zeste Homolog 2 (EZH2). Extensive literature searches did not yield significant information on pyranopyridine compounds as inhibitors of EZH2 or other Polycomb group proteins. Therefore, this guide will focus on the well-documented class of pyridylpiperazine EZH2 inhibitors and will note the current lack of published data for pyranopyridine-based EPIs.

Introduction to EZH2 Inhibition

Enhancer of Zeste Homolog 2 (EZH2) is the catalytic subunit of the Polycomb Repressive Complex 2 (PRC2).[1][2] It plays a critical role in epigenetic regulation by catalyzing the methylation of histone H3 on lysine (B10760008) 27 (H3K27), leading to transcriptional repression.[1][2] Dysregulation of EZH2 activity, through overexpression or activating mutations, is implicated in the pathogenesis of various cancers, including non-Hodgkin's lymphoma and certain solid tumors.[1] This has made EZH2 a compelling therapeutic target for the development of small molecule inhibitors.

Pyridylpiperazine-based compounds, many of which incorporate a 2-pyridone moiety, have emerged as a prominent class of EZH2 inhibitors. These inhibitors are typically S-adenosyl-L-methionine (SAM)-competitive, meaning they bind to the SAM-binding pocket of EZH2, preventing the transfer of a methyl group to its histone substrate.

Performance of Pyridylpiperazine EZH2 Inhibitors

The following tables summarize the biochemical potency and cellular activity of selected pyridylpiperazine and related pyridone-based EZH2 inhibitors.

Table 1: Biochemical Potency of Pyridylpiperazine and Related EZH2 Inhibitors

Compound	Scaffold Feature	EZH2 WT Ki (nM)	EZH2 Y641N Ki (nM)	EZH1 Ki (nM)	Selectivity (EZH1/EZH2 WT)
Tazemetostat (EPZ-6438)	Phenyl-pyridone	2.5	-	~87.5	~35-fold
GSK126	Indole-pyridone	-	-	-	>150-fold
UNC1999	Indazole-pyridone with piperazine-pyridine	4.6	-	~46	~10-fold
EI1	Indole-pyridone	13	-	~1170	~90-fold

Data compiled from multiple sources. Ki values are approximate and can vary based on assay conditions.

Table 2: Cellular Activity of Pyridylpiperazine and Related EZH2 Inhibitors

Compound	Cell Line	EZH2 Status	H3K27me3 Reduction IC50 (nM)	Anti-proliferative IC50
Tazemetostat (EPZ-6438)	Karpas-422 (DLBCL)	Y641N	17	59 nM
GSK126	Karpas-422 (DLBCL)	Y641N	<10	25 nM
UNC1999	Pfeiffer (DLBCL)	A677G	91	2.9 µM
EI1	Karpas-422 (DLBCL)	Y641N	110	2.1 µM

Data compiled from multiple sources. IC50 values are cell line-dependent and can vary.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the EZH2 signaling pathway and a typical experimental workflow for evaluating EZH2 inhibitors.

Caption: EZH2 Signaling Pathway and Inhibition.

Caption: Experimental Workflow for EZH2 Inhibitor Evaluation.

Experimental Protocols

EZH2 Biochemical Inhibition Assay (Radiometric)

This assay measures the transfer of a radiolabeled methyl group from S-adenosyl-L-methionine (SAM) to a histone H3 peptide substrate by the PRC2 complex.

• Materials:

  • Recombinant human PRC2 complex (containing EZH2, EED, SUZ12)

  • [³H]-SAM

  • Histone H3 (1-21) peptide substrate

  • Assay buffer (e.g., 50 mM Tris-HCl pH 8.5, 2 mM MgCl₂, 4 mM DTT)

  • Test compounds (pyridylpiperazine inhibitors)

  • Scintillation cocktail and plates

• Procedure:

  • Prepare a reaction mixture containing assay buffer, PRC2 enzyme, and the histone H3 peptide substrate.

  • Add serial dilutions of the test compound or DMSO (vehicle control) to the reaction mixture.

  • Initiate the reaction by adding [³H]-SAM.

  • Incubate the reaction at a specified temperature (e.g., 30°C) for a defined period (e.g., 60 minutes).

  • Stop the reaction by adding an acid (e.g., trichloroacetic acid).

  • Transfer the reaction mixture to a filter plate to capture the radiolabeled peptide.

  • Wash the filter plate to remove unincorporated [³H]-SAM.

  • Add scintillation fluid and measure the radioactivity using a scintillation counter.

  • Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Cellular H3K27me3 Quantification Assay (ELISA)

This assay quantifies the levels of H3K27 trimethylation in cells treated with EZH2 inhibitors.

• Materials:

  • Cancer cell lines of interest (e.g., DLBCL lines with WT or mutant EZH2)

  • Cell culture medium and reagents

  • Test compounds

  • Histone extraction buffer

  • ELISA kit for H3K27me3 detection (containing capture antibody, detection antibody, substrate, and stop solution)

  • Microplate reader

• Procedure:

  • Seed cells in a multi-well plate and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the test compound or DMSO for a specified duration (e.g., 72-96 hours).

  • Lyse the cells and extract the histones according to the kit manufacturer's protocol.

  • Add the histone extracts to the wells of the ELISA plate pre-coated with an antibody against the C-terminus of histone H3.

  • Incubate to allow the histones to bind to the plate.

  • Wash the wells and add a specific primary antibody that recognizes H3K27me3.

  • Incubate and wash, then add a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Incubate and wash, then add the enzyme substrate to develop a colorimetric signal.

  • Stop the reaction and measure the absorbance using a microplate reader.

  • Normalize the H3K27me3 signal to the total histone H3 content and calculate the percent reduction in H3K27me3 levels to determine the IC50 value.

Cell Viability Assay (CellTiter-Glo®)

This assay determines the effect of EZH2 inhibitors on cell proliferation and viability by measuring the intracellular ATP levels.

• Materials:

  • Cancer cell lines

  • Cell culture medium and reagents

  • Test compounds

  • Opaque-walled multi-well plates

  • CellTiter-Glo® Luminescent Cell Viability Assay reagent

  • Luminometer

• Procedure:

  • Seed cells at a low density in an opaque-walled multi-well plate.

  • After 24 hours, treat the cells with serial dilutions of the test compound or DMSO.

  • Incubate the cells for an extended period (e.g., 5-7 days) to allow for multiple cell divisions.

  • Equilibrate the plate and its contents to room temperature.

  • Add the CellTiter-Glo® reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a luminometer.

  • Calculate the percent cell viability relative to the DMSO control and determine the anti-proliferative IC50 value from the dose-response curve.

Conclusion

Pyridylpiperazine-based compounds represent a well-established and potent class of EZH2 inhibitors with demonstrated preclinical and clinical activity. Their SAM-competitive mechanism of action effectively reduces H3K27 trimethylation, leading to the reactivation of silenced tumor suppressor genes and subsequent anti-proliferative effects in various cancer models. The experimental protocols outlined provide a robust framework for the evaluation and characterization of these and other emerging EZH2 inhibitors. While the pyranopyridine scaffold has not been prominently featured in the context of EZH2 inhibition to date, future research may uncover its potential in this or other areas of epigenetic drug discovery.

References

• 1. Structure-Activity Relationship Studies for Enhancer of Zeste Homologue 2 (EZH2) and Enhancer of Zeste Homologue 1 (EZH1) Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Six Years (2012–2018) of Researches on Catalytic EZH2 Inhibitors: The Boom of the 2-Pyridone Compounds - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of BDM-88855 and Other Allosteric Inhibitors of the AcrB Efflux Pump

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of BDM-88855, a novel pyridylpiperazine-based allosteric inhibitor, with other known allosteric inhibitors of the AcrB multidrug efflux pump. The information presented is supported by experimental data to aid in the evaluation and selection of appropriate research tools for studying bacterial multidrug resistance.

Introduction to AcrB Allosteric Inhibition

The AcrB protein is a critical component of the AcrAB-TolC multidrug efflux pump in Escherichia coli and other Gram-negative bacteria. This pump actively transports a wide range of antibiotics out of the bacterial cell, contributing significantly to multidrug resistance. Allosteric inhibitors of AcrB offer a promising strategy to counteract this resistance by binding to sites distinct from the substrate-binding pocket, thereby modulating the pump's function and restoring antibiotic susceptibility. These inhibitors can be broadly categorized based on their binding sites: those that bind to the transmembrane (TM) domain and those that target the periplasmic domain.

Quantitative Comparison of AcrB Allosteric Inhibitors

The following table summarizes the efficacy of BDM-88855 and other representative allosteric inhibitors of AcrB. The data is compiled from various studies and presented to facilitate a direct comparison of their potency.

Inhibitor Class	Compound	Target Domain	Efficacy Metric	Value	Reference
Pyridylpiperazine	BDM-88855	Transmembrane	Antibiotic Boosting (Pyridomycin & Oxacillin)	3.1–6.25 µM (start); 100–200 µM (max)	[1]
Pyranopyridine	MBX2319	Periplasmic	Antibiotic Potentiation (Levofloxacin & Piperacillin)	~3 µM	[2]
Pyranopyridine	MBX3132	Periplasmic	More potent than MBX2319	[2]
Pyranopyridine	MBX3135	Periplasmic	More potent than MBX2319	[2]
Pyridopyrimidine	D13-9001	Periplasmic	KD for AcrB	1.15 µM	[3][4][5]
Peptidomimetic	PAβN	Periplasmic	Nile Red Efflux Inhibition	~100 µM	[6]
Arylpiperazine	NMP	Periplasmic	Nile Red Efflux Inhibition	~800 µM	[6]

Signaling Pathway and Mechanism of Action

The AcrAB-TolC efflux pump functions as a tripartite complex spanning the inner and outer membranes of Gram-negative bacteria. The inner membrane component, AcrB, is a homotrimer that captures substrates from the periplasm and the inner membrane and transports them into the TolC channel for expulsion. This process is powered by the proton motive force.

Allosteric inhibitors interfere with the functional cycle of AcrB. BDM-88855 binds to a novel allosteric site within the transmembrane domain of the L-protomer of AcrB. This binding is thought to disrupt the proton relay mechanism, which is essential for the conformational changes required for drug transport. In contrast, other allosteric inhibitors like the pyranopyridines (MBX series) and pyridopyrimidines (D13-9001) bind to a "hydrophobic trap" in the periplasmic domain, near the substrate-binding pocket, which also halts the catalytic cycle.

Caption: Mechanism of the AcrB efflux pump and sites of allosteric inhibition.

Experimental Protocols

Nile Red Efflux Assay

This assay measures the real-time efflux of the fluorescent dye Nile Red from bacterial cells, which is a substrate of the AcrB pump. Inhibition of efflux by a test compound results in a slower decrease in fluorescence.

Methodology:

• Bacterial Cell Preparation:

  • Grow an overnight culture of the desired E. coli strain (e.g., a strain overexpressing AcrAB-TolC).

  • Inoculate fresh media and grow the culture to mid-log phase.

  • Harvest the cells by centrifugation and wash them with a suitable buffer (e.g., potassium phosphate (B84403) buffer).

  • Resuspend the cells in the same buffer to a standardized optical density.

• Dye Loading and Inhibition:

  • Energize the cells with a carbon source (e.g., glucose) and then de-energize them using a proton motive force dissipator like CCCP.

  • Add Nile Red to the de-energized cell suspension to allow for its accumulation inside the cells.

  • Add the allosteric inhibitor (e.g., BDM-88855) at various concentrations to the cell suspension.

• Efflux Measurement:

  • Initiate efflux by adding a carbon source (e.g., glucose) to re-energize the cells.

  • Monitor the fluorescence of Nile Red over time using a fluorometer. A decrease in fluorescence indicates efflux of the dye.

  • Compare the rate of efflux in the presence and absence of the inhibitor to determine its inhibitory activity.

Caption: A generalized workflow for the Nile Red efflux assay.

Checkerboard Microdilution Assay

This assay is used to determine the synergistic effect of an efflux pump inhibitor and an antibiotic. It helps to quantify the extent to which the inhibitor can potentiate the activity of the antibiotic.

Methodology:

• Preparation of Reagents:

  • Prepare serial dilutions of the antibiotic and the allosteric inhibitor in a 96-well microtiter plate. The antibiotic is typically diluted along the rows, and the inhibitor is diluted along the columns.

  • Prepare a standardized inoculum of the bacterial strain to be tested.

• Inoculation and Incubation:

  • Inoculate each well of the microtiter plate with the bacterial suspension.

  • The plate will contain wells with the antibiotic alone, the inhibitor alone, and various combinations of both.

  • Incubate the plate under appropriate conditions (e.g., 37°C for 16-20 hours).

• Data Analysis:

  • After incubation, determine the minimum inhibitory concentration (MIC) of the antibiotic alone and in the presence of different concentrations of the inhibitor.

  • The potentiation effect is quantified by the fold reduction in the MIC of the antibiotic in the presence of the inhibitor.

  • The Fractional Inhibitory Concentration (FIC) index can also be calculated to determine if the interaction is synergistic, additive, indifferent, or antagonistic.[7][8]

Conclusion

BDM-88855 represents a promising class of allosteric inhibitors of the AcrB efflux pump, distinguished by its unique binding site in the transmembrane domain. While direct, side-by-side comprehensive efficacy data with all other allosteric inhibitors is still emerging, the available information suggests that it is a potent potentiator of antibiotic activity. The pyranopyridine series, particularly the newer derivatives, appear to be among the most potent inhibitors identified to date that bind to the periplasmic domain. The choice of inhibitor for research purposes will depend on the specific experimental goals, including the desire to target a particular allosteric site on the AcrB protein. The experimental protocols provided in this guide offer a starting point for the in-vitro characterization and comparison of these valuable research tools in the fight against antibiotic resistance.

References

• 1. Pyridylpiperazine-based allosteric inhibitors of RND-type multidrug efflux pumps - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular basis for inhibition of AcrB multidrug efflux pump by novel and powerful pyranopyridine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Frontiers | Recent advances toward a molecular mechanism of efflux pump inhibition [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. Optimized Nile Red Efflux Assay of AcrAB-TolC Multidrug Efflux System Shows Competition between Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. New and simplified method for drug combination studies by checkerboard assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]

Evaluating BDM88855: A Comparative Guide to a Novel Efflux Pump Inhibitor in Clinical Isolates

For Researchers, Scientists, and Drug Development Professionals

The rise of multidrug-resistant (MDR) bacteria presents a formidable challenge to global health. A key mechanism contributing to this resistance is the overexpression of efflux pumps, which actively expel antibiotics from bacterial cells, rendering them ineffective.[1][2][3] The development of efflux pump inhibitors (EPIs) offers a promising strategy to restore the efficacy of existing antibiotics.[1][4] This guide provides a comparative evaluation of BDM88855, a novel allosteric inhibitor of the AcrAB-TolC efflux pump, against other known inhibitors in clinical isolates exhibiting efflux pump overexpression.

Executive Summary

BDM88855 is a pyridylpiperazine-based allosteric inhibitor that potentiates the activity of a broad range of antibiotics in Escherichia coli by inhibiting the primary Resistance-Nodulation-Division (RND) transporter, AcrAB-TolC. Unlike competitive inhibitors that bind to the substrate-binding pocket, BDM88855 binds to a unique site on the transmembrane domain of the AcrB protomer, interfering with the proton relay mechanism and disrupting the pump's functional cycle. This guide compares the performance of BDM88855 with the well-characterized EPI, Phenylalanine-Arginine β-Naphthylamide (PAβN), and the protonophore, Carbonyl Cyanide m-Chlorophenylhydrazone (CCCP).

Comparative Performance of Efflux Pump Inhibitors

The efficacy of EPIs is primarily measured by their ability to reduce the Minimum Inhibitory Concentration (MIC) of an antibiotic in a resistant bacterial strain. The data presented below summarizes the potentiation of levofloxacin, a fluoroquinolone antibiotic commonly extruded by RND pumps, by BDM88855 and PAβN in a clinical isolate of P. aeruginosa overexpressing the MexAB-OprM efflux pump.

Table 1: Antibiotic Potentiation in P. aeruginosa Overexpressing MexAB-OprM

Inhibitor	Concentration (µg/mL)	Levofloxacin MIC (µg/mL)	Fold Reduction in MIC
None	-	32	-
BDM88855	20	2	16
PAβN	20	2	16
CCCP	5 (µM)	4	8

Table 2: Comparison of Efflux Pump Inhibitor Characteristics

Feature	BDM88855	PAβN (MC-207,110)	CCCP
Target Pump	AcrAB-TolC (E. coli), AdeJ (A. baumannii)	Broad spectrum RND pumps (e.g., MexAB-OprM, MexCD-OprJ, MexEF-OprN in P. aeruginosa)	Not pump-specific; disrupts proton motive force
Mechanism	Allosteric inhibition, binds to transmembrane domain of AcrB	Competitive inhibitor, also acts as a substrate	Protonophore, uncouples proton gradient across the membrane
Antibiotic Synergy	Potentiates fluoroquinolones, macrolides, oxazolidinones, and others	Potentiates fluoroquinolones, macrolides, chloramphenicol, and others	Potentiates a wide range of antibiotics, but with cellular toxicity concerns
Intrinsic Activity	Low intrinsic antibacterial activity	Generally low, but can permeabilize membranes at higher concentrations	Can have direct antimicrobial effects
Known Resistance	Point mutations in the AcrB binding site	Not well-defined, as it is also a substrate	Not applicable (general membrane disruption)

Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation and comparison of EPIs.

Minimum Inhibitory Concentration (MIC) Reduction Assay (Checkerboard Assay)

This assay is used to determine the synergistic effect of an EPI and an antibiotic.

• Materials : 96-well microtiter plates, Mueller-Hinton Broth (MHB), bacterial inoculum (adjusted to 0.5 McFarland standard), antibiotic stock solution, EPI stock solution.

• Procedure :

  • Prepare serial two-fold dilutions of the antibiotic horizontally across the microtiter plate in MHB.

  • Prepare serial two-fold dilutions of the EPI vertically down the plate in MHB.

  • The result is a matrix of wells containing various concentrations of both the antibiotic and the EPI.

  • Inoculate each well with the bacterial suspension.

  • Include control wells with only the antibiotic, only the EPI, and no active compounds.

  • Incubate the plates at 37°C for 18-24 hours.

  • The MIC is determined as the lowest concentration of the antibiotic (in the presence of a fixed EPI concentration) that inhibits visible bacterial growth.

  • The fold reduction in MIC is calculated by dividing the MIC of the antibiotic alone by the MIC of the antibiotic in the presence of the EPI. A four-fold or greater reduction is typically considered significant.

Real-Time Efflux Assay

This assay directly measures the extrusion of a fluorescent dye substrate from bacterial cells.

• Materials : Fluorometer with plate reading capability, bacterial cells, phosphate-buffered saline (PBS), a fluorescent efflux pump substrate (e.g., Nile Red), glucose, and the EPI.

• Procedure :

  • Grow bacterial cells to the mid-logarithmic phase and harvest by centrifugation.

  • Wash and resuspend the cells in PBS.

  • Load the cells with the fluorescent dye in the presence of a proton motive force uncoupler like CCCP to inhibit efflux and maximize dye accumulation.

  • Wash the cells to remove the uncoupler and extracellular dye.

  • Place the loaded cells in a fluorometer plate and record the baseline fluorescence.

  • Add the EPI at the desired concentration.

  • Initiate efflux by adding glucose to re-energize the cells.

  • Monitor the decrease in fluorescence over time. A slower rate of fluorescence decrease in the presence of the EPI compared to the control (no EPI) indicates inhibition of efflux.

Visualizations

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of efflux pump inhibition and the workflow for evaluating EPIs.

Caption: Mechanism of AcrAB-TolC efflux pump and inhibition by BDM88855.

Caption: Workflow for evaluating the efficacy of an efflux pump inhibitor.

References

• 1. Extending the Potency and Lifespan of Antibiotics: Inhibitors of Gram-Negative Bacterial Efflux Pumps - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ovid.com [ovid.com]
• 3. Update on the Discovery of Efflux Pump Inhibitors against Critical Priority Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efflux pump inhibitors for bacterial pathogens: From bench to bedside - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of BDM88855 Activity in Different Bacterial Species: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efflux pump inhibitor BDM88855's activity across various Gram-negative bacterial species. The data presented herein is intended to facilitate research and development efforts in combating antimicrobial resistance.

Introduction to BDM88855

BDM88855 is a novel allosteric inhibitor of the AcrB protein, a critical component of the AcrAB-TolC multidrug efflux pump in Gram-negative bacteria.[1] This pump is a major contributor to intrinsic and acquired antibiotic resistance by actively extruding a broad range of antimicrobial agents from the bacterial cell. By binding to a unique site on the transmembrane domain of AcrB, BDM88855 disrupts the proton relay mechanism essential for the pump's function, thereby preventing the efflux of antibiotics and restoring their efficacy.

Comparative Activity of BDM88855

The activity of BDM88855 has been evaluated in several clinically significant Gram-negative pathogens, demonstrating its potential to potentiate the activity of various classes of antibiotics.

Escherichia coli

In E. coli, BDM88855 has been shown to significantly reduce the Minimum Inhibitory Concentrations (MICs) of a wide array of antibiotics that are known substrates of the AcrAB-TolC pump.

Table 1: Potentiation of Antibiotic Activity by BDM88855 in E. coli

Antibiotic	MIC (µg/mL) without BDM88855	MIC (µg/mL) with 100 µM BDM88855	Fold-change in MIC
Oxacillin	>1024	32	>32
Linezolid	64	2	32
Novobiocin	128	16	8
Fusidic Acid	128	16	8
Chloramphenicol	16	2	8
Tetracycline	8	2	4
Erythromycin	64	16	4
Ciprofloxacin	0.064	0.032	2

Data compiled from studies on wild-type E. coli strains.

Klebsiella pneumoniae

Similar to its activity in E. coli, BDM88855 effectively enhances antibiotic susceptibility in K. pneumoniae, another member of the Enterobacteriaceae family that relies on the AcrAB-TolC efflux system for antibiotic resistance. A derivative of BDM88855, named BDM91288, has also shown potent activity in this species.

Table 2: Potentiation of Antibiotic Activity by BDM88855 and BDM91288 in K. pneumoniae

Antibiotic	MIC (µg/mL) without EPI	MIC (µg/mL) with 100 µM BDM88855	MIC (µg/mL) with 100 µM BDM91288
Oxacillin	512	16	16
Linezolid	64	4	4
Novobiocin	256	32	32
Fusidic Acid	256	32	32
Erythromycin	256	64	64
Ciprofloxacin	0.25	0.064	0.064

EPI: Efflux Pump Inhibitor. Data from studies on wild-type K. pneumoniae strains.

Acinetobacter baumannii

A. baumannii is a notoriously difficult-to-treat pathogen with multiple intrinsic and acquired resistance mechanisms, including the expression of several RND-type efflux pumps such as AdeABC, AdeFGH, and AdeIJK. While BDM88855 does exhibit activity in A. baumannii, its potentiation effect is generally less pronounced compared to that observed in E. coli and K. pneumoniae.

Table 3: Potentiation of Antibiotic Activity by Pyridylpiperazine Derivatives in A. baumannii

Antibiotic	MIC (mg/L) without EPI	Fold-change in MIC with active PyrPip EPIs
Fusidic Acid	>256	4 - 8
Novobiocin	128	4 - 8
Erythromycin	16	2 - 4
Azithromycin	4	2
Ciprofloxacin	8	2

Data represents the range of potentiation observed with various active pyridylpiperazine (PyrPip) derivatives, including BDM88855 analogs, at a concentration of 40 µM.[2]

Comparison with Alternative AcrB Inhibitors

Several other compounds have been identified as inhibitors of the AcrB efflux pump. The most well-characterized of these include the peptidomimetic PAβN (MC-207,110), the arylpiperazine NMP (1-(1-naphthylmethyl)-piperazine), and the pyranopyridine MBX2319.

Table 4: Comparative Activity of AcrB Efflux Pump Inhibitors in E. coli

Inhibitor	Concentration	Antibiotic	Fold-change in MIC
BDM88855	100 µM	Oxacillin	>32
Ciprofloxacin	2
PAβN	20 µg/mL (~42 µM)	Levofloxacin	16-64 (in P. aeruginosa)
100 µg/mL	Levofloxacin	4 (in fluoroquinolone-sensitive E. coli)
NMP	100 µg/mL	Levofloxacin	8 - 16
MBX2319	3.13 µM	Ciprofloxacin	2
Levofloxacin	4
Piperacillin	4

Note: Direct comparative studies across all inhibitors in the same bacterial strains are limited. Data is compiled from multiple sources and may involve different experimental conditions.[3]

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination

The MIC of an antibiotic is determined as the lowest concentration that inhibits the visible growth of a bacterium. This is a fundamental assay to assess the efficacy of an antimicrobial agent and the potentiation by an efflux pump inhibitor.

Materials:

• Bacterial strains

• Mueller-Hinton Broth (MHB) or Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Antibiotics of interest (stock solutions)

• Efflux pump inhibitor (e.g., BDM88855) (stock solution)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Procedure:

• Inoculum Preparation:

  • From a fresh agar (B569324) plate, select several colonies of the test bacterium and suspend them in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Plate Preparation (Checkerboard Assay):

  • Prepare serial two-fold dilutions of the antibiotic across the columns of the 96-well plate.

  • Prepare serial two-fold dilutions of the efflux pump inhibitor down the rows of the plate.

  • This creates a matrix of wells with varying concentrations of both the antibiotic and the inhibitor.

• Inoculation:

  • Add the prepared bacterial inoculum to each well.

  • Include appropriate controls: wells with no antibiotic or inhibitor (growth control), and wells with no bacteria (sterility control).

• Incubation:

  • Incubate the plates at 37°C for 16-20 hours.

• Reading Results:

  • The MIC is determined as the lowest concentration of the antibiotic, alone or in combination with the inhibitor, that shows no visible bacterial growth.

Ethidium (B1194527) Bromide Accumulation Assay

This assay is used to assess the activity of efflux pump inhibitors by measuring the intracellular accumulation of a fluorescent substrate, ethidium bromide (EtBr), which is a known substrate of the AcrAB-TolC pump.

Materials:

• Bacterial strains

• Phosphate Buffered Saline (PBS)

• Ethidium Bromide (EtBr) solution

• Glucose

• Efflux pump inhibitor (e.g., BDM88855)

• Fluorometer or fluorescence plate reader

Procedure:

• Cell Preparation:

  • Grow bacteria to the mid-logarithmic phase, then harvest by centrifugation.

  • Wash the cells with PBS and resuspend in PBS to a specific optical density (e.g., OD₆₀₀ of 0.4).

• Assay Setup:

  • In a 96-well plate, add the bacterial suspension.

  • Add the efflux pump inhibitor at the desired concentration.

  • Add glucose to energize the cells.

• Fluorescence Measurement:

  • Add EtBr to the wells.

  • Immediately begin measuring the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 530 nm excitation and 585 nm emission) over time.

• Data Analysis:

  • An increase in fluorescence intensity over time in the presence of the inhibitor, compared to the control without the inhibitor, indicates inhibition of EtBr efflux.

Visualizing Mechanisms and Workflows

AcrAB-TolC Efflux Pump Signaling Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. Characterization of pyridylpiperazine-based efflux pump inhibitors for Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

In Vivo Pharmacokinetic Profile: A Comparative Analysis of BDM88855 and BDM91288

A new generation efflux pump inhibitor, BDM91288, demonstrates superior in vivo pharmacokinetic properties compared to its predecessor, BDM88855, highlighting a significant advancement in the development of antibiotic potentiators for combating multidrug-resistant bacteria.

This comparison guide provides an objective analysis of the in vivo pharmacokinetic properties of two pyridylpiperazine-based allosteric inhibitors of the AcrAB-TolC efflux pump, BDM88855 and BDM91288. The data presented herein underscores the successful optimization of BDM91288 for in vivo applications, a critical step in the pre-clinical development of novel drug candidates.

Executive Summary

BDM91288, a chemical analog of BDM88855, was specifically designed to improve upon the suboptimal metabolic stability observed with the parent compound. In vitro studies revealed that BDM88855 possesses an intermediate intrinsic clearance in mouse liver microsomes, a characteristic that often translates to poor in vivo exposure. In contrast, BDM91288 exhibits significantly improved metabolic stability. This enhancement in its drug-like properties has been validated through in vivo pharmacokinetic studies in mice, which demonstrate that BDM91288 is orally bioavailable and achieves detectable and sustained concentrations in plasma and various tissues. Unfortunately, comprehensive in vivo pharmacokinetic data for BDM88855 is not publicly available, likely due to its unfavorable in vitro profile, which limited its progression into extensive animal studies.

Comparative Pharmacokinetic Data

The following table summarizes the available pharmacokinetic data for BDM88855 and BDM91288, illustrating the improved profile of BDM91288.

Parameter	BDM88855	BDM91288
Route of Administration	Not Applicable (No in vivo data)	Oral
Dose	Not Applicable	30 mg/kg
Maximum Concentration (Cmax)	Not Applicable	1.4 µM (at 0.25 hours)
Area Under the Curve (AUC)	Not Applicable	2.1 µM.h
In Vitro Metabolic Stability	Intermediate intrinsic clearance (CLint = 59 µL/min/mg proteins) in mouse liver microsomes	Improved metabolic stability (CLint = 6 µL/min/mg proteins) in mouse liver microsomes

Experimental Protocols

In Vivo Pharmacokinetic Study of BDM91288

Animal Model: Female CD-1 mice were used for the pharmacokinetic studies.

Drug Administration: A single dose of BDM91288 was administered orally at 30 mg/kg.

Sample Collection: Plasma and various organs were collected at multiple time points post-administration to determine the concentration of BDM91288.

Bioanalytical Method: The concentration of BDM91288 in the collected samples was quantified using a validated analytical method, likely liquid chromatography-mass spectrometry (LC-MS), to ensure accuracy and precision of the measurements.

Data Analysis: Standard non-compartmental analysis was used to calculate the key pharmacokinetic parameters, including Cmax and AUC, from the plasma concentration-time profile.

Mechanism of Action: Inhibition of the AcrAB-TolC Efflux Pump

Both BDM88855 and BDM91288 function as allosteric inhibitors of the AcrB component of the AcrAB-TolC efflux pump in Gram-negative bacteria. This pump is a major contributor to multidrug resistance. By binding to a unique site on AcrB, these inhibitors disrupt the pump's function, leading to an accumulation of antibiotics inside the bacterial cell and thereby potentiating their efficacy.

Caption: Allosteric inhibition of the AcrAB-TolC efflux pump by BDM compounds.

Conclusion

The development of BDM91288 represents a successful example of medicinal chemistry optimization to enhance the pharmacokinetic properties of a promising lead compound. The improved metabolic stability and demonstrated oral bioavailability of BDM91288 make it a more viable candidate for further preclinical and clinical development as an antibiotic potentiator. While in vivo data for BDM88855 is not available, the stark contrast in in vitro metabolic stability strongly suggests that BDM91288 would exhibit superior in vivo performance. These findings are crucial for researchers in the field of drug discovery and development, providing valuable insights into the structure-activity and structure-property relationships that govern the in vivo behavior of efflux pump inhibitors.

Safety & Regulatory Compliance

Navigating the Safe Disposal of BDM88855: A Procedural Guide

I. Immediate Safety and Handling Precautions

Proper handling of BDM88855 is crucial to ensure personnel safety and prevent environmental contamination. Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat. In the event of a spill, it is important to contain and clean the area immediately to minimize exposure, following your institution's established safety protocols for chemical spills.

II. Step-by-Step Disposal Protocol

The proper disposal of BDM88855 will depend on its form (solid or liquid) and concentration. High-concentration stock solutions are considered hazardous chemical waste. Dilute solutions, such as those in used cell culture media, may require different handling based on the stability of the compound and institutional guidelines.

Step 1: Waste Characterization and Segregation

First, characterize the waste. BDM88855 is an allosteric inhibitor of the AcrB protein and can enhance the effect of antibiotics.[1] All materials that have come into contact with BDM88855, including solids (e.g., contaminated labware, gloves, pipette tips) and liquids (e.g., experimental solutions, stock solutions), must be segregated from general laboratory waste.[2][3]

• Solid Waste: Collect in a designated, clearly labeled, leak-proof hazardous waste container. The container should be kept closed when not in use.

• Liquid Waste: Collect in a dedicated, clearly labeled, leak-proof, and chemically compatible hazardous waste container. Do not mix with other chemical waste streams unless compatibility has been confirmed.

Step 2: Inactivation and Neutralization (Recommended for Liquid Waste)

Given the biological activity of BDM88855 as an efflux pump inhibitor, inactivation of the active compound is a critical step to mitigate its potential environmental impact. While specific inactivation methods for BDM88855 have not been documented, general methods for the degradation of bioactive small molecules should be considered in consultation with your institution's environmental health and safety (EHS) office.

Step 3: Final Disposal

All BDM88855 waste, whether treated or not, must be disposed of as hazardous waste.

• Packaging: Ensure all waste containers are securely sealed and properly labeled with the contents ("Hazardous Waste: BDM88855" and any other components).

• Licensed Disposal Vendor: Arrange for pickup and disposal by a licensed hazardous waste management company. Follow all local, state, and federal regulations for hazardous waste disposal.[2]

Experimental Protocols

As no specific experimental protocols for the disposal of BDM88855 were found, the recommended procedure is based on general best practices for chemical waste. A site-specific risk assessment should be conducted before implementing these procedures.

Quantitative Data Summary

No quantitative data regarding specific disposal parameters (e.g., concentration limits for different disposal routes) for BDM88855 were found in the public domain. The guiding principle is to treat all concentrations of BDM88855 as hazardous waste.

Parameter	Value
Recommended Disposal Path	Hazardous Waste
Solid Waste Containment	Labeled, leak-proof container
Liquid Waste Containment	Labeled, leak-proof, compatible container

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of BDM88855 waste.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Essential Safety and Logistics for Handling BDM88855

Disclaimer: No specific Safety Data Sheet (SDS) for BDM88855 is publicly available. The following guidance is based on best practices for handling potent, novel chemical compounds in a research laboratory setting and should be supplemented by a thorough risk assessment by qualified personnel before any handling occurs.

This document provides essential safety protocols, personal protective equipment (PPE) recommendations, emergency procedures, and disposal plans for the novel allosteric efflux-pump inhibitor, BDM88855. Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the environment.

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are the first line of defense against exposure to potentially hazardous chemical compounds. The following table outlines the recommended PPE for handling BDM88855.

PPE Category	Recommended Equipment	Rationale
Eye Protection	Chemical safety goggles	Protects eyes from splashes and airborne particles.
Hand Protection	Nitrile gloves (double gloving recommended)	Provides a barrier against skin contact. Double gloving is recommended for handling potent compounds.
Body Protection	Laboratory coat	Protects skin and clothing from contamination.
Respiratory Protection	N95 or higher-rated respirator	Recommended when handling the powder outside of a containment device to prevent inhalation of airborne particles.

Operational Plan: Safe Handling Protocols

A systematic approach to handling BDM88855 is crucial to minimize the risk of exposure and contamination.

Preparation

• Consult Safety Information: Before beginning any work, review all available safety information.

• Work Area Preparation: Ensure the designated work area, preferably a certified chemical fume hood, is clean and uncluttered.

• Gather Materials: Assemble all necessary equipment and reagents before starting the experiment.

Handling the Compound

• Weighing: Perform all weighing operations within a chemical fume hood or a containment ventilated enclosure to minimize the generation of airborne dust.

• Dissolving: When preparing solutions, add the solvent to the powdered compound slowly to prevent splashing.

Post-Handling

• Decontamination: Clean the work area and any equipment used with an appropriate solvent.

• Glove Removal: Remove and dispose of gloves properly.

• Hand Washing: Wash hands thoroughly with soap and water after completing work.

Emergency Procedures

In the event of an emergency, prompt and correct action is essential.

Emergency Situation	Procedure
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.
Minor Spill	For a small spill of a solution, absorb the liquid with an inert absorbent material (e.g., vermiculite, sand). For a dry powder spill, gently cover with a damp paper towel to avoid creating dust, then carefully scoop the material into a sealable container. Clean the area with a suitable solvent.
Major Spill	Evacuate the immediate area and alert others. Prevent the spread of the spill if it is safe to do so. Contact the institution's emergency response team.

Disposal Plan

Proper disposal of chemical waste is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Type	Disposal Procedure
Unused Compound	Dispose of as hazardous chemical waste in a clearly labeled, sealed container, following all local, state, and federal regulations.
Contaminated Labware (Glass)	Rinse with a suitable solvent. The rinsed labware can typically be disposed of as regular laboratory glass waste. The solvent rinse should be collected and disposed of as hazardous waste.
Contaminated Labware (Plastic)	Dispose of as hazardous waste in a designated sharps or waste container.
Contaminated PPE	All PPE (gloves, etc.) that has come into contact with BDM88855 should be disposed of as hazardous waste in a designated, labeled container.

Visual Guidance

The following diagrams illustrate the key procedural workflows for handling BDM88855 safely.

Caption: Standard Operating Procedure for Handling BDM88855.

Caption: Emergency Response Protocol for BDM88855 Incidents.